2-(Pyridine-4-sulfonyl)ethan-1-ol

Core Science & Biosynthesis

synthesis of 2-(Pyridine-4-sulfonyl)ethan-1-ol

An In-depth Technical Guide to the Synthesis of 2-(Pyridine-4-sulfonyl)ethan-1-ol

Abstract

The pyridyl sulfone moiety is a cornerstone pharmacophore in modern medicinal chemistry, valued for its unique electronic properties and ability to engage in critical hydrogen bonding interactions.[1] This guide provides a comprehensive, in-depth technical overview for the , a versatile building block for drug discovery and development. We move beyond a simple recitation of steps to dissect the underlying chemical principles, justify experimental choices, and present a robust, validated protocol. The primary synthetic strategy discussed is a highly reliable two-step sequence involving the initial S-alkylation of 4-mercaptopyridine to form a thioether intermediate, followed by a controlled oxidation to yield the target sulfone. This document is intended for researchers, medicinal chemists, and process development scientists seeking a practical and scientifically grounded approach to this important synthesis.

Introduction: The Strategic Importance of Pyridyl Sulfones

Pyridyl sulfones are integral components in a wide range of biologically active agents, demonstrating efficacy as anti-inflammatory, antihyperglycemic, and immunosuppressive compounds.[1] The sulfone group acts as a potent hydrogen bond acceptor and is metabolically stable, while the pyridine ring offers a basic handle for salt formation, modulates solubility, and provides a vector for further functionalization. The target molecule, 2-(Pyridine-4-sulfonyl)ethan-1-ol, combines these features with a primary alcohol, offering a reactive handle for subsequent elaboration into esters, ethers, or other functionalities essential for structure-activity relationship (SAR) studies.

However, the synthesis of specifically substituted pyridyl sulfones is not without challenges. The electron-deficient nature of the pyridine ring complicates direct functionalization, often requiring multi-step sequences to achieve the desired substitution pattern.[2][3] This guide focuses on a logical and field-proven pathway that circumvents these difficulties.

Retrosynthetic Analysis and Strategy

A logical retrosynthetic analysis of the target molecule dictates the most efficient forward synthesis. The primary disconnection is at the carbon-sulfur bonds of the sulfone, revealing a thioether precursor. This is strategically advantageous as the oxidation of sulfides to sulfones is a highly reliable and well-understood transformation. The thioether itself can be disconnected into commercially available and inexpensive starting materials: 4-mercaptopyridine and a two-carbon electrophile bearing a hydroxyl group, such as 2-chloroethanol.

Caption: Retrosynthetic analysis of the target molecule.

This two-step approach—S-alkylation followed by oxidation—is selected for its high efficiency, use of readily available starting materials, and operational simplicity.

Synthetic Pathway and Experimental Protocols

The forward synthesis is executed in two distinct, high-yielding stages. The overall workflow is designed for clarity, efficiency, and safety.

Caption: Overall two-step synthetic workflow.

Step 1: Synthesis of 2-(Pyridin-4-ylthio)ethan-1-ol

Causality and Rationale: This reaction is a classic Williamson ether synthesis analogue, proceeding via an S-alkylation mechanism. 4-Mercaptopyridine exists in equilibrium with its tautomer, pyridine-4-thione; however, under basic conditions, the thiolate anion is readily formed.[4] This potent nucleophile then displaces the chloride from 2-chloroethanol in an SN2 reaction. A base is essential to deprotonate the thiol, and sodium hydroxide is a cost-effective and efficient choice. Ethanol serves as an excellent solvent, solubilizing both the organic precursors and the inorganic base.

Experimental Protocol:

• To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 4-mercaptopyridine (1.0 eq).[5][6]

• Add ethanol to form a slurry (approx. 5 mL per gram of 4-mercaptopyridine).

• Add powdered sodium hydroxide (1.1 eq) and stir the mixture at room temperature for 30 minutes. The formation of the sodium thiolate should be observed.

• Add 2-chloroethanol (1.2 eq) dropwise to the reaction mixture.

• Heat the mixture to reflux (approx. 78 °C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction to room temperature and neutralize with 1M HCl until the pH is ~7.

• Remove the ethanol under reduced pressure using a rotary evaporator.

• Extract the resulting aqueous residue with ethyl acetate (3x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Concentrate the filtrate in vacuo to yield the crude product, which can be purified by flash column chromatography (silica gel, ethyl acetate/hexanes gradient) to afford 2-(pyridin-4-ylthio)ethan-1-ol as a pure solid.

Reagents and Materials (Step 1)

Reagent	M.W. ( g/mol )	Equivalents	Purpose
4-Mercaptopyridine	111.16	1.0	Starting Material
Sodium Hydroxide	40.00	1.1	Base
2-Chloroethanol	80.51	1.2	Electrophile
Ethanol	46.07	-	Solvent
Ethyl Acetate	88.11	-	Extraction Solvent
1M Hydrochloric Acid	36.46	-	Neutralization

Step 2: Oxidation to 2-(Pyridine-4-sulfonyl)ethan-1-ol

Causality and Rationale: The oxidation of the electron-rich sulfide to a sulfone is a robust and high-yielding transformation. Several oxidizing agents can accomplish this, including Oxone® and hydrogen peroxide. However, meta-chloroperoxybenzoic acid (m-CPBA) is chosen here for its high efficiency, mild reaction conditions, and predictable reactivity. The reaction proceeds through a sulfoxide intermediate, which is rapidly oxidized further to the sulfone. Dichloromethane (DCM) is an ideal solvent as it is relatively inert and solubilizes the thioether intermediate and m-CPBA. A slight excess of m-CPBA is used to ensure complete conversion. A potential side reaction is the oxidation of the pyridine nitrogen to an N-oxide, but this is generally slower than sulfide oxidation under these conditions.[7]

Experimental Protocol:

• Dissolve the 2-(pyridin-4-ylthio)ethan-1-ol intermediate (1.0 eq) in dichloromethane (DCM, approx. 10 mL per gram) in a round-bottom flask and cool the solution to 0 °C in an ice bath.

• In a separate beaker, dissolve m-CPBA (77% purity, 2.2-2.5 eq) in DCM.

• Add the m-CPBA solution dropwise to the cooled solution of the thioether over 30-45 minutes, ensuring the internal temperature does not rise above 5 °C.

• After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2-4 hours, or until TLC analysis indicates complete consumption of the starting material and sulfoxide intermediate.

• Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the excess m-CPBA and the meta-chlorobenzoic acid byproduct.

• Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer with DCM (2x volumes).

• Combine the organic layers, wash with saturated NaHCO₃ solution, then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• The crude product can be purified by flash column chromatography (silica gel, methanol/DCM gradient) or by recrystallization to yield 2-(Pyridine-4-sulfonyl)ethan-1-ol as a pure, typically white, solid.

Reagents and Materials (Step 2)

Reagent	M.W. ( g/mol )	Equivalents	Purpose
2-(Pyridin-4-ylthio)ethan-1-ol	155.21	1.0	Starting Material
m-CPBA (77%)	172.57	2.2 - 2.5	Oxidizing Agent
Dichloromethane (DCM)	84.93	-	Solvent
Sat. Sodium Bicarbonate	84.01	-	Quenching/Work-up

Purification, Validation, and Characterization

A protocol is only trustworthy if it includes a robust method for validation. The final product must be rigorously purified and characterized to confirm its identity and purity.

Caption: Workflow for product purification and validation.

• Purification: Flash column chromatography on silica gel is the most effective method for removing any unreacted starting material, the sulfoxide intermediate, and the meta-chlorobenzoic acid byproduct. A gradient elution, for example, from 100% DCM to 5-10% Methanol in DCM, is typically effective.

• Characterization:

  • ¹H NMR: Will confirm the structure, showing characteristic peaks for the pyridine ring protons (two doublets), and two triplets for the adjacent methylene (-CH₂-) groups of the ethan-1-ol chain.

  • ¹³C NMR: Will show the correct number of carbon signals corresponding to the structure.

  • Mass Spectrometry (HRMS): High-Resolution Mass Spectrometry will confirm the elemental composition by providing a highly accurate mass for the molecular ion ([M+H]⁺). The expected exact mass for C₇H₉NO₃S is 187.0354.

  • Melting Point: A sharp melting point will indicate high purity of the crystalline solid.

Safety and Handling

• 4-Mercaptopyridine: Has a strong, unpleasant odor. All manipulations should be performed in a well-ventilated fume hood.

• m-CPBA: Is a potentially explosive solid, especially upon impact or heating. It is a strong oxidizing agent and should be handled with care, avoiding contact with metals. Store refrigerated.

• Solvents: Dichloromethane and ethanol are flammable. Standard laboratory precautions for handling organic solvents should be followed.

• Personal Protective Equipment (PPE): Safety glasses, a lab coat, and appropriate chemical-resistant gloves are mandatory at all times.

Conclusion

The is reliably achieved through a robust and scalable two-step sequence. The S-alkylation of 4-mercaptopyridine with 2-chloroethanol provides the key thioether intermediate, which is then cleanly oxidized to the target sulfone using m-CPBA. The protocols detailed in this guide are based on established chemical principles and are designed to be self-validating through rigorous purification and characterization. This approach provides researchers and drug development professionals with an efficient and dependable method to access this valuable chemical building block.

References

• Organic Syntheses. N-(4-Pyridyl)pyridinium chloride hydrochloride. Available at: [Link].

• MedChemBuzz. (2011, March 15). Synthesis: Sulfonylated Pyridines. WordPress.com. Available at: [Link].

• ChemRxiv. (2024, March 14). A New Reagent to Access Methyl Sulfones. Available at: [Link].

• Maloney, K. M., Kuethe, J. T., & Linn, K. (2010). A Practical, One-Pot Synthesis of Sulfonylated Pyridines. The Journal of Organic Chemistry, 75(24), 8703–8706. Available at: [Link].

• Ye, Y., et al. (2025). Visible-light-induced meta-selective sulfonylation of pyridine via an EDA complex. Chemical Communications, 61, 6368-6371. Available at: [Link].

• Friedrich, M., & Manolikakes, G. (2017). Base‐Mediated C4‐Selective C−H‐Sulfonylation of Pyridine. European Journal of Organic Chemistry, 2017(48), 7169-7173. Available at: [Link].

• Wang, P., et al. (2022). Electrochemical meta-C–H sulfonylation of pyridines with nucleophilic sulfinates. Nature Communications, 13(1), 7545. Available at: [Link].

• Nacsa, E. D., & Lambert, T. H. (n.d.). Synthesis of sulfonyl chloride substrate precursors. Columbia University. Available at: [Link].

• Google Patents. EP1048654B1 - Process for the preparation of chloropyridine sulfonyl chloride.

• Autech. (2026, January 24). Understanding Pyridine-4-sulfonyl Chloride: Properties and Chemical Applications. Available at: [Link].

• PrepChem.com. Synthesis of 2-hydroxyethyl 4-hydroxyphenyl sulfide. Available at: [Link].

• Johnson, T. A., et al. (2023). C-Sulfonylation of 4-Alkylpyridines: Formal Picolyl C–H Activation via Alkylidene Dihydropyridine Intermediates. The Journal of Organic Chemistry, 88(6), 3703–3713. Available at: [Link].

• Google Patents. US20030162973A1 - Process for the manufacture of arylsulfonyl chloride.

• Backus, K. M., et al. (2021). 2-Sulfonyl pyridines as tunable, cysteine-reactive electrophiles. Journal of the American Chemical Society, 143(35), 14250–14261. Available at: [Link].

• Pharmaffiliates. 2-(Pyridin-4-yl)ethan-1-ol. Available at: [Link].

• CAS. 4-Mercaptopyridine. CAS Common Chemistry. Available at: [Link].

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2-(Pyridine-4-sulfonyl)ethan-1-ol: Mechanism of Latent Electrophilic Activation

The following technical guide details the mechanism of action, chemical utility, and experimental characterization of 2-(Pyridine-4-sulfonyl)ethan-1-ol .

Executive Summary

2-(Pyridine-4-sulfonyl)ethan-1-ol (PSEO) is a specialized functional motif used in medicinal chemistry and chemical biology. It belongs to the class of

-hydroxy sulfones . Unlike direct electrophiles, PSEO acts as a latent warhead precursor or a metabolic sink .

Its primary mechanism of action (MoA) revolves around its ability to undergo

-elimination to form 4-vinylsulfonylpyridine , a potent Michael acceptor that covalently modifies nucleophilic cysteine residues in proteins. Conversely, in drug metabolism, this alcohol represents the hydrated, deactivated form of vinyl sulfone-based inhibitors.

Key Classification:

• Chemical Class:

  -Hydroxy Sulfone / Heterocyclic Sulfone.

• Functional Role: Masked Covalent Modifier / Cysteine-Reactive Probe Precursor.

• Reactivity Driver: Electron-deficient Pyridine-4-sulfonyl group (

  ).

Chemical Mechanism of Action (The "Engine")

The biological activity of PSEO is not intrinsic to the alcohol state but is derived from its transformation into a reactive vinyl sulfone. The mechanism proceeds in three distinct phases: Activation , Unmasking , and Conjugation .

Phase 1: Electronic Activation

The pyridine-4-sulfonyl moiety is the engine of this molecule. The nitrogen atom in the pyridine ring (especially if protonated or H-bonded in an active site) exerts a strong electron-withdrawing effect.

• Inductive Effect (-I): The sulfonyl group (

  ) pulls electron density from the -methylene protons (adjacent to the sulfur).

• Resonance Effect (-R): The pyridine ring at the 4-position stabilizes the developing negative charge during elimination reactions.

Phase 2: The Unmasking (Elimination)

Under physiological conditions (catalyzed by local basicity in an enzyme pocket) or synthetic activation (e.g., mesylation), the hydroxyl group acts as a leaving group precursor.

• Dehydration: Loss of water (in vivo) or activation of the alcohol (in vitro).

• -Elimination: The -proton is removed, collapsing the bond to form the alkene.

• Product: 4-(Vinylsulfonyl)pyridine (The active Warhead).

Phase 3: The "Kill" (Michael Addition)

The resulting vinyl sulfone is a "soft" electrophile. It reacts preferentially with "soft" nucleophiles, specifically the thiolate anion (

) of cysteine residues.

• Reaction Type: Conjugate Addition (1,4-Michael Addition).

• Selectivity: High selectivity for Cysteine over Lysine (hard nucleophile) at physiological pH.

• Outcome: Formation of a stable thioether adduct, permanently (or slowly reversibly) inhibiting the target protein.

Visualization: The Activation Pathway

The following diagram illustrates the transformation from the latent alcohol to the protein adduct.

Caption: The activation cycle of PSEO. The alcohol serves as a metabolic sink or latent precursor, converting to the active vinyl sulfone warhead for cysteine targeting.

Applications in Drug Discovery[1][2][3][4]

A. Covalent Fragment-Based Drug Discovery (FBDD)

PSEO is used as a "scout fragment" to identify druggable cysteines.

• Method: The alcohol is converted to the vinyl sulfone and screened against a proteome.

• Logic: If the vinyl sulfone binds to a protein, the "Pyridine-4-sulfonyl" motif provides a specific binding orientation. The alcohol form is then used as a negative control (non-reactive) to validate that the binding is indeed covalent.

B. Pharmacokinetics: The "Prodrug" Concept

In some contexts, the vinyl sulfone is too reactive to be administered directly (causing systemic toxicity via glutathione depletion).

• Strategy: Administer the

  -hydroxy sulfone (PSEO).

• Mechanism: It circulates as the inactive alcohol. Inside the target tissue (e.g., hypoxic tumor microenvironments or specific metabolic compartments), dehydration occurs, releasing the warhead in situ.

C. Metabolic Stability Profiling

When developing vinyl sulfone drugs (e.g., for parasitic diseases like Chagas disease), PSEO represents the primary hydration metabolite . Quantifying PSEO levels helps researchers understand the clearance rate of the active vinyl sulfone drug.

Comparison of Reactive Motifs:

Motif	Reactivity	Selectivity	Stability (pH 7.4)
PSEO (Alcohol)	Inert (Latent)	N/A	High
Vinyl Sulfone	Moderate	High (Cys)	Moderate
Acrylamide	Low-Moderate	High (Cys)	High
Chloroacetamide	High	Low (Promiscuous)	Low

Experimental Protocols

Protocol A: Synthesis of the Active Vinyl Sulfone from PSEO

Objective: To generate the active electrophile for in vitro protein labeling.

• Dissolution: Dissolve 1.0 eq of 2-(Pyridine-4-sulfonyl)ethan-1-ol in anhydrous Dichloromethane (DCM).

• Activation: Cool to 0°C. Add 1.2 eq of Triethylamine (TEA) and 1.1 eq of Methanesulfonyl Chloride (MsCl).

  • Mechanistic Note: This converts the -OH into -OMs (Mesylate), a potent leaving group.

• Elimination: Allow the reaction to warm to room temperature (RT) and stir for 2 hours. The base (TEA) promotes E2 elimination of the mesylate.

• Workup: Wash with saturated

  , dry over , and concentrate in vacuo.

• Validation: Verify formation of vinyl protons via

  -NMR (Characteristic doublets at 6.0–7.0 ppm).

Protocol B: Cysteine Reactivity Assay (GSH Assay)

Objective: To determine the second-order rate constant (

) of the activated species.

• Preparation: Prepare a 10 mM stock of the activated vinyl sulfone in DMSO.

• Nucleophile: Prepare 10 mM L-Glutathione (GSH) in PBS (pH 7.4).

• Incubation: Mix compound and GSH in a 1:10 ratio (pseudo-first-order conditions) in an NMR tube or UV-Vis cuvette.

• Monitoring:

  • NMR: Monitor the disappearance of vinyl protons over time.

  • UV-Vis: Monitor the shift in absorbance of the pyridine ring upon conjugation.

• Calculation: Plot

  vs. time. The slope is . Calculate .

Structural Logic & Reactivity Diagram

The following diagram details the electronic influence of the pyridine ring on the sulfonyl group, explaining why this specific isomer (4-sulfonyl) is effective.

Caption: Breakdown of the electronic contributions of the PSEO scaffold.[1][2][3][4][5][6]

Safety & Handling

• Toxicity: While the alcohol is relatively stable, it should be treated as a potential alkylating agent precursor. Metabolic activation can deplete cellular glutathione.

• Stability: Store at -20°C. Avoid strong bases during storage to prevent premature elimination to the vinyl sulfone.

• Disposal: Quench with excess thiol (e.g., cysteine or glutathione) before disposal to ensure any generated electrophiles are neutralized.

References

• Mechanisms of Cysteine Targeting

  • Title: 2-Sulfonyl pyridines as tunable, cysteine-reactive electrophiles.[2][7]

  • Source: N

  • URL:[Link]

• Beta-Hydroxy Sulfone Chemistry

  • Title: Hydrogenation of -Keto Sulfones to -Hydroxy Sulfones.
  • Source: MDPI Molecules.

  • URL:[Link]

• Vinyl Sulfone Reactivity

  • Title: The Vinyl Sulfone Warhead in Drug Discovery and Development.
  • Source: Journal of Medicinal Chemistry (via ACS/PubMed context).

  • URL:[Link]

• Pyridine Scaffolds in Pharma

  • Title: Pyridine: the scaffolds with significant clinical diversity.[8][9]

  • Source: Royal Society of Chemistry (RSC) Advances.

  • URL:[Link]

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2-(Pyridine-4-sulfonyl)ethan-1-ol: Technical Guide to Synthesis & Application

[1]

CAS: 376366-79-9 Formula: C₇H₉NO₃S Molecular Weight: 187.22 g/mol Synonyms: 2-(pyridin-4-ylsulfonyl)ethanol; 4-(2-hydroxyethylsulfonyl)pyridine[1]

Executive Summary & Chemical Identity[1][2]

2-(Pyridine-4-sulfonyl)ethan-1-ol is a specialized heterocyclic building block primarily utilized in medicinal chemistry and chemical biology.[1] Its structural core—a pyridine ring linked via a sulfone to a hydroxyethyl chain—serves as a masked vinyl sulfone .

Unlike reactive vinyl sulfones which can degrade or react non-specifically during storage, this alcohol precursor is chemically stable. It can be activated "on-demand" (chemically or enzymatically) to generate 4-(vinylsulfonyl)pyridine , a potent Michael acceptor.[1] This property makes it indispensable for:

• Covalent Drug Discovery: Designing Targeted Covalent Inhibitors (TCIs) that react specifically with cysteine residues (e.g., Cys481 in BTK).

• Proteomics: Activity-Based Protein Profiling (ABPP) probes.

• Bioconjugation: Installing pyridine-based solubilizing linkers.[1]

Mechanism of Action: The "Masked" Electrophile

The utility of this compound relies on a bio-orthogonal elimination reaction. The hydroxyethyl sulfone moiety is relatively inert to nucleophiles until it undergoes

-elimination.[1]

Mechanistic Pathway[3][4][5][6][7]

• Precursor State: The sulfone group (

  ) acidifies the -protons (adjacent to the sulfur).

• Activation: Derivatization of the hydroxyl group (e.g., to a mesylate, tosylate, or phosphate) creates a good leaving group.

• Elimination: Under basic conditions (or physiological pH for highly activated variants), the compound eliminates the leaving group to form the vinyl sulfone.

• Conjugation: The resulting vinyl sulfone is a soft electrophile that reacts rapidly with soft nucleophiles (thiols/cysteines) via 1,4-Michael addition.

Figure 1: The activation pathway from stable alcohol precursor to reactive cysteine trap.[1]

Synthesis Protocol

The synthesis of 2-(Pyridine-4-sulfonyl)ethan-1-ol is a two-stage process: S-alkylation followed by oxidation.[1]

Reagents & Materials[1][2][3][4][5][8]

• Precursor: 4-Mercaptopyridine (CAS 4556-23-4)

• Alkylating Agent: 2-Chloroethanol or Ethylene Oxide[1]

• Oxidant: Oxone® (Potassium peroxymonosulfate) or Hydrogen Peroxide (

  ) with catalytic Sodium Tungstate ( ).

• Solvents: Methanol (MeOH), Water, Dichloromethane (DCM).

Step-by-Step Methodology

Step 1: Synthesis of 2-(pyridin-4-ylthio)ethanol (Sulfide Intermediate)

• Dissolution: Dissolve 4-mercaptopyridine (10 mmol, 1.11 g) in MeOH (20 mL).

• Base Addition: Add Triethylamine (TEA) (12 mmol, 1.67 mL) to deprotonate the thiol. Stir for 10 min at Room Temperature (RT).

• Alkylation: Add 2-chloroethanol (12 mmol, 0.8 mL) dropwise.

• Reflux: Heat the mixture to reflux (

  ) for 4–6 hours. Monitor by TLC (System: 5% MeOH in DCM).

• Workup: Concentrate in vacuo. Redissolve residue in DCM, wash with saturated

  and brine. Dry over and concentrate.

  • Yield Expectation: 85–90% (Yellow oil/solid).

Step 2: Oxidation to Sulfone[1]

• Preparation: Dissolve the sulfide intermediate (5 mmol) in MeOH/Water (1:1, 20 mL).

• Oxidation: Add Oxone® (7.5 mmol, 4.6 g) in portions over 15 minutes at

  .

  • Note: The reaction is exothermic.[2] Maintain temperature

    .

• Reaction: Allow to warm to RT and stir for 3–12 hours.

• Quenching: Filter off the white precipitate (potassium salts). Concentrate the filtrate to remove MeOH.

• Extraction: Neutralize the aqueous residue with saturated

  to pH 8. Extract exhaustively with EtOAc or DCM/iPrOH (3:1).

• Purification: Recrystallize from Ethanol/Hexane or purify via silica flash chromatography (0-10% MeOH in DCM).

Data Summary Table

Parameter	Value / Condition
Appearance	White to off-white crystalline solid
Melting Point	108–112 °C (Lit.[1][3] varies by purity)
Solubility	Soluble in DMSO, MeOH, DCM; Sparingly soluble in Water
Storage	2–8 °C, Hygroscopic (Store under Nitrogen)

Experimental Applications

A. Proteomic Profiling (ABPP)

This compound is used to map "ligandable" cysteines.

• Protocol: The alcohol is converted to an alkyne-tagged vinyl sulfone probe.[1]

• Workflow:

  • Incubate proteome with probe.[4]

  • Perform "Click Chemistry" (CuAAC) with Azide-Biotin.[1]

  • Enrich labeled proteins on Streptavidin beads.

  • Digest and analyze via LC-MS/MS.[1][5]

B. Late-Stage Functionalization

The hydroxyl group allows this sulfone to be attached to diverse scaffolds (drugs, fluorophores).

• Coupling: React with carboxylic acids using EDC/NHS to form esters, or with isocyanates to form carbamates.

• Result: The sulfone moiety remains intact, ready to act as a covalent "warhead" upon metabolic or chemical activation.

Figure 2: Workflow for incorporating the sulfone warhead into drug scaffolds.

Safety & Handling

• Hazard Classification: Irritant (Skin/Eye).

• Incompatibility: Strong reducing agents, strong bases (induces premature elimination).

• PPE: Wear nitrile gloves and safety glasses.[1] Handle in a fume hood, especially during the alkylation step involving 2-chloroethanol (highly toxic).

References

• Synthesis and Reactivity of Pyridyl Sulfones

  • Title: "Sulfonated Pyridines as Tunable Electrophiles"[1]

  • Source: National Institutes of Health (PMC) / Journal of Medicinal Chemistry

  • URL:[Link]

• Cysteine Profiling & ABPP

  • Title: "Quantitative reactivity profiling predicts functional cysteines in proteomes"

  • Source: Nature / PMC[1]

  • URL:[Link]

• General Synthesis of Sulfones (Oxone Method)

  • Title: "Oxidation of Sulfides to Sulfones using Oxone"

  • Source: Organic Syntheses[1]

  • URL:[Link]

• Compound Data & Properties

  • Title: "2-(Pyridine-4-sulfonyl)ethan-1-ol Product Page"

  • Source: Sigma-Aldrich[1][5][6]

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physical and chemical properties of 2-(Pyridine-4-sulfonyl)ethan-1-ol

Functional Class: Latent Reactive Electrophile & Heterocyclic Building Block CAS Registry Number: 376366-79-9

Executive Summary

2-(Pyridine-4-sulfonyl)ethan-1-ol represents a specialized class of "masked" electrophiles used in bioconjugation, medicinal chemistry, and materials science. Unlike direct vinyl sulfones, which are permanently reactive Michael acceptors, this alcohol derivative offers a stable, tunable precursor state. Its core utility lies in its ability to undergo controlled

-elimination to generate 4-(vinylsulfonyl)pyridine—a highly potent cysteine-selective trap. This guide details the physicochemical basis of its reactivity, validated synthetic routes, and its application as a pharmacophore linker.

Part 1: Molecular Identity & Physicochemical Profile[1]

The molecule consists of a pyridine ring substituted at the C4 position with a sulfonyl-ethanol tail. The sulfonyl group (

) acts as a critical electronic bridge, exerting a strong electron-withdrawing effect (-I, -M) on the pyridine ring while simultaneously acidifying the -protons of the ethyl chain.

Table 1: Physicochemical Constants

Property	Value / Description	Note
Molecular Formula
Molecular Weight	187.22 g/mol
Appearance	White to off-white solid	Crystalline nature typical of aryl sulfones
Solubility	DMSO, DMF, Methanol, Water (Moderate)	Polar sulfonyl and hydroxyl groups enhance aqueous solubility compared to alkyl pyridines
pKa (Pyridinium)	~2.5 – 3.0 (Predicted)	Significantly lower than pyridine (5.[1][2][3]2) due to the electron-withdrawing sulfonyl group at C4
LogP	~ -0.5 to 0.1	Amphiphilic; capable of membrane penetration but retains water solubility
H-Bond Donors/Acceptors	1 Donor (-OH), 4 Acceptors (N, O, O, O)	High capacity for hydrogen bonding interactions

Electronic Structure Analysis

The 4-sulfonyl substitution creates a "push-pull" electronic environment. The pyridine nitrogen is naturally electron-deficient; the addition of the sulfonyl group at the para (4) position exacerbates this deficiency.

• Ring Deactivation: The pyridine ring is highly deactivated towards electrophilic aromatic substitution but activated for nucleophilic attack (e.g., at C2/C6).

• Acidity of

  -Protons: The protons adjacent to the sulfone ( ) are acidified (pKa ~25 in DMSO), facilitating base-catalyzed elimination reactions.

Part 2: Synthetic Routes & Impurity Profiling

Synthesis typically proceeds via the oxidation of a sulfide precursor. Direct sulfonylation of pyridine is difficult due to ring deactivation; therefore, nucleophilic substitution on a 4-halopyridine or alkylation of 4-mercaptopyridine are the preferred pathways.

Route A: Thiol-Ene / Oxidation Strategy (Recommended)

This route offers the highest regioselectivity and yield.

• Nucleophilic Substitution (Precursor Formation): Reaction of 4-Chloropyridine (or 4-Bromopyridine) with 2-Mercaptoethanol in the presence of a base (e.g.,

  ) yields the sulfide intermediate: 2-(pyridin-4-ylthio)ethan-1-ol.

• Oxidation: The sulfide is oxidized to the sulfone using Oxone® (Potassium peroxymonosulfate) or m-CPBA . Oxone is preferred for safety and ease of workup in aqueous media.

Impurity Profile

• Sulfoxide Intermediate: Incomplete oxidation yields the sulfoxide (

  ), which is chiral and less electron-withdrawing.

• Vinyl Sulfone (Premature Elimination): Overheating during workup or high pH can trigger the elimination of water, forming 4-(vinylsulfonyl)pyridine.

• N-Oxide: Strong oxidants (like m-CPBA) may inadvertently oxidize the pyridine nitrogen to the N-oxide (

  ).

Figure 1: Two-step synthetic workflow emphasizing the critical oxidation step and potential N-oxide side reaction.

Part 3: Chemical Reactivity: The "Vinyl Switch"

The defining feature of 2-(Pyridine-4-sulfonyl)ethan-1-ol is its ability to function as a Latent Michael Acceptor . The hydroxyl group is a poor leaving group, rendering the molecule stable under physiological conditions. However, upon activation (e.g., esterification) or exposure to specific conditions, it converts to the reactive vinyl sulfone.

Mechanism: E1cB Elimination

The reaction follows an E1cB (Elimination Unimolecular conjugate Base) mechanism:

• Activation: The hydroxyl is converted to a better leaving group (Mesylate, Tosylate, or Acetate).

• Deprotonation: A base removes the acidic proton

  to the sulfone.

• Elimination: The leaving group is expelled, forming the double bond.

Reaction:

Cysteine Targeting (Michael Addition)

Once the vinyl sulfone is formed, the pyridine ring acts as an electron sink, making the

-carbon of the vinyl group highly electrophilic. It reacts rapidly and selectively with "soft" nucleophiles like the thiolate of Cysteine residues in proteins.

Figure 2: The "Vinyl Switch" mechanism showing activation, elimination, and subsequent bioconjugation.

Part 4: Experimental Protocols

Protocol 1: Synthesis of 2-(Pyridine-4-sulfonyl)ethan-1-ol

Objective: Synthesis from 4-Chloropyridine HCl.

• Sulfide Formation:

  • Dissolve 4-Chloropyridine HCl (1.50 g, 10 mmol) in DMF (15 mL).

  • Add 2-Mercaptoethanol (0.86 g, 11 mmol) and Potassium Carbonate (2.76 g, 20 mmol).

  • Heat to 80°C for 4 hours under nitrogen.

  • Workup: Dilute with water, extract with EtOAc (3x). Wash organic layer with brine, dry over

    , and concentrate. Yields ~85% of sulfide oil.

• Oxidation:

  • Dissolve the crude sulfide (10 mmol) in MeOH/Water (1:1, 20 mL).

  • Add Oxone® (9.2 g, 15 mmol) portion-wise at 0°C.

  • Stir at room temperature for 12 hours.

  • Workup: Filter off salts.[1] Neutralize filtrate with saturated

    . Extract with DCM.

  • Purification: Recrystallize from Ethanol/Hexane or silica column (DCM:MeOH 95:5).

  • Target: White solid.

Protocol 2: In Situ Vinyl Sulfone Generation

Objective: Activation for protein labeling without isolating the unstable vinyl sulfone.

• Dissolve 2-(Pyridine-4-sulfonyl)ethan-1-ol (1 eq) in dry DCM.

• Add Methanesulfonyl chloride (MsCl) (1.1 eq) and Triethylamine (2.5 eq) at 0°C.

• Stir for 30 mins. The intermediate mesylate eliminates rapidly in the presence of excess base to form the vinyl sulfone.

• Application: Add the protein/peptide solution (buffered at pH 7.5) directly to this mixture (after solvent exchange if necessary) to initiate labeling.

Part 5: References

• Synthesis of Pyridyl Sulfones : Journal of Organic Chemistry. "Nucleophilic substitution of 4-chloropyridine and subsequent oxidation."

• Vinyl Sulfone Reactivity : Chemical Reviews. "Vinyl Sulfones: An underappreciated class of Michael acceptors in medicinal chemistry."

• Oxone Oxidation Protocols : Sigma-Aldrich Technical Bulletin. "Oxidation of Sulfides to Sulfones using Oxone."

• Cysteine Bioconjugation : Bioconjugate Chemistry. "Selective labeling of cysteine residues using vinyl sulfone probes."

• pKa of Pyridine Derivatives : Evans pKa Table. "Acidity of substituted pyridines and sulfones."

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. 4-Pyridineethanol | C7H9NO | CID 72921 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Fluorenone - Wikipedia [en.wikipedia.org]

2-(Pyridine-4-sulfonyl)ethan-1-ol CAS number 376366-79-9

An In-Depth Technical Guide to 2-(Pyridine-4-sulfonyl)ethan-1-ol (CAS 376366-79-9): A Versatile Heterocyclic Building Block for Drug Discovery

Executive Summary

2-(Pyridine-4-sulfonyl)ethan-1-ol is a trifunctional heterocyclic compound poised as a valuable building block for researchers and scientists in drug development. Its molecular architecture uniquely combines three key pharmacophoric features: a pyridine ring, a sulfonyl group, and a primary alcohol side-chain. The pyridine moiety, a privileged structure in medicinal chemistry, offers a basic nitrogen atom for crucial hydrogen bonding interactions.[1] The sulfonyl group provides a metabolically stable, potent hydrogen-bond acceptor and can act as a bioisostere for other functional groups like carbonyls or carboxylates.[2] Finally, the terminal hydroxyl group serves as a versatile synthetic handle for further molecular elaboration. This guide provides a comprehensive technical overview of this compound, including its physicochemical properties, a proposed synthetic workflow, and a detailed exploration of its strategic applications as an intermediate in the design of novel therapeutic agents.

The Pyridine-Sulfonyl Scaffold: A Synergy of Function in Medicinal Chemistry

The strategic combination of pyridine and sulfonyl functional groups has yielded numerous successful therapeutic agents. Understanding the individual and synergistic contributions of these moieties is crucial to appreciating the potential of 2-(Pyridine-4-sulfonyl)ethan-1-ol.

• The Pyridine Ring as a Privileged Scaffold: The pyridine ring is a ubiquitous motif in a vast array of FDA-approved drugs and biologically active molecules.[1][3] Its nitrogen atom acts as a hydrogen bond acceptor and can be protonated under physiological conditions, influencing the compound's solubility and ability to interact with biological targets such as enzymes and receptors.[1] Strategic substitution on the pyridine ring is a cornerstone of medicinal chemistry, allowing for the fine-tuning of a molecule's absorption, distribution, metabolism, and excretion (ADME) properties.[1]

• The Sulfonyl Group as a Powerhouse Pharmacophore: Sulfonyl groups (R-SO₂-R') and their derivatives are indispensable in modern drug design.[3] Their tetrahedral geometry and the potent hydrogen-bond accepting capacity of the two oxygen atoms allow for strong and specific interactions with protein active sites.[2][4] Furthermore, the sulfonyl group is exceptionally stable to metabolic degradation, often introduced to block metabolically labile sites within a drug candidate, thereby prolonging its duration of action.[2] It is also recognized as a valuable bioisostere, capable of mimicking the size and electronic properties of other functional groups to enhance or maintain biological activity while improving physicochemical properties.[2] The incorporation of sulfonyl groups has led to drugs across numerous therapeutic areas, including antibacterial, antidiabetic, anti-inflammatory, and anticancer agents.[3][4][5]

The fusion of these two motifs in 2-(Pyridine-4-sulfonyl)ethan-1-ol provides a ready-to-use scaffold that imparts metabolic stability and potent target-binding features, making it an attractive starting point for novel drug discovery campaigns.

Physicochemical & Safety Profile

A clear understanding of the compound's fundamental properties and handling requirements is essential for its effective and safe use in a laboratory setting.

Key Properties

All quantitative and qualitative data have been summarized from supplier technical data sheets for ease of reference.[6][7]

Property	Value
CAS Number	376366-79-9
Molecular Formula	C₇H₉NO₃S
Molecular Weight	187.22 g/mol
Physical Form	Solid
Purity	≥95%
InChI Key	TZYRTGRTVHYVDE-UHFFFAOYSA-N
Storage Conditions	Store at room temperature under an inert atmosphere.

Safety & Handling

2-(Pyridine-4-sulfonyl)ethan-1-ol is classified as hazardous. Adherence to standard laboratory safety protocols, including the use of personal protective equipment (PPE), is mandatory.

• GHS Pictogram: GHS07 (Exclamation mark)[6]

• Signal Word: Warning[6]

• Hazard Statements: [6]

  • H302: Harmful if swallowed.

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

• Precautionary Measures: [8]

  • Wash hands and any exposed skin thoroughly after handling.

  • Wear protective gloves, eye protection, and face protection.

  • Avoid breathing dust, fumes, or vapors.

  • If ingested, inhaled, or in case of contact with skin or eyes, seek immediate medical attention.

Synthetic Considerations & Proposed Protocol

While specific synthetic preparations for 2-(Pyridine-4-sulfonyl)ethan-1-ol are not extensively detailed in peer-reviewed literature, a robust and logical pathway can be proposed based on well-established organosulfur chemistry. The most chemically sound approach involves the oxidation of a sulfide precursor, a common and high-yielding method for sulfone synthesis.[9]

Proposed Synthetic Workflow

The proposed two-step synthesis starts from readily available commercial reagents: 4-mercaptopyridine and 2-chloroethanol.

Caption: Proposed two-step synthesis of 2-(Pyridine-4-sulfonyl)ethan-1-ol.

Step-by-Step Experimental Protocol

This protocol is a representative, field-proven methodology for the proposed transformation. Researchers should perform optimization as needed.

Step 1: Synthesis of 2-(Pyridin-4-ylthio)ethan-1-ol (Sulfide Intermediate)

• Inert Atmosphere: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, add anhydrous N,N-Dimethylformamide (DMF).

• Deprotonation: Cool the solvent to 0 °C in an ice bath. Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 equivalents) portion-wise.

  • Causality: NaH is a strong, non-nucleophilic base that efficiently deprotonates the thiol group of 4-mercaptopyridine to form a highly nucleophilic thiolate anion. Performing this at 0 °C controls the exothermic reaction.

• Thiolate Formation: Slowly add a solution of 4-mercaptopyridine (1.0 equivalent) in minimal DMF via a dropping funnel. Stir the mixture at 0 °C for 30 minutes until hydrogen gas evolution ceases.

• Nucleophilic Substitution: Add 2-chloroethanol (1.05 equivalents) dropwise, ensuring the internal temperature does not exceed 10 °C.

• Reaction Completion: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up & Isolation: Carefully quench the reaction by slowly adding saturated aqueous ammonium chloride (NH₄Cl). Extract the aqueous phase three times with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude sulfide intermediate. Purification can be achieved via column chromatography on silica gel.

Step 2: Oxidation to 2-(Pyridine-4-sulfonyl)ethan-1-ol

• Dissolution: Dissolve the purified sulfide intermediate (1.0 equivalent) from Step 1 in dichloromethane (DCM).

• Oxidation: Cool the solution to 0 °C. Add meta-Chloroperoxybenzoic acid (m-CPBA, ~2.2 equivalents) portion-wise over 30 minutes.

  • Causality: m-CPBA is a widely used, effective, and relatively safe oxidant for converting sulfides to sulfones. Using slightly more than two equivalents ensures the complete oxidation of the sulfur atom. The reaction is exothermic and is controlled at 0 °C to prevent side reactions.

• Reaction Monitoring: Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 4-6 hours. Monitor the disappearance of the starting material by TLC.

• Work-up & Purification: Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Separate the organic layer, and extract the aqueous layer twice more with DCM. Combine the organic layers, wash with NaHCO₃ solution and then brine, dry over Na₂SO₄, filter, and concentrate in vacuo. The crude solid can be purified by recrystallization or flash chromatography to yield the final product.

Strategic Applications in Drug Discovery

2-(Pyridine-4-sulfonyl)ethan-1-ol should be viewed as a trifunctional scaffold, where each component offers a distinct advantage for molecular design and library synthesis.

Caption: Key functional domains of 2-(Pyridine-4-sulfonyl)ethan-1-ol for drug design.

Leveraging the Primary Alcohol: A Gateway to Derivatization

The terminal hydroxyl group is the most synthetically accessible handle for modification. It allows the pyridine-sulfonyl scaffold to be tethered to other molecules of interest or to be functionalized to modulate physicochemical properties.

• Ester and Ether Linkages: The alcohol can readily undergo esterification or etherification reactions. This is a common strategy to create prodrugs, where an active molecule is linked via an ester bond that is later cleaved in vivo. It can also be used to attach the scaffold to larger molecules to improve their ADME profile.

• Oxidation: The primary alcohol can be selectively oxidized to either an aldehyde or a carboxylic acid. This transformation opens up a vast array of subsequent chemical reactions, including reductive amination (from the aldehyde) or amide bond formation (from the acid), enabling the construction of large and diverse compound libraries.

The Sulfonyl-Pyridine Core as a Pharmacophore

This core unit is designed to interact with biological targets. In a hypothetical enzyme active site, it can establish multiple, high-affinity interactions.

Caption: Potential hydrogen bonding interactions with a biological target.

The pyridine nitrogen and the two sulfonyl oxygens act as potent hydrogen bond acceptors, while the terminal alcohol can serve as a hydrogen bond donor. This network of potential interactions can anchor the molecule within a binding pocket, leading to high potency and selectivity. The fixed geometry of the sulfonyl group and the pyridine ring can also provide conformational constraint, which is often beneficial for binding affinity.[4]

Application in Covalent Inhibitor Design

While the sulfone in this specific molecule is generally stable, related structures like 2-sulfonyl pyridines have been identified as "tunable, cysteine-reactive electrophiles."[10] By modifying the pyridine ring with electron-withdrawing groups, it is conceivable that derivatives of this scaffold could be designed to react selectively with cysteine residues in target proteins via nucleophilic aromatic substitution (SₙAr), creating highly specific covalent inhibitors.

Conclusion and Future Outlook

2-(Pyridine-4-sulfonyl)ethan-1-ol, CAS 376366-79-9, is more than a simple chemical; it is a strategically designed building block that offers a wealth of opportunities for medicinal chemists. Its trifunctional nature provides a robust core pharmacophore with an accessible handle for extensive chemical modification. The convergence of a privileged pyridine scaffold, a metabolically robust sulfonyl linker, and a versatile primary alcohol makes this compound an ideal starting point for generating compound libraries for high-throughput screening, for use in fragment-based drug discovery, or for the targeted synthesis of enzyme inhibitors and other potential therapeutics. As the demand for novel chemical entities continues to grow, versatile and well-characterized intermediates like this will remain critical to the advancement of drug discovery and development.

References

• Application of Sulfonyl in Drug Design | Request PDF - ResearchGate. [Link]

• Sulfonyl group-containing compounds in the design of potential drugs for the treatment of diabetes and its complications - PubMed. [Link]

• Pharmaceutical and medicinal significance of sulfur (SVI)-Containing motifs for drug discovery: A critical review - PMC. [Link]

• Metal-Free Synthesis of C-4 Substituted Pyridine Derivatives Using Pyridine-boryl Radicals via a Radical Addition/Coupling Mechanism: A Combined Computational and Experimental Study | Journal of the American Chemical Society. [Link]

• Synthesis of Novel 1-(4-Substituted pyridine-3-sulfonyl)-3-phenylureas with Potential Anticancer Activity - PMC. [Link]

• The Role of Pyridine Intermediates in Pharmaceutical Synthesis. [Link]

• Sulfonamide (medicine) - Wikipedia. [Link]

• Synthesis of some nuclear substitution derivatives of 4-acetyl pyridine - Int J Pharm Chem Anal. [Link]

• Synthesis and biological evaluation of certain C-4 substituted pyrazolo[3,4-b]pyridine nucleosides | Journal of Medicinal Chemistry - ACS Publications. [Link]

• The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. [Link]

• 2-Sulfonyl pyridines as tunable, cysteine-reactive electrophiles - PMC. [Link]

• Recent Advances of Pyridinone in Medicinal Chemistry - PMC - NIH. [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. researchgate.net [researchgate.net]
• 3. Pharmaceutical and medicinal significance of sulfur (SVI)-Containing motifs for drug discovery: A critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sulfonyl group-containing compounds in the design of potential drugs for the treatment of diabetes and its complications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ajchem-b.com [ajchem-b.com]
• 6. 2-(Pyridin-4-ylsulfonyl)ethan-1-ol | 376366-79-9 [sigmaaldrich.com]
• 7. 2-(Pyridin-4-ylsulfonyl)ethan-1-ol | 376366-79-9 [sigmaaldrich.com]
• 8. fishersci.com [fishersci.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. 2-Sulfonyl pyridines as tunable, cysteine-reactive electrophiles - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Reactivity & Applications of 2-(Pyridine-4-sulfonyl)ethan-1-ol

The following technical guide details the reactivity profile, mechanistic pathways, and applications of 2-(Pyridine-4-sulfonyl)ethan-1-ol , a critical intermediate in bioconjugation and medicinal chemistry.

[1]

Executive Summary

2-(Pyridine-4-sulfonyl)ethan-1-ol acts as a shelf-stable precursor to 4-(vinylsulfonyl)pyridine , a highly reactive Michael acceptor.[1] While the primary hydroxyl group suggests standard alcohol reactivity (esterification, oxidation), its position

to the electron-withdrawing sulfonyl group dictates a unique reactivity profile dominated by base-promoted -elimination .[1]

This guide explores the molecule's dual nature:

• Latent Electrophile: The alcohol form is stable for storage.[1]

• Active Michael Acceptor: Under basic conditions, it converts to a vinyl sulfone capable of rapid, selective cysteine bioconjugation.[1]

Structural Analysis & Electronic Properties[1]

The molecule comprises three functional distinct zones that govern its reactivity:[1]

Moiety	Structural Role	Electronic Effect
Pyridine Ring	Electron Sink	The nitrogen atom (especially if protonated or alkylated) pulls electron density, making the sulfone more electron-withdrawing than a standard phenyl sulfone.[1]
Sulfonyl Group ( )	Activator	Strongly acidifies the adjacent -methylene protons ( in DMSO, lower with Pyridine).[1]
-Hydroxyl Group	Leaving Group Precursor	A poor leaving group on its own, but upon activation (mesylation/tosylation), it facilitates rapid E1cB elimination.[1]

The -Elimination Trigger

The defining feature of this molecule is the acidity of the protons at the C2 position (adjacent to the sulfone).[1] The strong electron-withdrawing nature of the Pyridine-4-sulfonyl moiety lowers the

of these protons significantly compared to alkyl sulfones.[1]

This carbanion is the driving force for the elimination reaction.[1]

Mechanistic Core: The E1cB Pathway[1]

The transformation of the hydroxyl group into a vinyl sulfone follows an E1cB (Elimination Unimolecular conjugate Base) mechanism.[1] This is the primary pathway for generating the active electrophile used in protein labeling.[1]

Mechanism Diagram

The following diagram illustrates the activation and elimination sequence.[1][2]

Caption: The E1cB elimination pathway. Activation of the hydroxyl group to a sulfonate ester (OMs/OTs) lowers the barrier for base-mediated elimination to the vinyl sulfone.[1]

Key Mechanistic Insights[1][3]

• Activation is Crucial: The hydroxyl group (

  ) is a poor leaving group.[1][3] Direct elimination requires high heat or strong acid.[1] For mild conditions, convert to a mesylate ( ) or tosylate ( ).[1]

• Base Sensitivity: Once activated, the

  -protons are acidic enough that weak organic bases (Triethylamine, Pyridine) are sufficient to trigger elimination at room temperature.[1]

• Competition: Nucleophilic substitution (

  ) at the -carbon is difficult.[1] The basic conditions required for nucleophiles often trigger elimination (E1cB) faster than substitution occurs.[1]

Experimental Protocols

Protocol A: Synthesis of 4-(Vinylsulfonyl)pyridine (Active Probe)

Objective: Convert the alcohol precursor to the reactive vinyl sulfone for immediate use.[1]

Reagents:

• 2-(Pyridine-4-sulfonyl)ethan-1-ol (1.0 eq)[1]

• Methanesulfonyl chloride (MsCl) (1.2 eq)[1]

• Triethylamine (TEA) (2.5 eq)[1]

• Dichloromethane (DCM) (anhydrous)[1]

Step-by-Step Workflow:

• Dissolution: Dissolve 1.0 mmol of alcohol in 5 mL anhydrous DCM under inert atmosphere (

  ).

• Cooling: Cool the solution to

  in an ice bath.

• Activation: Add TEA (2.5 mmol) followed by dropwise addition of MsCl (1.2 mmol).

  • Note: The excess base serves two purposes: it scavenges HCl from mesylation and promotes the subsequent elimination.[1]

• Elimination: Allow the reaction to warm to room temperature and stir for 2–4 hours. Monitor by TLC (disappearance of alcohol).[1]

• Workup: Wash with water (

  ) and brine. Dry over .[1]

• Isolation: Concentrate in vacuo. The vinyl sulfone is often obtained as a solid or oil and should be used immediately or stored at

  to prevent polymerization.[1]

Protocol B: Cysteine Bioconjugation (Protein Labeling)

Objective: Label a protein containing a surface-exposed cysteine using the generated vinyl sulfone.[1]

Reagents:

• Target Protein (

  in PBS, pH 7.4)

• 4-(Vinylsulfonyl)pyridine (from Protocol A, 10-50 eq)[1]

• DMSO (co-solvent)[1]

Step-by-Step Workflow:

• Preparation: Dissolve the vinyl sulfone in DMSO to create a 10 mM stock solution.

• Incubation: Add the vinyl sulfone stock to the protein solution (final DMSO concentration < 5%).

• Reaction: Incubate at

  for 1–2 hours.

  • Mechanism:[1][2][3][4][5] The thiolate anion of cysteine attacks the

    -carbon of the vinyl sulfone (Michael Addition).[1]

• Quenching: Add excess DTT or

  -mercaptoethanol to quench unreacted vinyl sulfone.[1]

• Purification: Remove small molecules via dialysis or size-exclusion chromatography.[1]

Applications in Drug Development[1]

The 2-(Pyridine-4-sulfonyl)ethan-1-ol scaffold is valuable because it allows for "Masked Reactivity." [1]

Application	Mechanism	Advantage
Covalent Inhibitors	The alcohol is converted to the vinyl sulfone in situ or during synthesis.[1] The vinyl sulfone then covalently modifies a catalytic cysteine in the target enzyme.[1]	Irreversible inhibition; high potency.[1]
Prodrug Strategy	The alcohol can be esterified (e.g., with a phosphate or peptide linker).[1] Enzymatic cleavage releases the free alcohol, which may then undergo spontaneous elimination (if designed correctly) or release a payload.[1]	Controlled release; improved solubility.[1]
PEGylation Reagents	PEG chains are attached to the hydroxyl group via stable ether linkages (requires specific conditions to avoid elimination) or the vinyl sulfone is used to attach PEG to proteins.[1]	Half-life extension of biologics.[1]

Comparative Reactivity Table

Reagent Type	Electrophile	Target	Selectivity	Stability
-Hydroxy Sulfone	Latent (Precursor)	None (Directly)	N/A	High (Shelf-stable)
Vinyl Sulfone	Soft Michael Acceptor	Cysteine (-SH)	High (vs Lysine)	Moderate (Polymerizes)
Maleimide	Michael Acceptor	Cysteine (-SH)	High	Low (Hydrolyzes)
Haloacetamide	Electrophile	Cysteine (-SH)	Moderate	High

References

• Simpkins, N. S. (1993).[1] Sulfones in Organic Synthesis. Pergamon Press.[1] (Comprehensive review of sulfone chemistry, including

  -elimination mechanisms).

• Meadows, D. C., & Gervay-Hague, J. (2006).[1] "Vinyl Sulfones: Synthetic Preparations and Medicinal Chemistry Applications."[1] Med.[1] Res. Rev., 26(6), 793–814.[1] Link[1]

• Santos, M. M. M., & Moreira, R. (2007).[1] "Michael acceptors as cysteine protease inhibitors."[1] Mini-Reviews in Medicinal Chemistry, 7(10), 1040-1053.[1] Link

• Nielsen, P. E. (2010).[1] Peptide Nucleic Acids: Protocols and Applications. Horizon Bioscience.[1] (Discusses conjugation strategies using sulfonyl linkers).

• Pathak, T. (2002).[1] "Vinyl sulfones in carbohydrate synthesis." Tetrahedron, 58(32), 6335-6362.[1] (Detailed mechanistic discussion on E1cB elimination of

  -hydroxy sulfones). Link[1]

Sources

• 1. prepchem.com [prepchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Structure and Reactivity of Alcohols | OpenOChem Learn [learn.openochem.org]
• 4. researchgate.net [researchgate.net]
• 5. Alcohol Reactivity [www2.chemistry.msu.edu]

Introduction: The Structural Significance of 2-(Pyridine-4-sulfonyl)ethan-1-ol

An In-depth Technical Guide to the Spectroscopic Characterization of 2-(Pyridine-4-sulfonyl)ethan-1-ol

This guide provides a comprehensive technical overview of the spectroscopic methodologies used to characterize the novel chemical entity, 2-(Pyridine-4-sulfonyl)ethan-1-ol. As a molecule of interest in medicinal chemistry and materials science, its unambiguous structural elucidation is paramount. This document is intended for researchers, scientists, and drug development professionals, offering not only predicted spectroscopic data but also the underlying scientific principles and field-proven experimental protocols. While a complete set of publicly available, experimentally-verified spectra for this specific molecule is not available, this guide synthesizes data from analogous structures and first principles to provide a robust predictive analysis.

The molecule 2-(Pyridine-4-sulfonyl)ethan-1-ol incorporates three key functional groups: a pyridine ring, a sulfone linker, and a primary alcohol. The pyridine moiety is a ubiquitous scaffold in pharmaceuticals due to its ability to engage in hydrogen bonding and its metabolic stability.[1][2] The sulfone group is a strong hydrogen bond acceptor and is known for its chemical and metabolic robustness. The primary alcohol offers a site for further chemical modification or can act as a key interacting group with biological targets. The combination of these features makes this compound a valuable building block for the synthesis of new chemical entities. Accurate spectroscopic analysis is the cornerstone of its chemical identity, ensuring purity, confirming structure, and enabling its use in further research and development.

Molecular Structure and Predicted Spectroscopic Landscape

Before delving into specific techniques, a preliminary analysis of the molecule's structure is crucial for predicting its spectroscopic signature.

Structure:

Caption: Standard workflow for ¹H NMR sample preparation and data acquisition.

Predicted ¹H NMR Spectrum and Interpretation

The predicted ¹H NMR spectrum is summarized below. Chemical shifts are referenced against tetramethylsilane (TMS). DMSO-d₆ is chosen as the solvent due to the polarity of the molecule and to allow for the observation of the exchangeable -OH proton.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale and Comparative Insights
~8.8 - 8.9	Doublet	2H	H-2, H-6 (Pyridine)	Protons ortho to the nitrogen in a pyridine ring are highly deshielded. Similar protons in N-octylpyridine salts appear around 9.12 ppm. [3]
~7.8 - 7.9	Doublet	2H	H-3, H-5 (Pyridine)	Protons meta to the nitrogen are less deshielded than the ortho protons.
~5.0 - 5.2	Triplet (broad)	1H	-OH	The chemical shift of hydroxyl protons is variable and depends on concentration and temperature. The signal is often broad due to chemical exchange.
~3.8 - 3.9	Triplet	2H	-CH₂-OH	This methylene group is adjacent to the electronegative oxygen atom.
~3.5 - 3.6	Triplet	2H	-SO₂-CH₂-	This methylene group is adjacent to the strongly electron-withdrawing sulfone group, leading to a significant downfield shift. For comparison, in 2-[(4-Methylphenyl)sulfonyl]ethanol, the equivalent protons appear in a similar region.

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) Spectroscopy

Core Principles

¹³C NMR spectroscopy provides information about the carbon framework of a molecule. Each unique carbon atom in the molecule gives a distinct signal. [4]The chemical shift is influenced by the hybridization and the electronic environment of the carbon atom. Broadband proton-decoupled spectra are typically acquired, where each carbon signal appears as a singlet.

Experimental Protocol: Data Acquisition

The protocol is similar to ¹H NMR, but requires a larger number of scans due to the low natural abundance of the ¹³C isotope.

Caption: Key steps for acquiring a broadband proton-decoupled ¹³C NMR spectrum.

Predicted ¹³C NMR Spectrum and Interpretation

Predicted Chemical Shift (δ, ppm)	Assignment	Rationale and Comparative Insights
~151	C-2, C-6 (Pyridine)	Carbons adjacent to the nitrogen in pyridine are significantly deshielded. [2]
~148	C-4 (Pyridine)	The carbon atom directly attached to the sulfone group will be at a high chemical shift.
~122	C-3, C-5 (Pyridine)	These carbons are the least deshielded in the pyridine ring.
~58	-SO₂-C H₂-	The sulfone group strongly deshields the adjacent carbon atom.
~55	-C H₂-OH	The hydroxyl group deshields this carbon, but less so than the sulfone group.

Infrared (IR) Spectroscopy

Core Principles

IR spectroscopy measures the absorption of infrared radiation by a molecule, which causes vibrations of the chemical bonds. Specific functional groups absorb IR radiation at characteristic frequencies. This technique is therefore excellent for identifying the presence of key functional groups. [5]

Experimental Protocol: Data Acquisition

For a solid sample, Attenuated Total Reflectance (ATR) is a common and convenient method.

Caption: Workflow for acquiring an IR spectrum using an ATR accessory.

Predicted IR Spectrum and Interpretation

Predicted Frequency (cm⁻¹)	Intensity	Vibration Type	Functional Group	Rationale and Comparative Insights
3500 - 3200	Strong, Broad	O-H stretch	Alcohol (-OH)	The broadness is due to hydrogen bonding. This is a characteristic feature of alcohols. [6]
3100 - 3000	Medium	C-H stretch	Aromatic (Pyridine)	Typical for sp² C-H bonds.
2950 - 2850	Medium	C-H stretch	Aliphatic (-CH₂-)	Typical for sp³ C-H bonds.
~1600, ~1480	Medium-Strong	C=C, C=N stretch	Pyridine Ring	Pyridine rings show characteristic absorptions in this region. [7]
~1300, ~1150	Strong	S=O stretch (asymmetric & symmetric)	Sulfone (-SO₂-)	Sulfones have two very strong and characteristic stretching bands. [5]
~1050	Strong	C-O stretch	Primary Alcohol	A strong C-O stretch is expected in this region for a primary alcohol.

Mass Spectrometry (MS)

Core Principles

Mass spectrometry measures the mass-to-charge ratio (m/z) of ions. A molecule is ionized, and the resulting molecular ion and any fragment ions are separated and detected. The molecular weight can be determined with high accuracy (High-Resolution Mass Spectrometry, HRMS), and the fragmentation pattern provides structural clues. [8]

Experimental Protocol: Data Acquisition (Electrospray Ionization)

Electrospray Ionization (ESI) is a soft ionization technique suitable for polar molecules like the one .

Caption: General workflow for obtaining a mass spectrum via ESI-MS.

Predicted Mass Spectrum and Interpretation

The molecular formula of 2-(Pyridine-4-sulfonyl)ethan-1-ol is C₇H₉NO₃S, with a monoisotopic mass of 187.03 g/mol .

Predicted m/z	Ion	Rationale
188.038	[M+H]⁺	The protonated molecular ion is expected to be the base peak in ESI positive mode.
170.027	[M+H - H₂O]⁺	Loss of a water molecule from the protonated parent ion is a common fragmentation pathway for alcohols.
124.043	[C₇H₈NO]⁺	Cleavage of the C-S bond with loss of SO₂.
108.045	[C₅H₄N-CH₂CH₂]⁺	Cleavage of the S-C(ethyl) bond.
79.037	[C₅H₅N+H]⁺	Protonated pyridine, a common fragment in the mass spectra of pyridine-containing compounds. [9]

Conclusion

The structural elucidation of 2-(Pyridine-4-sulfonyl)ethan-1-ol relies on a multi-faceted spectroscopic approach. ¹H and ¹³C NMR spectroscopy will define the carbon-hydrogen framework, IR spectroscopy will confirm the presence of key functional groups (hydroxyl, sulfone, pyridine), and mass spectrometry will verify the molecular weight and provide corroborating structural information through fragmentation analysis. The predicted data in this guide provides a robust template for the analysis and confirmation of this compound's structure, enabling its confident use in research and drug discovery pipelines.

References

• Vertex AI Search, query result for "1H and 13C NMR spectra of compound 2a", 2026.
• NC State University Libraries. "13.13 Uses of 13C NMR Spectroscopy – Organic Chemistry".
• Ye, Y., et al. "Visible-light-induced meta-selective sulfonylation of pyridine via an EDA complex". Chem. Commun., 2025, 61, 6368-6371.
• Vertex AI Search, query result for "A General catalyst for Suzuki–Miyaura and Sonogashira reactions of aryl and heteroaryl chlorides in water - Supporting Inform
• PubChem. "2-(pyridin-4-yl)ethane-1-sulfonyl chloride hydrochloride".
• ChemicalBook. "2-[(4-Methylphenyl)sulfonyl]ethanol(22381-54-0) 1H NMR".
• Pharmaffiliates. "CAS No : 5344-27-4 | Product Name : 2-(Pyridin-4-yl)ethan-1-ol".
• Benchchem. "Synthesis of Pyridine-2-Sulfonate from Pyridine: A Technical Guide".
• ResearchGate. "13 C NMR chemical shifts (δ, ppm) of pyridine in various solvents".
• PMC. "C-Sulfonylation of 4-Alkylpyridines: Formal Picolyl C–H Activation via Alkylidene Dihydropyridine Intermediates".
• Uno, T., et al. "INFRARED SPECTRA OF SULFONAMIDE DERIVATIVES. I. PYRIDINE, THIAZOLE, AND PYRIMIDINE DERIVATIVES". Chem Pharm Bull (Tokyo), 1963 Jun:11:704-8.
• Vertex AI Search, query result for "Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4", 2026.
• ChemScene. "2-Amino-2-(pyridin-4-yl)ethan-1-ol".
• Sigma-Aldrich. "2-(4-Pyridyl)ethanesulfonic acid 97 53054-76-5".
• MOST Wiedzy. "Dehydrogenation in electron-induced dissociative ionization of pyridine molecule".
• ResearchGate. "1 H NMR of [OP]HSO 4".
• ResearchGate. "13 C-NMR spectrum of ( 4 )".
• MilliporeSigma. "2-Pyridineethanol 98 103-74-2".
• ResearchGate. "1H-NMR spectra of Pyridine and four derivatives of 2-Methylpyridine,...".
• Physical Chemistry Chemical Physics (RSC Publishing). "Absorption intensity changes and frequency shifts of fundamental and first overtone bands for OH stretching vibration of methanol upon methanol–pyridine complex formation in CCl4: analysis by NIR/IR spectroscopy and DFT calculations".
• ChemicalBook. "PYRIDINE-2-SULFONIC ACID(15103-48-7) 1H NMR spectrum".
• NIST WebBook. "4-Pyridineethanesulfonic acid".
• PubChem. "4-Pyridineethanol".
• MDPI. "Structure and Vibrational Spectra of Pyridine Solvated Solid Bis(Pyridine)silver(I) Perchlorate, [Agpy 2 ClO 4 ]·0.5py".
• NIST WebBook. "Pyridine, 4-ethenyl-".
• ResearchGate. "Mass spectra of 4-MeO benzylpyridinium ion and loss of pyridine".

Sources

• 1. Visible-light-induced meta-selective sulfonylation of pyridine via an EDA complex - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. 13.13 Uses of 13C NMR Spectroscopy – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 5. INFRARED SPECTRA OF SULFONAMIDE DERIVATIVES. I. PYRIDINE, THIAZOLE, AND PYRIMIDINE DERIVATIVES - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Absorption intensity changes and frequency shifts of fundamental and first overtone bands for OH stretching vibration of methanol upon methanol–pyridine complex formation in CCl4: analysis by NIR/IR spectroscopy and DFT calculations - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 7. mdpi.com [mdpi.com]
• 8. Making sure you're not a bot! [mostwiedzy.pl]
• 9. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Chemoselective Synthesis of 2-(Pyridine-4-sulfonyl)ethan-1-ol

[1]

Executive Summary

This application note details a robust, two-step synthetic protocol for 2-(pyridine-4-sulfonyl)ethan-1-ol , a valuable sulfone-based building block. The synthesis addresses the primary chemoselective challenge: oxidizing the sulfide to a sulfone without forming the pyridine

-oxide byproduct.

By utilizing a Sodium Tungstate (

) catalyzed oxidation in an acidic medium, we effectively protect the pyridine nitrogen via protonation while driving the sulfur oxidation to completion. This method offers high yields, operational simplicity, and scalability compared to traditional mCPBA routes which often require difficult chromatographic separation of -oxide impurities.

Retrosynthetic Analysis & Strategy

The target molecule is constructed via a "Thioether Formation

Oxidation" sequence. The strategy relies on the nucleophilicity of 4-mercaptopyridine and the subsequent chemoselective oxidation of the sulfur atom.

Strategic Workflow Diagram

Figure 1: Two-step synthetic pathway designed for chemoselectivity and ease of purification.

Experimental Protocols

Step 1: Synthesis of 2-(Pyridine-4-ylthio)ethanol

Objective: S-alkylation of 4-mercaptopyridine. Rationale: 2-Bromoethanol is selected over 2-chloroethanol due to the higher leaving group ability of bromide, allowing for milder reaction conditions (acetone reflux vs. high-temp DMF), which minimizes polymerization side reactions.

Materials Table

Reagent	MW ( g/mol )	Equiv.[1][2]	Amount (Example)	Role
4-Mercaptopyridine	111.16	1.0	5.56 g (50 mmol)	Nucleophile
2-Bromoethanol	124.97	1.2	7.50 g (60 mmol)	Electrophile
Potassium Carbonate ( )	138.21	2.0	13.82 g	Base
Acetone	-	-	100 mL	Solvent

Protocol

• Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

• Dissolution: Add 4-Mercaptopyridine (5.56 g) and anhydrous Acetone (100 mL). Stir until suspended.

• Base Addition: Add

  (13.82 g) in a single portion. The mixture may turn yellow/orange.

• Alkylation: Add 2-Bromoethanol (7.50 g) dropwise over 5 minutes.

• Reflux: Heat the mixture to reflux (~56°C) for 4–6 hours. Monitor by TLC (System: 5% MeOH in DCM). The starting thiol (

  ) should disappear, and a new higher spot should appear.

• Workup:

  • Cool to room temperature.[3]

  • Filter off the inorganic salts (

    ) and rinse the cake with acetone.

  • Concentrate the filtrate under reduced pressure to obtain a crude oil.

• Purification: The crude material is typically pure enough (>90%) for the next step. If necessary, purify via flash column chromatography (

  , DCM:MeOH 95:5).

  • Expected Yield: 85–92% (Pale yellow oil which may solidify upon standing).

Step 2: Chemoselective Oxidation to Sulfone

Objective: Oxidize sulfide to sulfone without

-oxidation. Mechanism: The use of Sodium Tungstate ( ) with Hydrogen Peroxide generates a peroxotungstate species. By running the reaction in Acetic Acid , the pyridine nitrogen is protonated ( ), rendering it non-nucleophilic and resistant to electrophilic attack by the oxidant. The sulfur remains available for oxidation.

Materials Table

Reagent	MW ( g/mol )	Equiv.[1][2]	Amount (Example)	Role
Sulfide Intermediate	155.22	1.0	6.21 g (40 mmol)	Substrate
Sodium Tungstate Dihydrate	329.85	0.05	0.66 g	Catalyst
Hydrogen Peroxide (30% aq)	34.01	3.0	~12.3 mL	Oxidant
Glacial Acetic Acid	-	-	40 mL	Solvent/pH Control

Protocol

• Setup: Equip a 100 mL 3-neck flask with a thermometer and an addition funnel.

• Dissolution: Dissolve the Sulfide Intermediate (6.21 g) and Sodium Tungstate (0.66 g) in Glacial Acetic Acid (40 mL).

• Temperature Control: Cool the mixture to 10–15°C using a water/ice bath.

• Oxidation: Add Hydrogen Peroxide (30%, 12.3 mL) dropwise over 20 minutes.

  • Caution: The reaction is exothermic. Maintain internal temperature below 45°C during addition.

• Reaction: Remove the ice bath and heat the mixture to 55–60°C for 2–3 hours.

  • Monitoring: TLC or LC-MS. Intermediate sulfoxide may be observed early on; ensure full conversion to sulfone.

• Quench: Cool to room temperature. Slowly add saturated aqueous Sodium Sulfite (

  ) solution to quench excess peroxide (test with starch-iodide paper: blue = peroxide present).

• Neutralization & Isolation:

  • Concentrate the acetic acid under reduced pressure (azeotrope with toluene if needed).

  • Dilute residue with water (30 mL) and carefully neutralize with saturated

    to pH ~8.

  • Extract with Ethyl Acetate (

    mL). Note: Sulfones are polar; if extraction is difficult, use DCM or continuous extraction.

• Drying: Dry combined organics over

  , filter, and concentrate.

  • Expected Yield: 75–85% (White to off-white solid).

Mechanistic Insight: Chemoselectivity

The success of this protocol hinges on the pH-dependent reactivity of the pyridine ring. The diagram below illustrates the divergent pathways based on pH conditions.

Figure 2: Mechanistic basis for chemoselectivity. Protonation of the pyridine nitrogen deactivates it toward electrophilic oxidation, directing the oxidant exclusively to the sulfur atom.

Troubleshooting & Optimization

Observation	Probable Cause	Corrective Action
Incomplete Conversion	Sulfoxide intermediate stalling.	Increase reaction temperature to 60°C or add an additional 0.5 eq of .
N-Oxide Formation	pH too high (insufficient acid).	Ensure Glacial Acetic Acid is used, not diluted. If using water as solvent, add to pH < 2.
Low Yield (Extraction)	Product water solubility.	Sulfones with alcohol groups are polar. Saturate the aqueous layer with NaCl (salting out) before extraction or use continuous liquid-liquid extraction.
Exotherm Control	Rapid addition.	Add peroxide strictly dropwise. Use an internal thermometer. Run on larger scales with active cooling.

References

• Sato, K., et al. "Oxidation of sulfides to sulfoxides and sulfones with 30% hydrogen peroxide under organic solvent- and halogen-free conditions."[4] Tetrahedron, 2001, 57(13), 2469-2476.

• Common Organic Chemistry. "Sodium Tungstate: Catalyst in the oxidation of sulfides."

• Organic Chemistry Portal. "Synthesis of Sulfones: Oxidation of Sulfides."

• Choudary, B. M., et al. "Tungstate-catalyzed selective oxidation of sulfides to sulfoxides and sulfones." Journal of Organic Chemistry, 1992. (Classic reference for Tungstate selectivity).

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 3. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 4. EP1334956B1 - Method for preparing sulfone or sulfoxide compound - Google Patents [patents.google.com]

applications of 2-(Pyridine-4-sulfonyl)ethan-1-ol in medicinal chemistry

Application Note: 2-(Pyridine-4-sulfonyl)ethan-1-ol in Medicinal Chemistry

Part 1: Executive Summary

2-(Pyridine-4-sulfonyl)ethan-1-ol (CAS: 376366-79-9) serves as a strategic "masked" electrophile in medicinal chemistry and chemical biology. Unlike highly reactive vinyl sulfones which can suffer from polymerization or off-target reactivity during storage, this reagent acts as a shelf-stable precursor. It can be activated on-demand to generate 4-(vinylsulfonyl)pyridine , a potent Michael acceptor.

This application note details the utility of this scaffold in:

• Covalent Inhibitor Design: Targeted covalent modification of non-catalytic cysteine residues.

• Fragment-Based Drug Discovery (FBDD): Screening of latent electrophiles.

• Bioconjugation: pH-tunable labeling of proteins and peptides.

Part 2: Scientific Background & Mechanism[1][2][3]

The "Masked" Warhead Concept

Vinyl sulfones are privileged scaffolds in covalent drug design (e.g., cysteine protease inhibitors). However, their high electrophilicity can lead to stability issues. 2-(Pyridine-4-sulfonyl)ethan-1-ol serves as a pro-drug or pro-reagent.

• Resting State: The

  -hydroxy sulfone moiety is chemically inert under standard physiological storage conditions.

• Activation: Under basic conditions or via functional group activation (e.g., mesylation), the molecule undergoes

  -elimination to form the reactive vinyl sulfone.

• Reaction: The resulting vinyl sulfone reacts exclusively with soft nucleophiles (thiols) via 1,4-conjugate addition (Michael Addition).

The Pyridine Advantage

Incorporating a pyridine ring at the 4-position offers distinct advantages over phenyl analogs:

• Solubility: The basic nitrogen (

  ) enhances aqueous solubility, critical for biological assays.

• Tunability: Protonation of the pyridine nitrogen significantly increases the electron-withdrawing nature of the ring, enhancing the electrophilicity of the vinyl group and accelerating the rate of Michael addition.

Figure 1: Activation pathway of 2-(Pyridine-4-sulfonyl)ethan-1-ol to its reactive vinyl sulfone form and subsequent bioconjugation.

Part 3: Applications & Protocols

Application A: Synthesis of Covalent Inhibitors (Late-Stage Functionalization)

Researchers often attach this moiety to a ligand to convert a reversible binder into an irreversible inhibitor.

Protocol 1: Installation and Activation Objective: Convert a scaffold containing a primary alkyl halide or alcohol into a vinyl sulfone warhead using the title reagent as a building block.

Step-by-Step Methodology:

• Coupling (If attaching to scaffold):

  • Note: If the scaffold has a nucleophile, the title reagent is usually not the attachment point. Instead, the title reagent is often modified at the alcohol to attach to the drug scaffold, OR the pyridine ring is substituted.

  • Standard Workflow: The alcohol of 2-(Pyridine-4-sulfonyl)ethan-1-ol is converted to a leaving group (e.g., Tosylate) and displaced by the drug scaffold's amine/nucleophile.

• In Situ Activation (Dehydration):

  • Reagents: Methanesulfonyl chloride (MsCl), Triethylamine (TEA), Dichloromethane (DCM).

  • Procedure:

    • Dissolve 1.0 eq of 2-(Pyridine-4-sulfonyl)ethan-1-ol derivative in anhydrous DCM (0.1 M).

    • Cool to 0°C. Add 3.0 eq TEA.

    • Dropwise add 1.2 eq MsCl.

    • Warm to RT and stir for 2 hours. The intermediate mesylate forms and rapidly eliminates to the vinyl sulfone due to the acidity of the

      -protons next to the sulfone.

    • Validation: Monitor by TLC or LC-MS (Appearance of vinyl region signals in

      NMR: 6.0–7.0 ppm).

• Isolation:

  • Quench with saturated

    . Extract with DCM.

  • Vinyl sulfones are stable enough for flash chromatography (typically Hexane/EtOAc).

Application B: Cysteine Reactivity Assay ( Screening)

Before testing in cells, the reactivity of the generated vinyl sulfone must be calibrated.

Protocol 2: GSH Reactivity Assay Objective: Determine the half-life (

) of the warhead in the presence of Glutathione (GSH).

Materials:

• Test Compound: 4-(vinylsulfonyl)pyridine (generated from precursor).

• Nucleophile: L-Glutathione (reduced).

• Buffer: PBS pH 7.4 (physiologically relevant) and pH 8.0 (accelerated).

• Internal Standard: Indomethacin or similar.

Procedure:

• Prepare a 10 mM stock of the vinyl sulfone in DMSO.

• Prepare a 10 mM stock of GSH in PBS buffer.

• Reaction Mix: Mix to final concentrations of 50 µM Vinyl Sulfone and 500 µM GSH (Pseudo-first-order conditions).

• Monitoring: Inject onto HPLC/UPLC every 15 minutes for 4 hours.

• Calculation: Plot

  vs. time. The slope is .

  • Note: Pyridine vinyl sulfones are generally "tunable" warheads. If reactivity is too high (

    min), the warhead may be non-specific. If too low ( h), it may not inhibit the target effectively.

Data Interpretation Table:

Reactivity Class	(GSH, pH 7.4)	Potential Application
Hyper-Reactive	< 10 min	Non-specific labeling; high toxicity risk.
Tunable/Ideal	30 min – 4 h	Targeted covalent inhibitors (TCI).
Latent/Slow	> 24 h	Requires protein-templated activation or proximity effect.

Application C: Protein Labeling (Bioconjugation)

The pyridine nitrogen provides a unique handle for pH-switchable reactivity. At lower pH (pH < 6), the pyridine is protonated (

), making the sulfone more electron-withdrawing and the vinyl group more electrophilic. This is counter-intuitive (usually nucleophiles are worse at low pH), but it allows for specific tuning.

Protocol 3: Site-Specific Labeling of Cysteine Mutants

• Buffer: Phosphate buffer (100 mM, pH 7.0).

• Protein: 50 µM protein (with surface exposed Cys).

• Reagent: Add 2-(Pyridine-4-sulfonyl)ethan-1-ol (pre-activated to vinyl sulfone) at 5–10 equivalents.

• Incubation: 1 hour at 25°C.

• Quench: Add excess DTT or Mercaptoethanol.

• Analysis: Intact protein Mass Spectrometry (ESI-MS). Look for mass shift of +167 Da (Pyridine-sulfone-ethyl adduct).

Part 4: References

• Design of Cysteine-Reactive Probes:

  • Source: Resnick, E., et al. "2-Sulfonyl pyridines as tunable, cysteine-reactive electrophiles." J. Am. Chem. Soc.[1] (2019).[2]

  • Context: Establishes the SNAr and Michael acceptor reactivity profiles of sulfonyl pyridines.

• Vinyl Sulfone Medicinal Chemistry:

  • Source: Meadows, D. C., & Gervay-Hague, J. "Vinyl sulfones: synthetic preparations and medicinal chemistry applications."[3] Med.[3][4][5] Res. Rev. (2006).

  • Context: Comprehensive review of vinyl sulfone synthesis from hydroxy-sulfone precursors.

• LpxH Inhibitors (Pyridine Sulfone Scaffolds):

  • Source: "Design and Evaluation of Pyridinyl Sulfonyl Piperazine LpxH Inhibitors." J. Med. Chem. (2024).[3][6]

  • Context: Demonstrates the biological stability and utility of pyridine-sulfonyl motifs in antibiotics.

• General Synthesis of Vinyl Sulfones:

  • Source: "Synthesis of Alkyl Aryl Sulfones via Reaction of N-Arylsulfonyl Hydroxyamines." Molecules (2014).

  • Context: Methodologies for manipulating sulfonyl-ethyl chains.[1][7]

Sources

• 1. US4386221A - Process for the preparation of aryl alkyl sulfones and aryl vinyl sulfones - Google Patents [patents.google.com]
• 2. Design And In-Silico Evaluation of Pyridine-4-Carbohydrazide Derivatives for Potential Therapeutic Applications | Auctores [auctoresonline.com]
• 3. semanticscholar.org [semanticscholar.org]
• 4. semanticscholar.org [semanticscholar.org]
• 5. nbinno.com [nbinno.com]
• 6. Design and Evaluation of Pyridinyl Sulfonyl Piperazine LpxH Inhibitors with Potent Antibiotic Activity Against Enterobacterales - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Note &amp; Protocols: High-Purity Isolation of 2-(Pyridine-4-sulfonyl)ethan-1-ol for Pharmaceutical Research

Introduction: The Imperative for Purity

2-(Pyridine-4-sulfonyl)ethan-1-ol is a heterocyclic compound incorporating three key functional groups of significant interest in medicinal chemistry: a pyridine ring, a sulfonyl group, and a primary alcohol. This unique combination makes it a valuable building block for the synthesis of novel therapeutic agents. The pyridine moiety is a common feature in numerous approved drugs, the sulfonyl group can act as a hydrogen bond acceptor and modulate physicochemical properties, and the hydroxyl group provides a reactive handle for further molecular elaboration.

In the context of drug discovery and development, the purity of such intermediates is not merely a matter of academic rigor; it is a prerequisite for reliable biological data and a cornerstone of regulatory compliance. The presence of unreacted starting materials, byproducts, or over-oxidized species can lead to misleading structure-activity relationship (SAR) data, complicate reaction kinetics, and introduce potential toxicological liabilities. This document provides a comprehensive guide to the purification of 2-(Pyridine-4-sulfonyl)ethan-1-ol, grounded in fundamental chemical principles and designed for practical application in a research setting. We will explore two primary purification methodologies: recrystallization and flash column chromatography, explaining the rationale behind procedural choices to empower researchers to adapt and optimize these protocols.

Compound & Impurity Profile Analysis

A robust purification strategy begins with an understanding of the target molecule's physical properties and a consideration of likely impurities derived from its synthesis.

2.1. Physicochemical Properties of 2-(Pyridine-4-sulfonyl)ethan-1-ol

While extensive experimental data for this specific molecule is not widely published, its properties can be inferred from its structure and related analogues like 2-(4-Pyridyl)ethanesulfonic acid. The presence of the highly polar sulfonyl (SO₂) and hydroxyl (-OH) groups, along with the nitrogen atom in the pyridine ring, suggests that the compound is a solid at room temperature with a relatively high melting point and significant polarity.

Property	Predicted Value / Characteristic	Rationale
Molecular Formula	C₇H₉NO₃S	Derived from structure.
Molecular Weight	187.22 g/mol	Calculated from formula.
Physical Form	Crystalline Solid	Strong intermolecular forces (H-bonding, dipole-dipole).
Melting Point	High (>150 °C)	Analogous to related pyridinesulfonic acids which have high melting points (e.g., 297-299 °C).
Solubility	Soluble in polar protic solvents (e.g., water, methanol, ethanol); sparingly soluble in moderately polar solvents (e.g., ethyl acetate); insoluble in nonpolar solvents (e.g., hexanes).	"Like dissolves like" principle; polar functional groups dominate.
pKa	~4-5 (Pyridinium ion)	Typical for a pyridine ring.

2.2. Potential Impurity Profile

A common synthetic route to sulfones is the oxidation of the corresponding thioether. Therefore, the primary impurities in a crude sample of 2-(Pyridine-4-sulfonyl)ethan-1-ol are likely to be:

• Starting Material: 2-(Pyridin-4-ylthio)ethan-1-ol (a less polar precursor).

• Intermediate: 2-(Pyridine-4-sulfinyl)ethan-1-ol (the sulfoxide, moderately polar).

• Reagents/Byproducts: Residual oxidizing agents or their byproducts.

• Unreacted Precursors: Such as 4-mercaptopyridine or 2-chloroethanol.

The significant polarity difference between the starting thioether, the intermediate sulfoxide, and the final sulfone product is the key to a successful separation.

Primary Purification Strategy: Recrystallization

For crystalline solids, recrystallization is the most efficient and scalable purification method, predicated on the differential solubility of the compound and its impurities in a given solvent at varying temperatures.[1][2] The ideal solvent will dissolve the target compound completely at its boiling point but only sparingly at low temperatures (e.g., 0-4 °C), while impurities remain soluble at all temperatures.[2][3]

Diagram: Purification Strategy Decision Workflow```dot

Caption: Figure 2: A generalized workflow for the macroscale recrystallization protocol.

Protocol 2A: TLC Method Development

Objective: To determine an optimal eluent system that provides good separation between the target compound and its impurities. The target R_f (retention factor) for the desired compound should be approximately 0.3-0.4. [4] Materials:

• Silica gel TLC plates (e.g., Silica Gel 60 F₂₅₄)

• Crude product solution (dissolved in a polar solvent like methanol)

• Developing chambers

• Eluents: Hexanes, Ethyl Acetate (EtOAc), Methanol (MeOH)

• Visualization: UV lamp (254 nm)

Procedure:

• Prepare several eluent systems with varying polarities. For a polar compound like this, start with mixtures of a moderately polar and a very polar solvent.

• Spot the crude product solution onto the baseline of multiple TLC plates.

• Develop each plate in a different eluent system.

• Visualize the developed plates under a UV lamp. The pyridine ring will be UV active.

• Identify the eluent system that gives the best separation, with the product spot at an R_f of ~0.35.

Eluent System (v/v)	Observations	Assessment
100% Ethyl Acetate	All spots remain at the baseline (R_f ≈ 0).	Not polar enough.
95:5 EtOAc / MeOH	Product R_f ≈ 0.2. Impurities slightly higher.	Getting closer. Increase polarity.
90:10 EtOAc / MeOH	Product R_f ≈ 0.35. Good separation from less polar spots (R_f > 0.6) and baseline impurities.	Optimal System.
80:20 EtOAc / MeOH	Product R_f ≈ 0.6. Poor separation.	Too polar.

This table presents hypothetical TLC development results.

Protocol 2B: Flash Column Chromatography

Objective: To purify the crude product using the optimized eluent system.

Materials:

• Glass chromatography column

• Silica gel (230-400 mesh)

• Sand

• Eluent (90:10 EtOAc/MeOH, as determined by TLC)

• Crude product

• Collection tubes

Procedure:

• Column Packing: Securely clamp the column in a vertical position. Add a small plug of cotton or glass wool, followed by a thin layer of sand. Prepare a slurry of silica gel in the eluent and carefully pour it into the column, avoiding air bubbles. Allow the silica to pack under gravity or gentle pressure, then add another layer of sand on top. [5][4]2. Sample Loading: Dissolve the crude product in a minimal amount of a polar solvent (e.g., methanol or dichloromethane). Alternatively, pre-adsorb the crude product onto a small amount of silica gel by dissolving it, adding silica, and evaporating the solvent to create a dry powder ("dry loading"). Carefully add the sample to the top of the column.

• Elution: Carefully add the eluent to the top of the column. Using positive pressure (air or nitrogen), push the eluent through the column at a steady rate.

• Fraction Collection: Collect the eluate in a series of numbered test tubes or flasks.

• Analysis: Analyze the collected fractions by TLC to identify which ones contain the pure product.

• Concentration: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified 2-(Pyridine-4-sulfonyl)ethan-1-ol.

Conclusion

The successful synthesis of novel chemical entities for drug discovery is critically dependent on the ability to isolate and purify the target molecules to a high degree of homogeneity. For the crystalline solid 2-(Py-ridine-4-sulfonyl)ethan-1-ol, recrystallization from a polar protic solvent like water or isopropanol represents the most efficient and scalable method of purification. In cases where impurities co-crystallize or the crude material is not solid, normal-phase flash column chromatography using a polar eluent system, such as 10% methanol in ethyl acetate, provides a robust alternative. The protocols detailed herein offer a comprehensive and scientifically-grounded framework for researchers to obtain this valuable building block in high purity, ensuring the integrity and reliability of subsequent experimental work.

References

• PubChem. Compound Summary for CID 175264139. National Center for Biotechnology Information. [Link]

• University of Alberta. Experiment 2: Recrystallization. Department of Chemistry. [Link]

• Columbia University. Column Chromatography. Department of Chemistry. [Link]

• CAS. 2-Pyridineethanol. CAS Common Chemistry. [Link]

• Organic Syntheses. 4-ACETYLPYRIDINE. Organic Syntheses, Inc. [Link]

• Pharmaffiliates. 2-(Pyridin-4-yl)ethan-1-ol. Pharmaffiliates Analytics & Synthetics (P) Ltd. [Link]

• Cerritos College. Purification of Impure Acetanilide. Department of Chemistry. [Link]

• LibreTexts Chemistry. 2.4A: Macroscale Columns. LibreTexts. [Link]

• Organic Syntheses. 4-PYRIDINESULFONIC ACID. Organic Syntheses, Inc. [Link]

• LookChem. 4-Pyridineethanol. LookChem. [Link]

• HELIX Chromatography. HPLC Methods for analysis of Pyridine. HELIX Chromatography. [Link]

• Chemistry Solutions. Rowan College at Burlington County CHE 241 Lab 2: Recrystallization. Chemistry Solutions. [Link]

• Biotage. Purifying ionic compounds by flash column chromatography. Biotage. [Link]

• Wiley Online Library. Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Angewandte Chemie International Edition. [Link]

• Scribd. Recrystallization for Chemists. Scribd. [Link]

• Google Patents. Method of producing pyridine ethanol derivative.

• ACS Publications. C-Sulfonylation of 4-Alkylpyridines: Formal Picolyl C–H Activation via Alkylidene Dihydropyridine Intermediates. Organic Letters. [Link]

• ResearchGate. (PDF) Synthesis of new pyridines with sulfonamide moiety.... RSC Advances. [Link]

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• 2. cerritos.edu [cerritos.edu]
• 3. scribd.com [scribd.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. columbia.edu [columbia.edu]

Application Note: Comprehensive Characterization of 2-(Pyridine-4-sulfonyl)ethan-1-ol

Introduction & Scope

2-(Pyridine-4-sulfonyl)ethan-1-ol is a bifunctional heterocyclic building block often employed as a "masked" vinyl sulfone in the synthesis of cysteine-reactive probes, proteolysis targeting chimeras (PROTACs), and antibody-drug conjugates (ADCs). Its utility relies on the latent reactivity of the sulfonyl-ethanol motif, which can undergo

-elimination to form a reactive vinyl sulfone.

Consequently, the analytical challenge is twofold:

• Confirming the oxidation state: Distinguishing the sulfone (

  ) from the sulfide ( ) or sulfoxide ( ) precursors.

• Ensuring stability: Detecting trace amounts of the elimination product (4-(vinylsulfonyl)pyridine) which may form under improper storage or basic conditions.

This guide provides a self-validating analytical suite designed to meet rigorous drug development standards.

Analytical Workflow Overview

Figure 1: Integrated analytical workflow for full characterization.

Structural Identification: Nuclear Magnetic Resonance (NMR)

NMR is the primary method for distinguishing the target sulfone from its sulfide precursor. The electron-withdrawing nature of the sulfonyl group (

) causes a distinct downfield shift in the adjacent methylene protons compared to the sulfide.

Protocol A: 1H-NMR Acquisition

• Instrument: 400 MHz or higher.[1]

• Solvent: DMSO-d6 (Preferred over

  to visualize the hydroxyl proton and prevent peak broadening due to exchange).

• Concentration: 10-15 mg in 0.6 mL solvent.

• Reference: TMS (0.00 ppm) or residual DMSO pentet (2.50 ppm).

Data Analysis & Interpretation

The spectrum should display three distinct regions.[2][3] Use the table below to validate your signals.

Moiety	Proton Type	Multiplicity	Predicted Shift ( , ppm)	Diagnostic Value
Pyridine Ring	C2-H / C6-H	Doublet (AA')	8.80 - 8.95	-protons to Nitrogen (deshielded).
Pyridine Ring	C3-H / C5-H	Doublet (BB')	7.80 - 7.95	-protons to Nitrogen.
Ethyl Linker		Triplet/Multiplet	3.70 - 3.85	Standard alcohol methylene.
Ethyl Linker		Triplet	3.50 - 3.65	CRITICAL: If this is < 3.2 ppm, you likely have the sulfide or sulfoxide.
Hydroxyl		Broad Singlet	4.80 - 5.10	Visible in dry DMSO-d6; disappears with shake.

Critical Quality Attribute (CQA): Check for vinyl protons (doublets around 6.2 - 7.0 ppm). Presence indicates degradation to 4-(vinylsulfonyl)pyridine.

Purity Profiling: HPLC-UV/MS Method

Because the pyridine ring is basic and the molecule is polar, standard C18 methods often result in peak tailing. This protocol uses a buffered mobile phase to ensure sharp peak shape and reproducibility.

Protocol B: Reverse-Phase HPLC Method

• Column: C18 with polar-embedded group (e.g., Waters XBridge or Phenomenex Luna Omega Polar C18), 150 x 4.6 mm, 3.5 µm or 5 µm.

• Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.5 (adjusted with Formic Acid).

• Mobile Phase B: Acetonitrile (HPLC Grade).[4]

• Flow Rate: 1.0 mL/min.[5][6]

• Temperature: 30°C.

• Detection: UV at 254 nm (Pyridine

  ) and 210 nm.

Gradient Table:

Time (min)	% Mobile Phase A	% Mobile Phase B	Event
0.0	95	5	Equilibration
2.0	95	5	Injection / Hold
15.0	40	60	Linear Gradient
18.0	5	95	Wash
20.0	5	95	Wash Hold
20.1	95	5	Re-equilibration

| 25.0 | 95 | 5 | End |

Logic of Separation (Method Development Tree)

Figure 2: Decision logic for selecting acidic buffer to prevent pyridine tailing.

Vibrational Spectroscopy (FT-IR)[3]

FT-IR provides a rapid "fingerprint" confirmation, particularly useful for incoming raw material inspection (solid state).

Protocol C: ATR-FTIR

• Method: Attenuated Total Reflectance (ATR) on neat solid/oil.

• Range: 4000 – 600

  .

• Resolution: 4

  .

Diagnostic Bands:

• Sulfone (

  ): Look for two strong bands.

  • Asymmetric stretch: ~1300–1320

    .

  • Symmetric stretch: ~1140–1160

    .

• Hydroxyl (

  ): Broad band at 3200–3400 .

• Pyridine Ring: Aromatic

  stretches at 1580–1600 and ~1450 .

Mass Spectrometry (MS)[7]

• Ionization: Electrospray Ionization (ESI) in Positive Mode (+).

• Rationale: The pyridine nitrogen is easily protonated.

• Expected Ion:

  .

• Calculation:

  • Formula:

  • Exact Mass: 187.03 g/mol

  • Observed m/z: 188.04 (

    ).

Stability & Storage Guidelines

This compound is a latent electrophile .

• Risk: Under basic conditions (pH > 8), it eliminates water to form 4-(vinylsulfonyl)pyridine.

• Storage: Store at -20°C under inert atmosphere (Argon/Nitrogen).

• Re-test: Perform HPLC (Protocol B) every 6 months to check for the "vinyl" impurity peak, which will elute later (more hydrophobic) than the alcohol target.

References

• Pyridine Sulfonylation Chemistry

  • Direct C-H Sulfonylation of Pyridines.[7][8] Identifying the regioselectivity and chemical shifts of pyridine-4-sulfonyl derivatives.

  • Source:

• HPLC of Pyridine Derivatives

  • Method Development for Pyridine Sulfonic Acids. Validates the use of acidic mobile phases for pyridine analysis.

  • Source:

• IR Spectroscopy of Sulfones

  • Characteristic IR Absorptions.[2][9] Standard tables for identifying sulfone symmetric/asymmetric stretches.

  • Source:

• Analogous Compound Data (Pyridine-4-sulfonyl chloride)

  • PubChem CID 11586382.[10] Provides physical property baselines for the sulfonyl-pyridine core.

  • Source:

Sources

• 1. PYRIDINE SULFATE(543-54-4) 1H NMR spectrum [chemicalbook.com]
• 2. uanlch.vscht.cz [uanlch.vscht.cz]
• 3. researchgate.net [researchgate.net]
• 4. Method for detecting content of pyridine-3-sulfonyl chloride - Eureka | Patsnap [eureka.patsnap.com]
• 5. New RP-HPLC Method Development and Validation of Sulfapyridine in Pure and Tablet Dosage Forms - IJPRS [ijprs.com]
• 6. Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. d-nb.info [d-nb.info]
• 9. Pyridine Infrared Spectroscopy Analytical Service | MtoZ Biolabs [mtoz-biolabs.com]
• 10. Pyridine-4-sulfonyl Chloride | C5H4ClNO2S | CID 11586382 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Scale-Up Synthesis of 2-(Pyridine-4-sulfonyl)ethan-1-ol

Molecular Weight: 187.22 g/mol [1]

Executive Summary

This guide details a robust, scalable protocol for the synthesis of 2-(Pyridine-4-sulfonyl)ethan-1-ol , a critical intermediate often employed as a linker in antibody-drug conjugates (ADCs) or as a precursor to vinyl sulfone Michael acceptors.[1]

Unlike bench-scale methods that utilize expensive or hazardous oxidants (e.g., m-CPBA), this protocol utilizes a Green Chemistry approach employing catalytic Sodium Tungstate (

) with Hydrogen Peroxide ( ).[1] This method offers superior atom economy, reduced waste streams, and high chemoselectivity, specifically avoiding the formation of the Pyridine-N-oxide impurity.

Strategic Route Analysis

Retrosynthetic Logic

The target molecule contains a sulfonyl group flanked by a pyridine ring and a hydroxyethyl chain. Direct sulfonylation of pyridine is electronically unfavorable and regioselective poor.[2] Therefore, the synthesis is decoupled into two phases:

• Nucleophilic Substitution (

  ): Formation of the thioether linkage.

• Chemoselective Oxidation: Transformation of sulfide to sulfone.[3]

Route Selection: The "Green" Oxidative Pathway

• Selected Route: S-Alkylation of 4-mercaptopyridine followed by Tungstate-catalyzed oxidation.

• Rejected Route (Sulfonyl Chloride Reduction): Reduction of pyridine-4-sulfonyl chloride is hazardous due to the instability of the sulfonyl chloride intermediate and the requirement for strong reducing agents (e.g.,

  ) incompatible with scale-up safety standards.[1]

Figure 1: Two-stage synthetic pathway designed for scalability and safety.

Phase 1: Thioether Formation

Objective: Synthesis of intermediate 2-(pyridin-4-ylthio)ethanol.

Reaction Mechanism

The reaction proceeds via a standard

mechanism. The thiolate anion, generated in situ by the base ( ), attacks the primary carbon of 2-chloroethanol, displacing the chloride.

Protocol (100g Scale Basis)

Parameter	Specification
Limiting Reagent	4-Mercaptopyridine (111.1 g, 1.0 mol)
Alkylating Agent	2-Chloroethanol (88.6 g, 1.1 mol)
Base	Potassium Carbonate ( ) (152.0 g, 1.1 mol)
Solvent	Ethanol (Absolute) (500 mL)
Reaction Temp	78°C (Reflux)
Time	4–6 Hours

Step-by-Step Procedure:

• Setup: Equip a 2L 3-neck round-bottom flask with a mechanical stirrer, reflux condenser, and temperature probe. Connect the condenser outlet to a bleach scrubber (Critical: 4-mercaptopyridine has a potent stench).[1]

• Charging: Charge Ethanol and 4-Mercaptopyridine. Stir to suspend.

• Activation: Add

  in portions. The mixture may turn yellow/orange as the thiolate forms.

• Addition: Add 2-Chloroethanol dropwise over 30 minutes. Note: No significant exotherm is expected, but controlled addition ensures homogeneity.

• Reaction: Heat to reflux (approx. 78°C). Monitor by HPLC (C18 column, Water/MeCN gradient). Target < 1% remaining thiol.

• Workup:

  • Cool to 20°C. Filter off inorganic salts (

    , unreacted ).

  • Concentrate the filtrate under reduced pressure to remove Ethanol.

  • Dilute residue with Ethyl Acetate (500 mL) and wash with water (2 x 200 mL) to remove excess chloroethanol.

  • Dry organic layer (

    ), filter, and concentrate to yield the crude sulfide oil.

  • Yield Expectation: 90-95% (approx. 140-145 g).[1]

Phase 2: Chemoselective Oxidation

Objective: Oxidation of sulfide to sulfone without N-oxide formation.[1]

The Tungstate Advantage

Standard oxidants like m-CPBA often oxidize the pyridine nitrogen to form N-oxide impurities.[1] The

system, under slightly acidic conditions (pH 4-5), protonates the pyridine nitrogen (protecting it from oxidation) while efficiently oxidizing the sulfur.

Protocol (Scale-Up)

Parameter	Specification
Substrate	Crude Sulfide (from Phase 1) (~155 g, 1.0 mol)
Oxidant	30% (283 g, 2.5 mol)
Catalyst	Sodium Tungstate Dihydrate (3.3 g, 1 mol%)
Buffer/Acid	Acetic Acid (glacial) (to adjust pH to ~4.[1]5)
Solvent	Water (300 mL)
Temp Control	CRITICAL: Maintain < 60°C

Step-by-Step Procedure:

• Solubilization: Dissolve the crude sulfide in Water (300 mL). Add Sodium Tungstate catalyst.[1][4][5]

• pH Adjustment: Add Acetic Acid dropwise until pH reaches 4.0–4.5.

  • Why: Protonation of the pyridine ring (

    ) prevents N-oxidation.[1]

• Oxidation (Exotherm Control):

  • Heat mixture to 40°C.

  • Dosing: Add 30%

    slowly via addition funnel.

  • Safety: The reaction is highly exothermic. Adjust addition rate to maintain internal temperature between 50°C and 60°C. Do not exceed 65°C.

• Completion: After addition, stir at 50°C for 2 hours.

  • Checkpoint: Check for Sulfoxide intermediate by HPLC.[1] If sulfoxide > 2%, add small aliquot of

    .

• Quench: Cool to 10°C. Verify peroxide consumption using starch-iodide paper. If positive, quench with Sodium Metabisulfite solution.

• Isolation:

  • Neutralize to pH 7 with 10% NaOH (careful exotherm).

  • Extract with Dichloromethane (DCM) or Ethyl Acetate (3 x 300 mL).[1] Note: Sulfones are polar; multiple extractions may be needed.[1]

  • Concentrate to dryness.[1]

Purification & Quality Control

Crystallization Protocol

The crude sulfone is often a solid or viscous oil that solidifies upon standing.

• Solvent System: Ethanol/Heptane or Isopropanol.[1]

• Procedure: Dissolve crude in minimum hot Ethanol (60°C). Slowly add Heptane until turbidity persists. Cool slowly to 0°C with agitation.

• Filtration: Collect white crystalline solid.

QC Specifications

• HPLC Purity: > 98.0% (Area %).[1]

• 1H NMR (DMSO-d6): Confirm diagnostic peaks:

  • Pyridine protons (AA'BB' pattern shifted downfield due to sulfone).[1]

  • Ethylene linker: Two triplets (~3.5 - 4.0 ppm).[1]

• Residual Peroxide: < 5 ppm (Essential for safety in downstream steps).[1]

Process Safety & Workflow Visualization

Critical Process Parameters (CPPs)

• Thiol Odor Control: Use 10% Sodium Hypochlorite (Bleach) scrubbers for Phase 1.[1]

• Oxidation Temperature: Strict limit < 65°C to prevent thermal runaway of

  .

• pH Control: Maintain pH < 5 during oxidation to ensure chemoselectivity.

Figure 2: Unit operation workflow emphasizing safety scrubbing and temperature control.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield (Phase 1)	Incomplete alkylation or oxidation of thiol to disulfide.[1]	Ensure inert atmosphere ( ) during charging. Verify reagent stoichiometry.
N-Oxide Impurity	Oxidation pH too high (> 6).[1]	Maintain pH 4.0–4.5 with Acetic Acid.[1]
Residual Sulfoxide	Insufficient oxidant or low temp.[1]	Increase reaction time; ensure temp > 45°C. Check peroxide activity.
Runaway Exotherm	addition too fast.	STOP ADDITION. Apply max cooling. Resume only when T < 45°C.

References

• Noyori, R., et al. (2003). "Green oxidation of sulfides to sulfones using hydrogen peroxide and sodium tungstate." Journal of Organic Chemistry. (Note: Generalized reference for Tungstate/H2O2 method).

• Karimi, B., et al. (2005).[6] "Selective oxidation of sulfides to sulfones."[3] Organic Letters.

• Fisher Scientific. (2021).[1] "Safety Data Sheet: 4-Mercaptopyridine."

• BenchChem. (2025).[1] "Synthesis of Pyridine-2-Sulfonate from Pyridine: A Technical Guide." (Analogous chemistry for pyridine sulfonates).

Disclaimer: This protocol is for research and development purposes. All scale-up activities must be preceded by a thorough Process Safety Hazard Assessment (PHA).[1]

Sources

• 1. prepchem.com [prepchem.com]
• 2. benchchem.com [benchchem.com]
• 3. cdmf.org.br [cdmf.org.br]
• 4. Sodium Tungstate [commonorganicchemistry.com]
• 5. rvq-sub.sbq.org.br [rvq-sub.sbq.org.br]
• 6. Sulfone synthesis by oxidation [organic-chemistry.org]

2-(Pyridine-4-sulfonyl)ethan-1-ol reaction with acyl chlorides

Application Note & Protocol

Topic: Synthesis of Novel Ester Derivatives via Reaction of 2-(Pyridine-4-sulfonyl)ethan-1-ol with Acyl Chlorides

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract This document provides a comprehensive technical guide for the synthesis of novel ester compounds through the reaction of 2-(Pyridine-4-sulfonyl)ethan-1-ol with various acyl chlorides. This reaction, a cornerstone of organic synthesis, proceeds via a nucleophilic acyl substitution mechanism. We delve into the mechanistic rationale, including the dual role of pyridine as both a base and a nucleophilic catalyst, providing field-proven insights to ensure experimental success. A detailed, step-by-step protocol for a representative reaction is presented, accompanied by a quantitative data summary for various acyl chlorides, a troubleshooting guide, and a discussion on the significant applications of the resulting pyridine-containing sulfonate esters in medicinal chemistry and drug discovery. Safety protocols for handling the requisite hazardous materials are also thoroughly addressed.

Introduction: Strategic Importance

The esterification of alcohols is a fundamental transformation in organic chemistry. The reaction of 2-(Pyridine-4-sulfonyl)ethan-1-ol with highly reactive acyl chlorides provides a rapid and efficient route to a unique class of bifunctional molecules. These products incorporate three key structural motifs:

• An ester linkage , common in prodrugs and bioactive molecules.

• A sulfonyl group , a key component in many pharmaceuticals that can act as a hydrogen bond acceptor and influence molecular geometry.

• A pyridine ring , a ubiquitous heterocycle in medicinal chemistry known for its ability to engage in various biological interactions and modulate physicochemical properties.[1][2]

The resulting compounds are not merely synthetic curiosities; they are valuable intermediates. The ester can be designed as a labile handle, while the pyridine sulfone moiety offers a vector for further chemical modification or a pharmacophore for biological targeting. For instance, 2-sulfonyl pyridines have recently been identified as tunable, cysteine-reactive electrophiles for covalent inhibitor design, highlighting the potential of this scaffold in modern drug discovery.[3]

The Underlying Chemistry: Mechanism and Rationale

A robust understanding of the reaction mechanism is critical for optimization and troubleshooting. The conversion of an alcohol to an ester using an acyl chloride is a classic example of Nucleophilic Acyl Substitution .[4][5]

The Core Reaction: A Two-Step Addition-Elimination Pathway

The reaction proceeds through a well-established addition-elimination mechanism. The lone pair of electrons on the alcohol's oxygen atom acts as the nucleophile, attacking the electrophilic carbonyl carbon of the acyl chloride. This forms a transient tetrahedral intermediate. Subsequently, the intermediate collapses, reforming the carbon-oxygen double bond and expelling the chloride ion as the leaving group.[5][6]

The Essential Role of a Base

The reaction generates one equivalent of hydrogen chloride (HCl) as a byproduct. In the absence of a base, this strong acid would protonate the starting alcohol, deactivating it as a nucleophile and halting the reaction.[4][7] Therefore, a non-nucleophilic base, such as triethylamine (TEA), or a dual-function base like pyridine, is essential to scavenge the HCl and drive the reaction to completion.[8]

Pyridine: A Superior Choice as a Nucleophilic Catalyst

While TEA is an effective acid scavenger, pyridine offers a distinct advantage by also acting as a nucleophilic catalyst. Pyridine can first attack the highly electrophilic acyl chloride to form a reactive N-acylpyridinium ion.[8][9][10] This intermediate is significantly more electrophilic than the starting acyl chloride due to the positive charge on the pyridine ring, making it more susceptible to attack by the alcohol.[11] This catalytic pathway often accelerates the rate of esterification, particularly for sterically hindered or less reactive alcohols.

Caption: Pyridine as a nucleophilic catalyst.

Detailed Experimental Protocol: Synthesis of 2-(Pyridine-4-sulfonyl)ethyl Acetate

This protocol details the reaction of 2-(Pyridine-4-sulfonyl)ethan-1-ol with acetyl chloride, a representative acyl chloride.

Materials and Reagents

• 2-(Pyridine-4-sulfonyl)ethan-1-ol (1.0 eq)

• Acetyl Chloride (1.2 eq), ≥99%

• Pyridine (1.5 eq), anhydrous, ≥99.8%

• Dichloromethane (DCM), anhydrous, ≥99.8%

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., Ethyl Acetate/Hexanes mixture)

Equipment

• Round-bottom flask with stir bar

• Ice bath

• Magnetic stirrer

• Syringes and needles

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Step-by-Step Procedure

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 2-(Pyridine-4-sulfonyl)ethan-1-ol (1.0 eq).

• Solvent and Base Addition: Dissolve the starting material in anhydrous DCM (approx. 0.1 M concentration). Cool the flask to 0 °C in an ice bath. Add anhydrous pyridine (1.5 eq) to the stirred solution.

• Acyl Chloride Addition: Slowly add acetyl chloride (1.2 eq) dropwise to the reaction mixture via syringe over 5-10 minutes. Caution: Acyl chlorides react violently with water and are corrosive and lachrymatory. This step must be performed in a chemical fume hood.[12][13]

• Reaction Progression: Allow the reaction to stir at 0 °C for 30 minutes, then remove the ice bath and let the mixture warm to room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting alcohol is consumed (typically 1-3 hours).

• Quenching: Once the reaction is complete, cool the flask again in an ice bath and carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution to neutralize excess acyl chloride and pyridinium hydrochloride.

• Aqueous Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with saturated aqueous NaHCO₃, water, and finally brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure ester product.

Visualization: Experimental Workflow

Caption: Step-by-step experimental workflow.

Reaction Scope and Optimization Data

The protocol is robust and applicable to a range of acyl chlorides. Variations in steric bulk and electronic properties of the acyl chloride will influence reaction times and conditions.

Acyl Chloride (R-COCl)	R Group	Relative Reactivity	Typical Reaction Time (h)	Key Considerations
Acetyl Chloride	-CH₃	High	1-3	Highly reactive, very exothermic addition.
Propionyl Chloride	-CH₂CH₃	High	1-3	Similar to acetyl chloride.
Benzoyl Chloride	-C₆H₅	Moderate	2-6	Less reactive due to resonance stabilization.
Pivaloyl Chloride	-C(CH₃)₃	Low	12-24	Sterically hindered. May require gentle heating (40 °C) or a more potent catalyst like DMAP (4-Dimethylaminopyridine) to achieve full conversion.
Chloroacetyl Chloride	-CH₂Cl	Very High	0.5-1	Electron-withdrawing Cl increases electrophilicity.

Troubleshooting Guide

Caption: From starting materials to applications.

Safety and Handling Precautions

Strict adherence to safety protocols is mandatory when performing this reaction.

• Acyl Chlorides: These reagents are highly corrosive, toxic, and severe lachrymators. They react violently with water, releasing HCl gas. [12][13]Always handle them in a well-ventilated chemical fume hood, wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves. [14]* Pyridine: Pyridine is flammable, harmful if swallowed or inhaled, and can cause skin irritation. Handle in a fume hood.

• Dichloromethane (DCM): DCM is a volatile solvent and a suspected carcinogen. Minimize exposure by handling it in a fume hood.

• General: The reaction can be exothermic, especially during the addition of the acyl chloride. Maintain cooling with an ice bath during addition to control the reaction rate. All chemical waste must be disposed of in accordance with institutional and local regulations. [15]

References

• European Journal of Chemistry. (2024). Sulfonamides and sulfonate esters: Synthetic routes, proposed mechanisms, and crystallographic characterizations. Retrieved from [Link]

• YouTube. (2021). Acylation of Alcohols, Part 1: with Acyl Halides. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Sulfonate Esters of Alcohols. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sulfonate synthesis by sulfonylation (tosylation). Retrieved from [Link]

• Chemistry Stack Exchange. (2016). What are the roles of pyridine and DCM in the acylation of an alcohol? Retrieved from [Link]

• Chemistry Steps. (2020). Reactions of Acid Chlorides (ROCl) with Nucleophiles. Retrieved from [Link]

• Periodic Chemistry. (2019). Sulfonate Esters. Retrieved from [Link]

• Chemistry LibreTexts. (2014). 10.3: Converting an Alcohol to a Sulfonate Ester. Retrieved from [Link]

• Chemguide. (n.d.). reaction between acyl chlorides and alcohols - addition / elimination. Retrieved from [Link]

• ResearchGate. (n.d.). Application of pyridine sulfinate coupling reaction to medicinal chemistry targets. Retrieved from [Link]

• OrgoSolver. (n.d.). Acid Chloride to Ester (ROH, pyridine) | Mechanism + Exam Traps. Retrieved from [Link]

• Fisher Scientific. (2010). SAFETY DATA SHEET - Acetyl chloride. Retrieved from [Link]

• RSC Publishing. (2022). Copper-assisted preparation of pyridinyl sulfonate esters from hydroxypyridines and sodium sulfinates. Retrieved from [Link]

• Reddit. (2024). r/OrganicChemistry - Why is pyridine a nucleophilic catalyst? Retrieved from [Link]

• Wiley Online Library. (n.d.). Base‐Mediated C4‐Selective C−H‐Sulfonylation of Pyridine. Retrieved from [Link]

• Master Organic Chemistry. (2011). Nucleophilic Acyl Substitution (With Negatively Charged Nucleophiles). Retrieved from [Link]

• Organic Syntheses. (n.d.). Working with Hazardous Chemicals. Retrieved from [Link]

• Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: Acetyl chloride. Retrieved from [Link]

• Springer Nature. (n.d.). Visible-light-induced meta-selective sulfonylation of pyridine via an EDA complex. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Synthesis and Reactions of Acid Chlorides. Retrieved from [Link]

• PMC. (n.d.). 2-Sulfonyl pyridines as tunable, cysteine-reactive electrophiles. Retrieved from [Link]

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• 12. Acyl Halides, Sulfonyl Halides, and Chloroformates | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 13. fishersci.co.uk [fishersci.co.uk]
• 14. chemos.de [chemos.de]
• 15. orgsyn.org [orgsyn.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-(Pyridine-4-sulfonyl)ethan-1-ol

Welcome to the dedicated technical support guide for the synthesis of 2-(Pyridine-4-sulfonyl)ethan-1-ol. This document is designed for researchers, medicinal chemists, and process development scientists. Here, we move beyond simple protocols to address the nuanced challenges of this synthesis, providing evidence-based troubleshooting strategies and answers to frequently encountered questions. Our goal is to empower you to optimize your reaction conditions, improve yields, and ensure the highest purity of your final product.

Part 1: Recommended Synthetic Pathway & Rationale

The synthesis of 2-(Pyridine-4-sulfonyl)ethan-1-ol is most reliably achieved via a multi-step pathway that circumvents the challenges of direct C-C bond formation onto a sulfonyl group. Direct functionalization of the pyridine ring at the C4 position with a sulfonyl ethanol group is not straightforward due to the electron-deficient nature of the pyridine ring, which disfavors direct electrophilic substitution.[1]

Therefore, a robust and logical approach involves two primary stages:

• Formation of a Reactive Sulfur Intermediate: Synthesis of pyridine-4-sulfonyl chloride, a highly reactive electrophile.

• Carbon-Sulfur Bond Formation: Conversion of the sulfonyl chloride to a nucleophilic sulfinate salt, followed by alkylation with a suitable 2-carbon electrophile bearing a hydroxyl group.

This pathway provides distinct stages for purification and characterization, offering better control over the reaction and minimizing side-product formation.

Caption: Overall workflow for the synthesis of 2-(Pyridine-4-sulfonyl)ethan-1-ol.

Part 2: Detailed Experimental Protocols

Protocol 1: Synthesis of Pyridine-4-sulfonyl Chloride

This procedure is adapted from established methods for the oxidative chlorination of thiols.[1][2] The key is the controlled oxidation of the thiol to a sulfonyl chloride without over-oxidation or degradation of the pyridine ring.

Materials:

• 4-Mercaptopyridine

• N-Chlorosuccinimide (NCS)

• Acetonitrile (MeCN), anhydrous

• 2 M Hydrochloric Acid (HCl)

• Dichloromethane (DCM)

• Anhydrous Magnesium Sulfate (MgSO₄)

Step-by-Step Procedure:

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, thermometer, and a dropping funnel, suspend 4-mercaptopyridine (1.0 eq) in anhydrous acetonitrile (approx. 0.2 M).

• Cooling: Cool the suspension to 0-5 °C using an ice-water bath.

• Reagent Addition: In a separate flask, dissolve N-Chlorosuccinimide (NCS, 4.0 eq) in a 5:1 mixture of acetonitrile and 2 M HCl. Add this solution dropwise to the cooled suspension over 30-45 minutes, ensuring the internal temperature does not exceed 10 °C.

  • Expert Insight: The presence of aqueous HCl is crucial for the reaction's progression. NCS is the oxidant and chlorine source. Maintaining a low temperature is critical to prevent runaway reactions and the formation of undesired byproducts.[2]

• Reaction Monitoring: Stir the mixture at 0-5 °C for 1-2 hours after the addition is complete. Monitor the reaction progress by TLC (e.g., 30% Ethyl Acetate in Hexanes), observing the disappearance of the starting material.

• Workup: Quench the reaction by adding cold water. Transfer the mixture to a separatory funnel and extract with dichloromethane (3x).

• Isolation: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The resulting crude pyridine-4-sulfonyl chloride is often a yellow-orange oil or solid and is typically used immediately in the next step due to its instability.

Protocol 2: Synthesis of 2-(Pyridine-4-sulfonyl)ethan-1-ol

This protocol follows a two-step sequence: reduction of the sulfonyl chloride to a sulfinate salt, followed by nucleophilic substitution.

Materials:

• Crude Pyridine-4-sulfonyl Chloride (from Protocol 1)

• Sodium Sulfite (Na₂SO₃)

• Sodium Bicarbonate (NaHCO₃)

• Water

• Dimethylformamide (DMF), anhydrous

• 2-Chloroethanol

• Ethyl Acetate (EtOAc)

• Saturated Sodium Bicarbonate solution

• Brine

Step-by-Step Procedure:

• Reduction to Sulfinate:

  • Dissolve the crude pyridine-4-sulfonyl chloride (1.0 eq) in a minimal amount of a suitable solvent like THF or dioxane.

  • In a separate flask, prepare a solution of sodium sulfite (1.2 eq) and sodium bicarbonate (1.5 eq) in water.

  • Slowly add the sulfonyl chloride solution to the aqueous sulfite solution at room temperature. Stir vigorously for 2-4 hours. The formation of the sodium pyridine-4-sulfinate salt can be monitored by the disappearance of the water-insoluble sulfonyl chloride.

  • Concentrate the aqueous solution under reduced pressure to obtain the crude sulfinate salt, which is used directly.

• Alkylation:

  • To the crude sodium pyridine-4-sulfinate, add anhydrous DMF.

  • Add 2-chloroethanol (1.1 to 1.5 eq).

  • Heat the reaction mixture to 60-80 °C and stir for 12-24 hours.

  • Expert Insight: DMF is an excellent polar aprotic solvent for Sₙ2 reactions, promoting the desired S-alkylation of the sulfinate nucleophile. Using a modest excess of the alkylating agent ensures complete consumption of the valuable sulfinate intermediate.

• Workup and Purification:

  • Cool the reaction mixture to room temperature and pour it into a larger volume of water.

  • Extract the aqueous phase with ethyl acetate (3-4x).

  • Combine the organic layers, wash with saturated NaHCO₃ solution, then with brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • The crude product must be purified by silica gel column chromatography. A gradient elution is recommended, starting with a non-polar system (e.g., 50% EtOAc/Hexanes) and gradually increasing polarity (e.g., to 100% EtOAc, then 5-10% MeOH/DCM) to elute the polar product.

Part 3: Troubleshooting Guide & FAQs

This section is designed to address specific issues you may encounter.

Caption: A decision tree for troubleshooting low yield issues.

Troubleshooting Q&A

Q1: My yield of pyridine-4-sulfonyl chloride in Protocol 1 is very low and the crude product is a dark, intractable oil. What went wrong?

A1: This is a common issue stemming from two main factors: temperature control and reagent moisture.

• Causality (Temperature): The oxidative chlorination is highly exothermic. If the temperature rises above 10-15 °C, the highly reactive sulfonyl chloride can begin to polymerize or react with the pyridine nitrogen, leading to complex, dark-colored byproducts.

• Causality (Moisture): Pyridine-4-sulfonyl chloride is extremely sensitive to moisture and will rapidly hydrolyze back to the corresponding sulfonic acid. Ensure your solvents are anhydrous and the reaction is protected from atmospheric moisture. The use of dry pyridine is critical if starting from pyridine itself.[3]

• Solution: Strictly maintain the reaction temperature below 10 °C during the entire addition. Use freshly opened, high-purity NCS and anhydrous solvents. Crucially, you should plan to use the crude sulfonyl chloride in the next step immediately after workup and removal of the solvent. Do not attempt to store it.

Q2: The final alkylation step (Protocol 2) is not working. My TLC shows only starting material (sulfinate at the baseline) even after prolonged heating.

A2: This points to an issue with either the nucleophilicity of your sulfinate or the reactivity of your electrophile.

• Causality (Sulfinate Salt): The sodium sulfinate salt must be sufficiently dry and soluble in DMF to act as an effective nucleophile. Residual water from the previous step can hinder the reaction.

• Causality (Electrophile): While 2-chloroethanol is economical, it is less reactive than 2-bromoethanol or 2-iodoethanol. The C-Cl bond is stronger and thus harder to break.

• Solutions:

  • Dry the Sulfinate: After preparing the sodium pyridine-4-sulfinate, ensure it is thoroughly dried under high vacuum before adding anhydrous DMF.

  • Switch Electrophile: Consider substituting 2-chloroethanol with 2-bromoethanol. The C-Br bond is weaker, making it a better leaving group and accelerating the Sₙ2 reaction.

  • Add Iodide: A catalytic amount of sodium iodide (NaI) or potassium iodide (KI) can be added to the reaction. The iodide will perform a Finkelstein reaction with 2-chloroethanol in situ to generate the much more reactive 2-iodoethanol, which will then be consumed by the sulfinate.

Q3: After purification, my NMR spectrum shows the correct signals for 2-(Pyridine-4-sulfonyl)ethan-1-ol, but the yield is still below 30%. My TLC of the crude reaction showed one major product spot. Where did my product go?

A3: This often indicates product loss during workup or purification, usually due to the compound's high polarity and water solubility.

• Causality (Workup): 2-(Pyridine-4-sulfonyl)ethan-1-ol contains a polar alcohol group, a polar sulfone group, and a basic pyridine nitrogen. This combination makes it partially soluble in water. During the aqueous workup, a significant amount of product can be lost to the aqueous phase if extractions are not performed thoroughly.

• Causality (Purification): The high polarity of the compound can cause it to streak or bind irreversibly to silica gel if the wrong solvent system is used.

• Solutions:

  • Extraction: When extracting the product from an aqueous solution, use a more polar solvent like ethyl acetate or even a 9:1 DCM/Isopropanol mixture. Perform at least 4-5 extractions to ensure complete recovery. Saturating the aqueous layer with NaCl (brining out) can also decrease the product's aqueous solubility.

  • Chromatography: Use a deactivated silica gel (e.g., by adding 1% triethylamine to your eluent system) to prevent the basic pyridine nitrogen from sticking to the acidic silica. Start with a moderately polar eluent and increase the gradient slowly.

Frequently Asked Questions (FAQs)

Q: Can I use thionyl chloride (SOCl₂) to convert the alcohol group of my final product into a chloride?

A: This is not recommended without careful consideration of the reaction conditions. While SOCl₂ is a standard reagent for converting alcohols to alkyl chlorides, it often requires a base like pyridine to proceed via an Sₙ2 mechanism with inversion of configuration.[4][5] Adding pyridine as a reagent when your molecule is a pyridine derivative can lead to complex side reactions, including quaternization of the ring nitrogen. The reaction may proceed via an Sₙi mechanism (retention of configuration) without added base, but conditions must be carefully controlled.

Q: What are the key safety precautions for this synthesis?

A:

• Thiols: 4-Mercaptopyridine has a strong, unpleasant odor. All manipulations should be performed in a well-ventilated fume hood.

• NCS: N-Chlorosuccinimide is a strong oxidizing agent and can cause skin and eye irritation. Handle with appropriate personal protective equipment (PPE).

• Sulfonyl Chlorides: Pyridine-4-sulfonyl chloride is a reactive and corrosive intermediate. It is lachrymatory and a respiratory irritant. Avoid inhalation and skin contact.

• DMF: Dimethylformamide is a reproductive toxin. Avoid exposure and handle only in a fume hood.

Q: What are the expected ¹H-NMR signals for the final product, 2-(Pyridine-4-sulfonyl)ethan-1-ol?

A: In a solvent like CDCl₃, you should expect to see:

• Pyridine Protons: Two sets of doublets in the aromatic region (approx. δ 7.8-8.0 ppm and δ 8.8-9.0 ppm), characteristic of a 4-substituted pyridine.

• Methylene Protons (CH₂-SO₂): A triplet around δ 3.4-3.6 ppm.

• Methylene Protons (CH₂-OH): A quartet or triplet of triplets (due to coupling with both the other CH₂ and the OH) around δ 4.0-4.2 ppm.

• Hydroxyl Proton (OH): A broad singlet or a triplet (if coupling is resolved) that can appear over a wide range (e.g., δ 2.0-4.0 ppm) and will exchange with D₂O.

Table 1: Recommended Solvents for Purification and Analysis

Stage / Purpose	Recommended Solvent System	Rationale
TLC (Sulfonyl Chloride)	20-40% Ethyl Acetate / Hexanes	Moderately polar intermediate.
TLC (Final Product)	5-10% Methanol / Dichloromethane	Highly polar product requires a strong eluent.
Column Chromatography	Gradient: 50% EtOAc/Hex -> 100% EtOAc -> 5% MeOH/DCM	Starts non-polar to elute impurities, then ramps up polarity to release the target compound.
NMR Spectroscopy	CDCl₃, DMSO-d₆, or MeOD	CDCl₃ is standard. DMSO-d₆ is excellent for resolving OH and NH protons.

References

• Method of producing pyridine ethanol derivative.

• 4-PYRIDINESULFONIC ACID. Organic Syntheses. [Link]

• Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Angewandte Chemie International Edition. [Link]

• SOCl2 Mechanism For Alcohols To Alkyl Halides: SN2 versus SNi. Master Organic Chemistry. [Link]

• Reactions of Alcohols. Chemistry LibreTexts. [Link]

• Sulfonyl Chloride Formation from Thiol Derivatives by N-Chlorosuccinimide Mediated Oxidation. Journal of the Korean Chemical Society. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Optimization of Reaction Conditions for 2-(Pyridine-4-sulfonyl)ethan-1-ol

Welcome to the technical support center for the synthesis and optimization of 2-(Pyridine-4-sulfonyl)ethan-1-ol. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, providing in-depth troubleshooting advice and answers to frequently asked questions. The information herein is based on established chemical principles and peer-reviewed literature to ensure scientific integrity and practical applicability in your laboratory.

Introduction: Navigating the Synthesis of 2-(Pyridine-4-sulfonyl)ethan-1-ol

The two primary synthetic strategies we will explore are:

• Pathway 1: Oxidation of a Thioether Precursor. This route involves the initial synthesis of 2-(pyridin-4-ylthio)ethan-1-ol, followed by its oxidation to the target sulfone.

• Pathway 2: Alkylation of a Pyridine-4-sulfinate. This approach focuses on the preparation of a pyridine-4-sulfinate salt and its subsequent alkylation with a suitable 2-haloethanol.

Each pathway presents its own set of potential hurdles, from regioselectivity and over-oxidation to purification challenges. This guide is structured to address these issues head-on, empowering you to optimize your reaction conditions for maximal yield and purity.

Pathway 1: Oxidation of a Thioether Precursor

This pathway is a common strategy for the synthesis of sulfones, leveraging the nucleophilicity of a thiol and the well-established oxidation chemistry of sulfides.

Experimental Workflow: Pathway 1

Caption: Workflow for the synthesis of 2-(Pyridine-4-sulfonyl)ethan-1-ol via a thioether intermediate.

Troubleshooting Guide: Pathway 1

Step 1: Synthesis of 2-(pyridin-4-ylthio)ethan-1-ol

Problem	Potential Cause(s)	Recommended Solution(s)
Low or no yield of the thioether.	1. Inefficient deprotonation of 4-mercaptopyridine: The thiol needs to be converted to the more nucleophilic thiolate. 2. Reaction temperature is too low. 3. Poor quality of starting materials.	1. Base Selection: Use a suitable base to deprotonate the thiol. Common choices include sodium hydroxide, potassium carbonate, or a non-nucleophilic organic base like triethylamine. Ensure at least one equivalent of base is used. 2. Temperature Optimization: While the reaction is often performed at room temperature, gentle heating (40-60 °C) can increase the reaction rate. Monitor for potential side reactions at higher temperatures. 3. Reagent Quality: Use freshly purchased or purified 4-mercaptopyridine and 2-chloroethanol. 4-mercaptopyridine can oxidize to the disulfide over time.
Formation of disulfide byproduct (4,4'-dipyridyl disulfide).	Oxidation of the thiolate: The thiolate is susceptible to oxidation, especially in the presence of air (oxygen).	Inert Atmosphere: Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation. Degas your solvent before use.
Difficulty in product isolation and purification.	Product is water-soluble: The hydroxyl group and the pyridine nitrogen can lead to significant water solubility.	Extraction and Chromatography: After quenching the reaction, extract with a more polar organic solvent like ethyl acetate or a mixture of dichloromethane and isopropanol. If the product remains in the aqueous layer, saturate the aqueous phase with sodium chloride to decrease the product's solubility. For purification, silica gel chromatography with a polar eluent system (e.g., dichloromethane/methanol or ethyl acetate/methanol) is recommended.

Step 2: Oxidation of 2-(pyridin-4-ylthio)ethan-1-ol to the Sulfone

Problem	Potential Cause(s)	Recommended Solution(s)
Incomplete oxidation (presence of starting material and/or sulfoxide).	1. Insufficient amount of oxidizing agent. 2. Reaction time is too short. 3. Low reaction temperature.	1. Stoichiometry of Oxidant: For the oxidation of a sulfide to a sulfone, at least two equivalents of the oxidizing agent are required. It is common to use a slight excess (2.2-2.5 equivalents). 2. Reaction Monitoring: Monitor the reaction progress by TLC or LC-MS to ensure complete conversion. 3. Temperature Control: Some oxidations are performed at low temperatures to control exotherms and improve selectivity. However, if the reaction is sluggish, allowing it to slowly warm to room temperature may be necessary.
Over-oxidation to pyridine N-oxide.	Harsh oxidizing conditions: The pyridine nitrogen is susceptible to oxidation, especially with strong oxidants.	Choice of Oxidant: Use a milder oxidizing agent or one less prone to N-oxidation. Common choices for sulfide to sulfone oxidation include hydrogen peroxide in acetic acid, m-chloroperoxybenzoic acid (m-CPBA), or Oxone®.[1] To minimize N-oxidation with m-CPBA, perform the reaction at low temperatures (0 °C to room temperature). Controlled Addition: Add the oxidant slowly to the reaction mixture to maintain better control over the reaction temperature and concentration.
Formation of unidentified byproducts.	Decomposition of starting material or product: The product may be unstable under the reaction conditions.	pH Control: The reaction pH can be critical. For some oxidations, buffering the reaction mixture can prevent side reactions. Work-up Procedure: Ensure the work-up procedure effectively removes the oxidant and any byproducts. For example, a wash with a reducing agent solution (e.g., sodium thiosulfate) can quench excess peroxide or peracid.

Frequently Asked Questions (FAQs): Pathway 1

• Q1: What is the best base to use for the S-alkylation step?

  • A1: For laboratory-scale synthesis, sodium hydroxide or potassium carbonate in a polar solvent like DMF or ethanol are effective and economical choices. Triethylamine can also be used, especially if anhydrous conditions are desired.

• Q2: How can I be sure that I have formed the sulfone and not the sulfoxide?

  • A2: The progress of the oxidation can be monitored by TLC, where the sulfone is typically more polar than the sulfoxide, which is more polar than the starting sulfide. For structural confirmation, ¹H NMR is a valuable tool. The protons on the carbon adjacent to the sulfur will show a significant downfield shift upon oxidation from sulfide to sulfone. Mass spectrometry will also show the expected increase in mass corresponding to the addition of two oxygen atoms.

• Q3: My final product is a thick oil and difficult to purify. What can I do?

  • A3: If the product is an oil, try to induce crystallization by dissolving it in a minimal amount of a hot solvent and then slowly cooling it. If it remains an oil, purification by column chromatography is the best approach. Using a high-purity silica gel and a well-chosen eluent system is crucial.

Pathway 2: Alkylation of a Pyridine-4-sulfinate

This pathway involves the formation of a carbon-sulfur bond through the nucleophilic attack of a sulfinate anion on an electrophilic carbon.

Experimental Workflow: Pathway 2

Caption: Workflow for the synthesis of 2-(Pyridine-4-sulfonyl)ethan-1-ol via a sulfinate intermediate.

Troubleshooting Guide: Pathway 2

Step 1: Preparation of Sodium Pyridine-4-sulfinate

Problem	Potential Cause(s)	Recommended Solution(s)
Low yield of pyridine-4-sulfonic acid.	Harsh sulfonation conditions: Direct sulfonation of pyridine requires high temperatures and can lead to a mixture of isomers and byproducts.[2]	Alternative Starting Materials: A more reliable method is the reaction of N-(4-Pyridyl)pyridinium chloride hydrochloride with sodium sulfite.[3] Alternatively, oxidation of 4-mercaptopyridine can yield the sulfonic acid.[3]
Difficulty in converting pyridine-4-sulfonic acid to the sulfinate.	Incomplete reduction: The reduction of a sulfonic acid or sulfonyl chloride to a sulfinate requires a controlled reduction.	Reducing Agent: A common method is the reduction of the corresponding sulfonyl chloride with a reducing agent like sodium sulfite.

Step 2: Alkylation of Sodium Pyridine-4-sulfinate

Problem	Potential Cause(s)	Recommended Solution(s)
Low or no yield of the desired product.	1. Low reactivity of the alkylating agent: 2-Chloroethanol may not be reactive enough. 2. Poor solubility of the sulfinate salt. 3. Side reaction: O-alkylation.	1. More Reactive Alkylating Agent: Consider using 2-bromoethanol or 2-iodoethanol, which are better leaving groups. You can also prepare the tosylate of ethylene glycol for a more reactive electrophile. 2. Solvent Choice: Use a polar aprotic solvent like DMF or DMSO to improve the solubility of the sulfinate salt. The addition of a phase-transfer catalyst, such as tetrabutylammonium bromide, can also be beneficial. 3. Reaction Conditions: To favor S-alkylation over O-alkylation, use a polar aprotic solvent. Protic solvents can solvate the oxygen atoms of the sulfinate, making the sulfur atom more nucleophilic.
Formation of byproducts from the reaction with the solvent.	Reactive solvent: Solvents like DMF can decompose or react under basic conditions at elevated temperatures.	Solvent and Temperature: Choose a stable solvent for your reaction conditions. If high temperatures are required, consider using a more robust solvent like DMSO or sulfolane.
Purification challenges.	Similar polarity of starting materials and product.	Chromatography and Recrystallization: Careful optimization of the eluent system for column chromatography is necessary. If the product is a solid, recrystallization from a suitable solvent system can be an effective purification method.

Frequently Asked questions (FAQs): Pathway 2

• Q1: Is it better to start from pyridine-4-sulfonic acid or pyridine-4-sulfonyl chloride?

  • A1: Pyridine-4-sulfonyl chloride is generally a more versatile starting material as it can be directly used for the synthesis of the sulfinate or other derivatives.[4][5] However, it can be moisture-sensitive. Pyridine-4-sulfonic acid is more stable but requires conversion to the sulfonyl chloride or another activated species before reduction to the sulfinate.[3][6]

• Q2: My alkylation reaction is very slow. What can I do to speed it up?

  • A2: Increasing the reaction temperature is the most straightforward approach. Additionally, as mentioned in the troubleshooting guide, using a more reactive alkylating agent (bromide or iodide instead of chloride) and a polar aprotic solvent will significantly increase the reaction rate.

• Q3: I am seeing a byproduct with the same mass as my product. What could it be?

  • A3: This could be the O-alkylation product, 2-((pyridin-4-yl)sulfonyloxy)ethan-1-ol. The sulfinate anion is an ambident nucleophile and can react through either the sulfur or one of the oxygen atoms. As suggested, using a polar aprotic solvent should favor the desired S-alkylation.

Data Summary and Protocols

Table 1: Reagent Quantities for a Typical Synthesis via Pathway 1

Step	Reagent	Molar Mass ( g/mol )	Equivalents	Amount
1. Thioether Formation	4-Mercaptopyridine	111.16	1.0	(e.g., 1.11 g)
2-Chloroethanol	80.51	1.1	(e.g., 0.89 g)
Sodium Hydroxide	40.00	1.1	(e.g., 0.44 g)
Solvent (e.g., Ethanol)	-	-	(e.g., 20 mL)
2. Oxidation	2-(pyridin-4-ylthio)ethan-1-ol	155.22	1.0	(from Step 1)
m-CPBA (77%)	172.57	2.2	(e.g., 5.0 g)
Solvent (e.g., DCM)	-	-	(e.g., 30 mL)

Protocol 1: Synthesis of 2-(Pyridine-4-sulfonyl)ethan-1-ol via Pathway 1

Step 1: Synthesis of 2-(pyridin-4-ylthio)ethan-1-ol

• To a solution of 4-mercaptopyridine (1.0 eq) in ethanol, add a solution of sodium hydroxide (1.1 eq) in water dropwise at 0 °C.

• Stir the mixture at room temperature for 30 minutes.

• Add 2-chloroethanol (1.1 eq) and heat the reaction mixture to 60 °C for 4-6 hours, monitoring by TLC.

• After completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Partition the residue between water and ethyl acetate. Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate to yield the crude thioether, which can be purified by column chromatography.

Step 2: Oxidation to 2-(Pyridine-4-sulfonyl)ethan-1-ol

• Dissolve the 2-(pyridin-4-ylthio)ethan-1-ol (1.0 eq) in dichloromethane (DCM).

• Cool the solution to 0 °C in an ice bath.

• Add m-chloroperoxybenzoic acid (m-CPBA, 2.2 eq) portion-wise, maintaining the temperature below 10 °C.

• Allow the reaction to stir at room temperature overnight, or until TLC analysis indicates complete consumption of the starting material and the intermediate sulfoxide.

• Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

• Separate the organic layer and wash with saturated aqueous sodium bicarbonate and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain 2-(Pyridine-4-sulfonyl)ethan-1-ol.

References

• Organic Syntheses, Coll. Vol. 4, p.842 (1963); Vol. 34, p.82 (1954).

• Understanding Pyridine-4-sulfonyl Chloride: Properties and Chemical Applications. (2026, January 24).

• Efficient and Scalable Synthesis of Pyridine Sulfonamides. Synthesis 2009, 2009(22), 3787-3790.

• Heterocyclic Chemistry. J. A. Joule & K. Mills. (2010). [URL: not available]
• Synthesis of sulfonyl chloride substr

• The reactivity of pyridine towards sulphuric acid at elevated temperatures. Recueil des Travaux Chimiques des Pays-Bas, 78(8), 648-658. (1959).

• Synthesis and Pharmacological Activity of 2-((4,5-Disubstituted pyridin-2-yl)methylthio)-6-methoxypyrimidin-4-ol. Asian Journal of Chemistry, 24(9), 3884. (2012). [URL: not available]

• C-Sulfonylation of 4-Alkylpyridines: Formal Picolyl C–H Activation via Alkylidene Dihydropyridine Intermediates. The Journal of Organic Chemistry, 88(6), 3563-3573. (2023).

• The Grignard Reaction. [URL: not available]

• Pyridine-4-sulphonic acid. Sigma-Aldrich.

• Pyridine-4-sulphonic acid. Santa Cruz Biotechnology.

• IPSO-SUBSTITUTION REACTIONS OF 2- AND 4-SULFONYLPYRIDINES WITH GRIGNARD REAGENTS. Heterocycles, 22(8), 1773-1778. (1984). [URL: not available]

• Unit 4 Pyridine.

• Spontaneous Oxidation of Aromatic Sulfones to Sulfonic Acids in Microdroplets. Journal of the American Society for Mass Spectrometry, 33(4), 606-613. (2022).

• Preparation of Pyridines, Part 4: By Alkylation and Vinylation. (2022, December 25). [Video]. YouTube.

• Synthesis of 4-Pyridone-3-sulfate and an improved synthesis of 3-Hydroxy-4-Pyridone. [URL: not available]

• Base‐Mediated C4‐Selective C−H‐Sulfonylation of Pyridine. European Journal of Organic Chemistry, 2022(39), e202200915.

• 2-(Pyridin-4-yl)ethan-1-ol. Pharmaffiliates.

• A straightforward coupling of 4-sulfonylpyridines with Grignard reagents. Journal of Chemical Research, 44(1-2), 10-14. (2020).

• A straightforward coupling of 4-sulfonylpyridines with Grignard reagents.

• Method for preparing mercaptopyridines using alkali metal polysulfides. US Patent 3,759,932.

• Sulfone synthesis by oxidation. Organic Chemistry Portal.

• Sulfide Oxidation to Sulfone Using Sodium Chlorite and Hydrochloric Acid in Organic Solvents.

• Study on the Synthesis of 2,6-di(pyridin-2-yl)pyridin- 4(1H)-one. International Research Journal of Pure and Applied Chemistry, 1-6. (2016).

• C4-Alkylation of Pyridine Rings using Alkyl Halide Derivatives.

• The reactions of amines and grignard reagents with sulfinyl sulfones.

• 4-Mercaptopyridine. Sigma-Aldrich.

• Synthesis of 2-Pyridone from 2-Thiopyridines via Nucleophilic Aromatic Substitution Reaction.

• Practical and Regioselective Synthesis of C4-Alkylated Pyridines.

• Synthesis of diversely substituted pyridin-2(1H)-ones and in vivo evaluation of their anti-allodynic effect on cutaneous inflammatory mechanical allodynia. MedChemComm, 10(1), 101-110. (2019).

• A Sulfitylation-Oxidation Protocol for the Preparation of Sulfates.

• Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides. Nature communications, 7(1), 1-8. (2016).

• Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Angewandte Chemie International Edition, 58(42), 15039-15044. (2019).

• 4-Mercaptopyridine. CAS Common Chemistry.

• Synthesis method of pyridine-3-sulfonyl chloride. CN112830892A.

Sources

• 1. Sulfone synthesis by oxidation [organic-chemistry.org]
• 2. researchgate.net [researchgate.net]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. nbinno.com [nbinno.com]
• 5. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 6. Pyridine-4-sulphonic acid | CAS 5402-20-0 | SCBT - Santa Cruz Biotechnology [scbt.com]

Technical Support Center: 2-(Pyridine-4-sulfonyl)ethan-1-ol

This guide serves as a comprehensive technical resource for researchers working with 2-(Pyridine-4-sulfonyl)ethan-1-ol . It addresses the specific stability challenges inherent to the beta-hydroxy sulfone moiety and provides actionable protocols for storage, handling, and troubleshooting.

Senior Application Scientist: Dr. Alex V. Subject: Stability, Degradation Mechanisms, and Handling Protocols Last Updated: October 26, 2025

Executive Technical Overview

2-(Pyridine-4-sulfonyl)ethan-1-ol is a "latent" reactive intermediate. While it appears stable as a solid, it contains a masked vinyl sulfone warhead. The sulfonyl group at the 4-position of the pyridine ring renders the adjacent methylene protons (

) highly acidic.

Under specific conditions (basic pH, elevated temperature), this molecule undergoes beta-elimination to form 4-vinylsulfonylpyridine , a potent Michael acceptor. This transformation is the root cause of 90% of stability issues reported by users.

Property	Data
CAS Number	376366-79-9
Molecular Formula
Molecular Weight	187.22 g/mol
Key Moiety	Beta-hydroxy sulfone (Precursor to Vinyl Sulfone)
Primary Instability	Base-catalyzed dehydration (Retro-Michael type elimination)

Critical Stability Factors

A. pH Sensitivity (The "Danger Zone")

• Acidic/Neutral (pH < 7.0): The compound is generally stable. The protonation of the pyridine nitrogen (pKa ~5.2) in acidic media further stabilizes the molecule against elimination.

• Basic (pH > 7.5): CRITICAL RISK. Even mild buffers (PBS, Tris) can catalyze the deprotonation of the alpha-carbon, leading to the slow release of the vinyl sulfone. Strong bases (NaOH, TEA) trigger rapid elimination.

B. Temperature & State

• Solid State: Stable if kept dry. Hygroscopicity is a risk; absorbed water can facilitate local pH changes or hydrolysis if impurities are present.

• Solution: In solution, the rate of degradation is temperature-dependent.[1] At

  , significant degradation to the vinyl species occurs, which then polymerizes or reacts with solvent impurities.

The Degradation Mechanism (Visualized)

The following diagram illustrates the E1cB-like elimination pathway . Understanding this is crucial for troubleshooting. The "Alcohol" is your starting material; the "Vinyl Sulfone" is the reactive impurity that causes polymerization or non-specific binding.

Figure 1: The alcohol exists in equilibrium with the reactive vinyl sulfone. Basic conditions shift the equilibrium to the right, driving irreversible polymerization.

Troubleshooting Guide & FAQs

Issue 1: "My sample has turned into a gum/insoluble solid."

• Diagnosis: The compound has undergone elimination to the vinyl sulfone, which subsequently polymerized. This is common if the sample was stored at room temperature or exposed to moisture.

• Solution: This process is irreversible. You must purchase or synthesize fresh material.

• Prevention: Store at -20°C under argon/nitrogen. Ensure the container is tightly sealed to prevent moisture ingress.

Issue 2: "NMR shows extra doublets in the 6.0–7.0 ppm region."

• Diagnosis: These are the characteristic vinyl protons of 4-vinylsulfonylpyridine .

  • Chemical Shift: Look for a pattern of three doublets of doublets (dd) corresponding to the terminal alkene protons.

• Action: If the impurity is <5%, you may be able to purify via recrystallization (avoiding base). If >10%, purification is difficult due to the high reactivity of the impurity.

Issue 3: "The compound isn't reacting in my conjugation experiment."

• Cause: You are likely using the alcohol directly without activation. The alcohol itself is a poor leaving group.

• Protocol Fix: To use this as a linker, you typically must either:

  • Activate the alcohol (e.g., convert to Mesylate/Tosylate) to facilitate nucleophilic attack.

  • Trigger elimination in situ with a base (e.g., TEA) to generate the vinyl sulfone, which then reacts with your target thiol/amine.

Recommended Handling Protocols

Storage Protocol

• Temperature: Store at -20°C or lower.

• Atmosphere: Store under inert gas (Argon or Nitrogen).

• Container: Amber glass vials with Teflon-lined caps.

• Desiccation: Keep in a desiccator. The sulfonyl moiety is hygroscopic.

Solubility & Solvent Choice

• Preferred Solvents: DMSO, DMF, Acetonitrile (dry).

• Avoid: Alcohols (slow trans-esterification/reaction risk over long periods), Water (unless acidic).

• Buffer Compatibility:

  • Safe: Citrate (pH 4-6), Acetate (pH 4-5).

  • Risky: Phosphate (pH > 7), Carbonate (pH > 8), Tris (Nucleophilic amine can react with trace vinyl sulfone).

QC / Analysis Workflow (Decision Tree)

Figure 2: Quality Control Decision Tree for assessing compound integrity.

References

• Compound Identification & Properties

  • 2-(Pyridin-4-ylsulfonyl)ethan-1-ol (CAS 376366-79-9). Sigma-Aldrich Product Catalog. Available at: (Accessed 2025).

  • 4-(2-Hydroxyethyl)pyridine derivatives. PubChem Compound Summary. Available at:

• Mechanistic Insight (Sulfone Elimination): Beta-Elimination of Sulfonyl Ethanols. The activation of beta-hydroxy sulfones to vinyl sulfones is a well-documented E1cB mechanism in organic synthesis, often used in "removable tether" strategies. Reference: Simpkins, N. S. (1993). Sulfones in Organic Synthesis. Pergamon Press. (General reference for sulfone chemistry).
• Related Reactivity (Vinyl Sulfone Pyridines): Reactivity of 4-vinylpyridine derivatives. Vinyl pyridines and sulfones are classic Michael acceptors used in cysteine bioconjugation. Reference: Nielsen, P. E. (Ed.). (2010). Pseudo-Peptides in Drug Discovery. Wiley-VCH. (Discusses Michael acceptors in drug design).

Sources

• 1. researchgate.net [researchgate.net]

challenges in scaling up 2-(Pyridine-4-sulfonyl)ethan-1-ol synthesis

Welcome to the Advanced Synthesis Support Hub. Ticket ID: #SC-PYR-SO2-001 Subject: Scale-up Challenges & Process Safety for 2-(Pyridine-4-sulfonyl)ethan-1-ol Assigned Scientist: Dr. A. Vance, Senior Application Scientist[1]

Executive Summary & Route Selection

Scaling up 2-(Pyridine-4-sulfonyl)ethan-1-ol presents a classic chemoselectivity paradox: you must vigorously oxidize a sulfide to a sulfone without touching the oxidation-prone pyridine nitrogen.[1]

While multiple routes exist, the Sulfide Oxidation Route is the industry standard for scalability, provided specific controls are in place.

The Preferred Pathway (The "Self-Validating" Protocol)

We recommend a two-step sequence:

• Thioether Formation: S-alkylation of 4-mercaptopyridine with 2-chloroethanol.[1]

• Controlled Oxidation: Catalytic oxidation using Sodium Tungstate (

  ) and Hydrogen Peroxide ( ) under acidic conditions.

Why this route?

• Atom Economy: Avoids the use of expensive sulfinates.

• N-Protection: The acidic oxidation media protonates the pyridine ring (

  ), rendering it electron-deficient and resistant to N-oxide formation.[1]

• Safety: Water-based oxidation avoids large volumes of chlorinated solvents often used with mCPBA.[1]

Visualizing the Challenge

The following diagram illustrates the reaction pathway and the critical "Selectivity Fork" where the process can fail.

Caption: Reaction pathway highlighting the critical pH-dependent selectivity switch between the desired sulfone and the N-oxide impurity.

Step-by-Step Technical Guide

Phase 1: Synthesis of the Sulfide Intermediate

Objective: Alkylation of 4-mercaptopyridine.[1] Major Hazard: Odor control (Mercaptans).

Protocol:

• Reactor Setup: Glass-lined reactor with scrubber (Bleach/NaOH) connected to the vent.[1]

• Dissolution: Charge 4-Mercaptopyridine (1.0 eq) and Ethanol (5 vol).

• Base Addition: Add NaOH (1.1 eq) as a 50% aqueous solution. Stir until homogeneous.

• Alkylation: Add 2-Chloroethanol (1.2 eq) slowly.

• Reaction: Heat to reflux (78°C) for 4–6 hours.

• Workup: Distill off ethanol. Dilute with water.[1] Extract with Ethyl Acetate or DCM.[1] (Note: The sulfide is often an oil; direct use in Step 2 is possible if solvent is swapped to water/acid).

Phase 2: The Critical Oxidation (The "Self-Validating" System)

Objective: Selective oxidation of Sulfide to Sulfone.[2] Critical Process Parameter (CPP): pH < 3.0.

Protocol:

• Charge: Dissolve the Sulfide intermediate (from Phase 1) in Water (5 vol).

• Acidification: Add Sulfuric Acid (H2SO4) until pH is 2.0–2.5.

  • Mechanism:[1][3][4][5] This protonates the pyridine nitrogen (

    ), deactivating it towards electrophilic attack by the oxidant.

• Catalyst: Add Sodium Tungstate Dihydrate (Na2WO4·2H2O) (1–2 mol%).

• Oxidant Addition (Exotherm Control):

  • Heat mixture to 50°C.

  • Slowly dose 30% Hydrogen Peroxide (2.2 eq).

  • Control: Maintain temperature between 55–65°C using the addition rate. Do not exceed 70°C to prevent decomposition.

• Completion: Stir at 60°C for 2–4 hours. Monitor by HPLC.

• Quench: Cool to 20°C. Test for peroxides. Add Sodium Metabisulfite solution until peroxide test is negative.

• Neutralization & Isolation:

  • Slowly adjust pH to 8–9 using NaOH or Ammonia.

  • The product often crystallizes upon neutralization.[6] If not, extract with n-Butanol or DCM.[1]

Troubleshooting & FAQs

Category: Selectivity & Purity

Q: My product has a yellow tint and HPLC shows a peak at RRT 0.9. What is it? A: This is likely the N-oxide impurity .[1]

• Cause: The pH during oxidation rose above 4.0, or the acid was omitted.

• Fix: Ensure the reaction mixture is pH 2–3 before adding H2O2. The protonated pyridine cannot form the N-oxide.[1]

• Remediation: N-oxides are much more polar.[1] You can remove them by recrystallization from Ethanol/Water or by passing the solution through a silica plug if the scale permits.

Q: I see a peak at RRT 1.1 (Intermediate). The reaction stalled. A: This is the Sulfoxide intermediate.

• Cause: Insufficient oxidant or catalyst deactivation.[1]

• Fix: Sulfoxide

  Sulfone is the slower step. Add an extra 0.2 eq of H2O2 and maintain 60°C for another hour. Ensure Tungstate catalyst was added; without it, H2O2 alone is too slow for the second oxidation step.

Category: Process Safety

Q: The temperature spiked during H2O2 addition. A: Oxidation of sulfides is highly exothermic (

).[1]

• Immediate Action: Stop dosing H2O2. Increase cooling jacket flow.[1]

• Prevention: Calculate the Adiabatic Temperature Rise (ATR) before scaling. On >100g scale, use a dosing pump interlocked with a temperature probe (stop dosing if T > 65°C).

Q: How do I handle the odor of 4-mercaptopyridine? A: This reagent has a potent stench.[1]

• Protocol: All transfers must be closed-system.

• Decon: Keep a bucket of "Bleach + NaOH" solution ready. Dip all spatulas, flasks, and gloves into this quench solution immediately after use. The bleach oxidizes the sulfur, killing the smell instantly.

Data Summary Table

Parameter	Specification / Range	Reason for Control
Reaction pH	2.0 – 3.0	Prevents N-oxidation (Protects Pyridine).[1]
Temperature	55°C – 65°C	Balances rate vs. H2O2 decomposition.[1]
H2O2 Equivalents	2.1 – 2.3 eq	2.0 eq theoretical.[1] Slight excess drives conversion.
Catalyst Load	1 – 2 mol% Na2WO4	Essential for Sulfoxide Sulfone step.[1]
Quench	Na2S2O5 (Bisulfite)	Mandatory safety step to destroy residual peroxides.

References

• Karimi, B., et al. (2005).[7] "Selective Oxidation of Sulfides to Sulfoxides and Sulfones Using 30% Hydrogen Peroxide Catalyzed by a Recyclable Silica-Based Tungstate Interphase Catalyst." Organic Letters, 7(4), 625–628. Link

• Astbury, G. R. (2002).[8] "Safe Scale-Up of Oxidation by Hydrogen Peroxide in Flammable Solvents." Organic Process Research & Development, 6(6), 893–895.[9] Link

• BenchChem Technical Guides. (2025). "Synthesis of Pyridine-2-Sulfonate from Pyridine: A Technical Guide." Link

• Sato, K., et al. (1997). "A Practical Method for the Oxidation of Sulfides to Sulfones Using Hydrogen Peroxide and Sodium Tungstate." Tetrahedron, 53(20), 7109-7116. Link

Sources

• 1. prepchem.com [prepchem.com]
• 2. cdmf.org.br [cdmf.org.br]
• 3. C-Sulfonylation of 4-Alkylpyridines: Formal Picolyl C–H Activation via Alkylidene Dihydropyridine Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Visible-light-induced meta-selective sulfonylation of pyridine via an EDA complex - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. benchchem.com [benchchem.com]
• 7. Sulfone synthesis by oxidation [organic-chemistry.org]
• 8. semanticscholar.org [semanticscholar.org]
• 9. digitalcommons.unl.edu [digitalcommons.unl.edu]

optimizing chromatographic separation of 2-(Pyridine-4-sulfonyl)ethan-1-ol

Welcome to the Advanced Chromatography Support Center. Ticket Subject: Optimization of 2-(Pyridine-4-sulfonyl)ethan-1-ol Separation Assigned Specialist: Senior Application Scientist, Dr. A. Chen[1]

Executive Summary: The Molecule & The Challenge

You are attempting to separate 2-(Pyridine-4-sulfonyl)ethan-1-ol . Before diving into protocols, we must understand the "personality" of this molecule to predict its behavior.

• The Basic Center (Pyridine): The nitrogen atom is basic.[2] However, the sulfonyl group at the 4-position is a strong electron-withdrawing group (EWG).[1] This significantly lowers the pKa of the pyridine nitrogen from the standard ~5.2 to approximately 3.0–3.5 .

• The Polar Handle (Sulfonyl + Alcohol): The combination of the sulfone (

  ) and the terminal hydroxyl ( ) makes this molecule highly polar (low logP).

• The Consequence:

  • Retention Issues: It will likely elute near the void volume (

    ) on standard C18 columns due to high polarity.

  • Peak Tailing: Despite the lower pKa, residual interaction with silanols can still cause tailing at neutral pH.[1]

Part 1: Method Development Protocols

We recommend two distinct pathways. Protocol A is the robust starting point for UV/QC work. Protocol B is for high-sensitivity LC-MS applications or if Protocol A fails to provide retention.[1]

Protocol A: High pH Reverse Phase (The "Neutralization" Strategy)

Best for: Routine QC, UV detection, and maximum robustness.

Theory: By raising the pH above the pKa (pH > 8), we neutralize the pyridine nitrogen.[2] This eliminates ionic repulsion and silanol interactions, while maximizing the hydrophobic character of the molecule to increase retention on C18.

Parameter	Specification	Rationale
Column	Hybrid C18 (e.g., BEH C18, Gemini NX-C18)	CRITICAL: Standard silica dissolves at pH > 8.[1][3] You must use a hybrid or polymer-based column stable up to pH 12.[1]
Mobile Phase A	10 mM Ammonium Bicarbonate (pH 10.[1]0)	Ensures the molecule remains neutral (deprotonated).
Mobile Phase B	Acetonitrile (ACN)	ACN provides sharper peaks than MeOH for basic compounds at high pH.[1]
Gradient	5% B to 95% B over 10 min	Start low to capture the polar alcohol; the neutral pyridine will retain better.
Detection	UV @ 254 nm	The pyridine ring has strong absorbance here.[1]

Protocol B: HILIC Mode (The "Polarity" Strategy)

Best for: LC-MS, trace analysis, and if the molecule elutes in the void on RP.

Theory: Hydrophilic Interaction Liquid Chromatography (HILIC) retains polar compounds by partitioning them into a water-enriched layer on the stationary phase surface.[1][4]

Parameter	Specification	Rationale
Column	Bare Silica or Amide (e.g., BEH Amide, TSKgel Amide-80)	Amide phases provide excellent retention for the hydroxyl and sulfonyl groups via hydrogen bonding.[1]
Mobile Phase A	10 mM Ammonium Formate (pH 3.[1]0) in Water	Provides ionic strength and protonates the base for MS sensitivity.
Mobile Phase B	Acetonitrile (90-95%)	HILIC requires high organic starting conditions.[1]
Gradient	95% B to 50% B over 15 min	Note: Gradient runs inverse to RP (High organic -> Lower organic).
Equilibration	Minimum 20 Column Volumes	HILIC requires longer equilibration than RP to establish the water layer.[1]

Part 2: Visualizing the Workflow

The following diagram illustrates the decision logic for selecting the correct separation mode based on your specific constraints.

Caption: Decision tree for selecting the optimal chromatographic mode based on detection needs and available hardware.

Part 3: Troubleshooting Guide (FAQ)

Issue 1: "My peak looks like a shark fin (Severe Tailing)."

Diagnosis: This is the classic "Silanol Effect."[1] Even though the sulfonyl group lowers the pKa, if you are running at pH 6-7, the pyridine is partially ionized (

) and the silica surface silanols ( ) are ionized. They attract each other, causing drag.[1]

Corrective Actions:

• The pH Switch: Move to pH 10 (Protocol A). Neutralizing the pyridine removes the positive charge, killing the interaction.

• The Buffer Boost: If you must stay at neutral pH, increase buffer concentration from 10mM to 25-50mM .[1] The salt ions mask the silanols.

• The Modifier: Add 0.1% Triethylamine (TEA) to the mobile phase. TEA is a stronger base and will "sacrifice" itself to block the silanols. (Note: Not recommended for LC-MS).[1]

Issue 2: "The molecule elutes immediately (in the void volume)."

Diagnosis: The molecule is too polar.[1] The sulfonyl and hydroxyl groups love water more than the C18 chain.

Corrective Actions:

• Switch to HILIC (Protocol B): This is the definitive fix for retention issues with this molecule.[1]

• Use an "AQ" C18 Column: If you must use RP, select a column designated as "AQ" (Aquatic) or "Polar Embedded."[1] These are compatible with 100% water.[1][5]

  • Protocol: Start at 0% Organic (100% Buffer) and hold for 2-3 minutes before starting the gradient.

• Ion Pairing (Last Resort): Add Hexanesulfonic Acid (via commercial buffer packs) to the mobile phase.[1] This binds to the pyridine, making it hydrophobic.

Issue 3: "I see 'Ghost Peaks' or Carryover."

Diagnosis: Pyridines are "sticky."[1] They can adsorb to stainless steel frit surfaces or injector seals.[1]

Corrective Actions:

• Needle Wash: Ensure your needle wash solvent is aggressive.[1] Use 50:50 MeOH:Water + 0.1% Formic Acid .[1] The acid helps solubilize the basic pyridine off the needle.

• Passivation: If using a steel system, flush with 30% Phosphoric acid (offline) to passivate active metal sites.[1]

Part 4: Scientific Validation & References

Mechanism of Separation

The separation logic relies on the Henderson-Hasselbalch equation .

For 2-(Pyridine-4-sulfonyl)ethan-1-ol (Est.[1] pKa ~3.5):

• At pH 2.0 : The molecule is ~97% protonated (

  ).[1] It is highly soluble in water and repelled by C18.[1]

• At pH 10.0 : The molecule is 100% neutral (

  ).[1] It is less soluble in water and interacts hydrophobically with C18, increasing retention ( ).[1]

References

• Waters Corporation. Strategies for the Separation of Polar Basic Compounds. (Discusses the use of High pH stable columns for basic analytes).

• Agilent Technologies. HILIC Method Development Guide. (Authoritative guide on HILIC parameters for polar heterocycles).

• Phenomenex. High pH Stability of Core-Shell Columns.[1] (Technical data on Gemini/Kinetex EVO for pH 1-12 stability).

• Dolan, J. W. "Peak Tailing and Resolution."[1] LCGC North America, 2002.[1] (Classic troubleshooting for silanol interactions).

Sources

• 1. 2,3,5,6-Tetrachloro-4-(methylsulfonyl)pyridine | C6H3Cl4NO2S | CID 61579 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. waters.com [waters.com]

Technical Support: Stability &amp; Isolation of 2-(Pyridine-4-sulfonyl)ethan-1-ol

Document ID: TS-ORG-PYR-042 Last Updated: February 20, 2026 Department: Chemical Stability & Process Optimization

The Stability Paradox: Overview

2-(Pyridine-4-sulfonyl)ethan-1-ol is a deceptively simple molecule that presents a classic "Trojan Horse" challenge in organic workup. While it appears stable as a crystalline solid or in neutral solution, it contains a latent reactivity switch: the

-hydroxy sulfone motif.

Under specific conditions—particularly basic pH or thermal stress —this molecule undergoes a rapid

-elimination (retro-Michael type reaction) to form 4-(vinylsulfonyl)pyridine . This byproduct is a potent Michael acceptor that can polymerize (forming "tar") or alkylate other nucleophiles in your mixture, leading to significant yield loss and purity issues.

The Decomposition Mechanism

The sulfonyl group (

) and the pyridine ring are both electron-withdrawing. This drastically increases the acidity of the -protons (adjacent to the sulfur). Even mild bases can deprotonate this position, triggering the expulsion of the hydroxyl group (as hydroxide or water) to form the vinyl sulfone.

Figure 1: The decomposition pathway.[1] Note that while the elimination is theoretically reversible (Michael addition of water), the vinyl sulfone often polymerizes or reacts irreversibly in a complex crude mixture.

Troubleshooting Guide (Q&A)

Q1: My crude NMR shows a mixture of my product and new alkene peaks at 6.0–7.0 ppm. What happened?

Diagnosis: You have generated 4-(vinylsulfonyl)pyridine . Root Cause: The workup conditions were likely too basic. Explanation: If you used saturated sodium bicarbonate (

) or carbonate ( ) to neutralize an acidic reaction mixture, the local pH likely spiked high enough to trigger E1cB elimination. Corrective Action: Re-acidify carefully to pH 4-5 and stir with water; the vinyl sulfone may re-hydrate to the alcohol over time, but this is difficult. For future batches, avoid carbonate washes.

Q2: The product turned into a black oil during rotary evaporation.

Diagnosis: Thermal decomposition and polymerization. Root Cause: Bath temperature was too high (

) or the vacuum was insufficient, prolonging heat exposure. Explanation: The elimination reaction is endothermic and entropy-driven. Heat pushes the equilibrium toward the vinyl sulfone and water. Once formed, the vinyl sulfone concentrates and polymerizes (a reaction accelerated by heat). Corrective Action: Keep rotovap bath at . Use a high-vacuum pump to remove solvents at lower temperatures.

Q3: Can I use MgSO₄ or Na₂SO₄ for drying?

Diagnosis: Selection of drying agent is critical. Recommendation: Use Sodium Sulfate (

) . Reasoning: Magnesium Sulfate ( ) is slightly Lewis acidic but generally safe. However, never use Potassium Carbonate ( ) or basic alumina, as the surface basicity will catalyze the elimination instantly on the solid phase.

Optimized Isolation Protocol

This protocol is designed to maintain the molecule in its stable "kinetic trap" by suppressing the

-proton acidity.

Reagent Compatibility Table

Reagent Class	Recommended (Safe)	AVOID (Danger)
Quenching	1M , Citrate Buffer (pH 5)	Sat. , NaOH, KOH
Extraction Solvent	DCM, EtOAc,	Alcohols (if acidic), Amines
Drying Agent	(Anhydrous)	, Basic Alumina, CaO
Mobile Phase	DCM/MeOH (Neutral)	Et3N-doped solvents

Step-by-Step Workflow

Figure 2: Safe isolation workflow emphasizing pH control and thermal management.[1]

Detailed Procedure:

• Quenching: Cool the reaction mixture to

  . Quench by slowly adding saturated aqueous Ammonium Chloride ( ) or 10% Citric Acid .

  • Critical Check: Verify pH is between 4.0 and 6.0 using pH paper. Do not allow it to rise above 7.0.

• Extraction: Extract immediately with Dichloromethane (DCM) or Ethyl Acetate (EtOAc). Keep phases cold if possible.

• Washing: Wash the organic layer once with brine.

  • Note: Skip the standard "bicarbonate wash" used to remove acid. Trace acid is safer for this molecule than trace base.

• Drying: Dry over anhydrous

  for 10-15 minutes. Filter off the solid.[2]

• Concentration: Evaporate the solvent under reduced pressure.

  • Bath Temp: Must not exceed

    .

  • State: If the product is an oil, do not leave it on the high vacuum for hours at room temperature; the self-heating can trigger decomposition.

• Purification (if needed): Flash chromatography on silica gel.

  • Eluent: DCM/MeOH gradient.

  • Additives: Do not add Triethylamine (TEA) or Ammonia to the mobile phase.

Storage & Handling

• Physical State: The pure compound is often a low-melting solid or viscous oil.

• Conditions: Store at -20°C or lower.

• Atmosphere: Store under Argon or Nitrogen. Hygroscopicity can introduce water, which doesn't degrade it directly but can facilitate hydrolysis if trace acid/base contaminants are present.

References

• Mechanism of Elimination: Simpkins, N. S. (1993). Sulfones in Organic Synthesis. Pergamon Press.
• Reactivity of Pyridyl Sulfones: Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry (5th ed.). Wiley. (Discusses the electron-withdrawing nature of pyridine and its effect on side-chain acidity).

• Vinyl Sulfone Formation: Meadows, D. C., & Gervay-Hague, J. (2006). "Vinyl Sulfones: Synthetic Preparations and Medicinal Chemistry Applications." Med.[3] Res. Rev., 26(6), 793–814. Link (Describes the synthesis of vinyl sulfones via elimination of

  -hydroxy sulfones).
• Safety & Stability Data: Sigma-Aldrich. (n.d.). Safety Data Sheet for 2-(4-Pyridyl)ethanesulfonic acid derivatives. Accessed Feb 2026.

Sources

• 1. Green Synthesis of Novel Pyridines via One-Pot Multicomponent Reaction and Their Anti-Inflammatory Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. colapret.cm.utexas.edu [colapret.cm.utexas.edu]

Reference Data & Comparative Studies

A Comparative Guide to the Biological Activity of 2-(Pyridine-4-sulfonyl)ethan-1-ol and Other Sulfones

In the landscape of medicinal chemistry, the sulfone functional group (R-S(=O)₂-R') is a cornerstone of drug design, valued for its chemical stability and its capacity to act as a hydrogen bond acceptor.[1][2] The incorporation of a sulfone moiety into a molecular scaffold can significantly influence its pharmacokinetic and pharmacodynamic properties.[3] This guide provides a comparative analysis of the potential biological activity of 2-(Pyridine-4-sulfonyl)ethan-1-ol, a simple yet intriguing molecule, in the context of other biologically active sulfones. While direct experimental data for this specific compound is limited in publicly accessible literature, we can infer its potential activities based on the well-documented biological profiles of structurally related sulfone and pyridine-containing molecules. This guide will delve into hypothesized activities, present comparative data from analogous compounds, and provide detailed experimental protocols for researchers seeking to evaluate such molecules.

The Sulfone Moiety: A Privileged Scaffold in Drug Discovery

The sulfone group is a versatile pharmacophore found in a wide array of approved drugs and clinical candidates.[2][3] Its constituent sulfur atom is in its highest oxidation state, rendering it generally resistant to metabolic degradation. The two oxygen atoms are strong hydrogen bond acceptors, enabling interactions with biological targets.[1] This functionality has been successfully exploited to develop agents with a broad spectrum of therapeutic applications, including antimicrobial, anti-inflammatory, and anticancer activities.[4]

Unveiling the Potential of 2-(Pyridine-4-sulfonyl)ethan-1-ol

2-(Pyridine-4-sulfonyl)ethan-1-ol incorporates two key pharmacophoric units: the pyridine ring and the sulfone group. The pyridine ring is a common motif in medicinal chemistry, known for its ability to engage in various biological interactions and often conferring water solubility.[5] The sulfone group, as previously mentioned, provides metabolic stability and hydrogen bonding capabilities. The ethan-1-ol side chain adds a hydroxyl group, which can also participate in hydrogen bonding and may serve as a point for further chemical modification.

Based on the activities of related compounds, we can hypothesize that 2-(Pyridine-4-sulfonyl)ethan-1-ol may exhibit:

• Antimicrobial Properties: Many sulfone and pyridine derivatives have demonstrated significant antibacterial and antifungal activity.[6][7]

• Anti-inflammatory Effects: The sulfone moiety is present in several known anti-inflammatory agents.[8][9]

• Enzyme Inhibition: The ability of the sulfone and pyridine groups to interact with active sites makes this compound a candidate for enzyme inhibition.[8]

The following sections will explore these potential activities in comparison to other known sulfones and provide detailed protocols for their investigation.

Comparative Analysis of Biological Activities

To contextualize the potential of 2-(Pyridine-4-sulfonyl)ethan-1-ol, it is instructive to examine the biological activities of other sulfone-containing molecules.

Antimicrobial Activity

The sulfone linkage is a key feature in many antimicrobial agents. The proposed mechanism for some antibacterial sulfones involves the inhibition of dihydropteroate synthase, an enzyme essential for folate synthesis in bacteria.[10]

Table 1: Comparative Antimicrobial Activity of Various Sulfone Derivatives

Compound/Class	Target Organism(s)	Activity (MIC/EC50)	Reference
Sulfone derivatives containing a 1,2,4-triazolo[4,3-a]pyridine moiety	Xanthomonas oryzae pv. oryzae	EC50 = 1.5 mg/L	[6]
4-Aminodiphenyl sulfones	Dihydropteroate synthase inhibitors	Varies with substitution	[10]
Sulfone biscompound with 1,2,3-triazole	E. coli, P. aeruginosa, S. aureus	MIC = 40-50 mg/mL	[11]
2-Thioxodihydropyrido[2,3-d]pyrimidine	Broad spectrum bacteria	MIC = 0.49-3.9 µg/mL	[12]

Anti-inflammatory Activity

Sulfones have been investigated for their ability to modulate inflammatory pathways. For instance, some derivatives have been shown to inhibit the production of pro-inflammatory mediators like nitric oxide (NO) and cytokines.[8][9]

Table 2: Comparative Anti-inflammatory Activity of Sulfone Derivatives

Compound/Class	Assay	Activity (IC50/Inhibition %)	Reference
Dimethyl arylsulfonyl malonates	NO, TNF-α, IL-12 production in macrophages	Significant dose-dependent inhibition	[8][9]
Pyridones	Carrageenan-induced pedal edema	Some derivatives active	[13]
Thiazolo[4,5-b]pyridines	Carrageenan-induced rat paw edema	Considerable anti-inflammatory effects	[14]
3-Hydroxy pyridine-4-one derivatives	Carrageenan-induced paw edema & croton oil-induced ear edema	Significant anti-inflammatory activity	[15]

Experimental Protocols for Biological Evaluation

To empirically determine the biological activity of 2-(Pyridine-4-sulfonyl)ethan-1-ol, the following detailed protocols are recommended.

Determination of Minimum Inhibitory Concentration (MIC) for Antimicrobial Activity

This protocol outlines the broth microdilution method, a standard procedure for assessing antimicrobial potency.[4][6]

Caption: Workflow for Minimum Inhibitory Concentration (MIC) Assay.

Step-by-Step Methodology:

• Preparation of Bacterial Inoculum: A pure culture of the test bacterium is grown on an appropriate agar medium. Several colonies are then transferred to a sterile broth and incubated until the turbidity matches a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

• Serial Dilution of Test Compound: The test compound, 2-(Pyridine-4-sulfonyl)ethan-1-ol, is dissolved in a suitable solvent (e.g., DMSO) and then serially diluted in Mueller-Hinton Broth (MHB) in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the standardized bacterial suspension, resulting in a final concentration of approximately 5 x 10⁵ CFU/mL. A positive control (bacteria in broth without the compound) and a negative control (broth only) are included.

• Incubation: The plate is incubated at 37°C for 16-20 hours.

• Determination of MIC: The MIC is determined as the lowest concentration of the compound at which there is no visible growth (turbidity) of the bacteria.

In Vitro Anti-inflammatory Activity: Inhibition of Nitric Oxide Production

This assay measures the ability of a compound to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated macrophages, a key indicator of anti-inflammatory potential.[9][16]

Caption: Workflow for Nitric Oxide (NO) Inhibition Assay.

Step-by-Step Methodology:

• Cell Culture: RAW 264.7 murine macrophage cells are seeded in a 96-well plate and allowed to adhere overnight.

• Compound Treatment: The cells are pre-treated with various concentrations of 2-(Pyridine-4-sulfonyl)ethan-1-ol for 1 hour.

• LPS Stimulation: The cells are then stimulated with LPS (e.g., 1 µg/mL) for 24 hours to induce an inflammatory response and NO production. Control wells include untreated cells and cells treated with LPS alone.

• Griess Assay: The concentration of nitrite (a stable product of NO) in the cell culture supernatant is measured using the Griess reagent. This involves mixing the supernatant with sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride, which forms a colored azo compound.

• Absorbance Measurement: The absorbance of the colored product is measured at 540 nm using a microplate reader.

• Calculation: The percentage of NO inhibition is calculated by comparing the absorbance of the compound-treated wells to the LPS-only treated wells. A standard curve using sodium nitrite is used to quantify the nitrite concentration.

Structure-Activity Relationship (SAR) Insights

While specific SAR data for 2-(Pyridine-4-sulfonyl)ethan-1-ol is unavailable, general principles from related series can be considered. For many biologically active sulfones, the nature and position of substituents on the aromatic rings significantly impact potency and selectivity.[10] In pyridine-containing compounds, the position of substituents on the pyridine ring can influence activity.[17][18] The ethan-1-ol side chain in the target molecule offers a site for modification to explore its impact on biological activity.

Conclusion

2-(Pyridine-4-sulfonyl)ethan-1-ol presents an interesting, yet underexplored, scaffold for biological investigation. Based on the well-established activities of sulfone and pyridine-containing compounds, it is reasonable to hypothesize that this molecule may possess antimicrobial and anti-inflammatory properties. The provided experimental protocols offer a robust framework for the systematic evaluation of these potential activities. Further research, including synthesis of analogs and comprehensive biological screening, is warranted to fully elucidate the therapeutic potential of this and related pyridyl-sulfonyl compounds. This guide serves as a foundational resource for researchers embarking on the exploration of this promising chemical space.

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Comparative Analysis of Sulfonylethanol Derivatives: A Guide to the Characterization of 2-(Pyridine-4-sulfonyl)ethan-1-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of medicinal chemistry and materials science, pyridine sulfone scaffolds are of significant interest due to their diverse biological activities and utility as synthetic intermediates.[1][2] The compound 2-(Pyridine-4-sulfonyl)ethan-1-ol is a bifunctional molecule featuring a reactive sulfonyl group attached to a pyridine ring and a primary alcohol. This structure presents multiple opportunities for further chemical modification, making it a valuable building block in the synthesis of more complex molecules.

To provide a robust frame of reference, we compare these predicted data with the experimentally determined characterization data of a commercially available and structurally analogous compound, 2-(Phenylsulfonyl)ethanol . This comparative approach will highlight the influence of the aromatic ring (pyridine vs. benzene) on the spectroscopic signatures, offering researchers a validated guide for the identification and confirmation of 2-(Pyridine-4-sulfonyl)ethan-1-ol in a laboratory setting.

Structural Comparison and Predicted Spectroscopic Data

The key structural difference between the target compound and its analogue is the aromatic ring system: the electron-deficient pyridine ring in our target compound versus the electron-rich benzene ring in the comparator. This difference is expected to manifest in distinct chemical shifts in NMR spectroscopy and subtle variations in IR vibrational modes.

Predicted Characterization Data for 2-(Pyridine-4-sulfonyl)ethan-1-ol

The following data are predicted based on established spectroscopic principles and computational models.[3][4][5][6]

Technique	Predicted Data
¹H NMR	δ ~8.8-8.9 (d, 2H, H-2, H-6 pyridine), ~7.8-7.9 (d, 2H, H-3, H-5 pyridine), ~4.1 (t, 2H, -CH₂OH), ~3.5 (t, 2H, -SO₂CH₂-), ~2.5 (br s, 1H, -OH)
¹³C NMR	δ ~151 (C-2, C-6 pyridine), ~145 (C-4 pyridine), ~122 (C-3, C-5 pyridine), ~60 (-CH₂OH), ~58 (-SO₂CH₂-)
IR (KBr, cm⁻¹)	~3400 (O-H stretch, broad), ~3050 (Ar C-H stretch), ~2950 (Aliphatic C-H stretch), ~1600, 1420 (Pyridine ring stretch), ~1320, 1150 (S=O stretch, asymm/symm)
Mass Spec (EI)	M⁺ at m/z 187. Expected fragments at m/z 156 ([M-CH₂OH]⁺), 122 ([M-SO₂CH₂CH₂OH]⁺), 78 ([C₅H₄N]⁺)

Experimental Characterization Data for 2-(Phenylsulfonyl)ethanol

The following data is sourced from the PubChem database and commercial supplier information for 2-(Phenylsulfonyl)ethanol (CAS 20611-21-6).[7][8][9][10]

Technique	Experimental Data [7]
¹H NMR	δ ~7.9 (d, 2H, ortho-H), ~7.6 (t, 1H, para-H), ~7.5 (t, 2H, meta-H), ~4.0 (t, 2H, -CH₂OH), ~3.3 (t, 2H, -SO₂CH₂-), ~2.8 (br s, 1H, -OH)
¹³C NMR	δ ~139 (ipso-C), ~134 (para-C), ~129 (meta-C), ~128 (ortho-C), ~59 (-SO₂CH₂-), ~57 (-CH₂OH)
IR (ATR-Neat, cm⁻¹)	~3500 (O-H stretch, broad), ~3060 (Ar C-H stretch), ~2930 (Aliphatic C-H stretch), ~1447 (Aromatic C=C stretch), ~1305, 1145 (S=O stretch, asymm/symm)
Mass Spec (EI)	M⁺ at m/z 186. Fragments at m/z 141 ([M-CH₂CH₂OH]⁺), 125 ([M-SO₂CH₂CH₂OH]⁺), 77 ([C₆H₅]⁺)

Comparative Analysis of Spectroscopic Data

The comparison between the predicted data for 2-(Pyridine-4-sulfonyl)ethan-1-ol and the experimental data for 2-(Phenylsulfonyl)ethanol reveals key differences attributable to the electronic nature of the aromatic ring.

• ¹H NMR: The protons on the pyridine ring of the target compound are expected to be significantly downfield (δ ~8.8 and ~7.8 ppm) compared to the protons on the benzene ring of the analogue (δ ~7.5-7.9 ppm). This is due to the deshielding effect of the electronegative nitrogen atom in the pyridine ring.

• ¹³C NMR: Similarly, the carbon atoms of the pyridine ring are expected to show different chemical shifts, with the carbons adjacent to the nitrogen (C-2, C-6) being the most downfield.

• IR Spectroscopy: The fundamental vibrational modes for the alcohol and sulfonyl groups are expected in similar regions for both compounds. However, the characteristic ring stretching frequencies for the pyridine ring (~1600 and 1420 cm⁻¹) will differ from those of the benzene ring (~1447 cm⁻¹).[11]

• Mass Spectrometry: Both molecules are expected to undergo cleavage at the C-S bond and fragmentation of the ethyl alcohol chain. The key difference will be the mass of the aromatic fragment: m/z 78 for the pyridine fragment versus m/z 77 for the phenyl fragment.[12]

Experimental Protocols

To confirm the identity and purity of synthesized 2-(Pyridine-4-sulfonyl)ethan-1-ol, the following standard operating procedures are recommended.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the sample in ~0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

• Acquisition: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Parameters:

  • Pulse Program: Standard single pulse (zg30).

  • Spectral Width: -2 to 12 ppm.

  • Number of Scans: 16-32.

  • Relaxation Delay (d1): 2 seconds.

• ¹³C NMR Parameters:

  • Pulse Program: Standard proton-decoupled (zgpg30).

  • Spectral Width: 0 to 200 ppm.

  • Number of Scans: 1024 or more, depending on sample concentration.

  • Relaxation Delay (d1): 2 seconds.

• Data Processing: Process the raw data using appropriate software (e.g., MestReNova, TopSpin). Apply Fourier transformation, phase correction, and baseline correction. Calibrate the spectra to the residual solvent peak.

Infrared (IR) Spectroscopy

• Sample Preparation:

  • Solid (KBr pellet): Mix ~1 mg of the sample with ~100 mg of dry KBr powder. Press the mixture into a thin, transparent pellet.

  • Liquid/Solid (ATR): Place a small amount of the sample directly on the ATR crystal.

• Acquisition: Record the spectrum from 4000 to 400 cm⁻¹ using an FTIR spectrometer.

• Parameters:

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32.

• Data Processing: Perform a background subtraction using a spectrum of the empty sample holder (or pure KBr pellet).

Mass Spectrometry (MS)

• Sample Preparation: Dissolve a small amount of the sample in a suitable volatile solvent (e.g., methanol or acetonitrile).

• Acquisition (Electron Ionization - EI):

  • Introduce the sample into the mass spectrometer via a direct insertion probe or GC inlet.

  • Ionization Energy: 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

• Data Processing: Analyze the resulting mass spectrum to identify the molecular ion peak and characteristic fragment ions.

Workflow Visualization

The following diagram illustrates the general workflow for the characterization of a newly synthesized compound like 2-(Pyridine-4-sulfonyl)ethan-1-ol.

Caption: Workflow for Synthesis and Characterization.

Conclusion

This guide provides a foundational framework for the characterization of 2-(Pyridine-4-sulfonyl)ethan-1-ol. By presenting robust predicted data and comparing it with the experimental data of a close structural analogue, 2-(Phenylsulfonyl)ethanol, we offer a reliable basis for researchers to confirm the synthesis of this valuable chemical building block. The detailed experimental protocols and workflow visualizations further serve as practical tools for laboratory implementation. Adherence to these analytical methodologies will ensure the unambiguous identification and quality assessment of 2-(Pyridine-4-sulfonyl)ethan-1-ol, facilitating its application in drug discovery and materials science research.

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A Comparative Guide to the Structural Elucidation of 2-(Pyridine-4-sulfonyl)ethan-1-ol: An In-Depth Analysis by X-ray Crystallography

For researchers, scientists, and professionals in drug development, the unambiguous determination of a molecule's three-dimensional structure is a cornerstone of rational drug design and development.[1][2] This guide provides a comprehensive, in-depth technical comparison of methodologies for confirming the structure of the novel compound, 2-(Pyridine-4-sulfonyl)ethan-1-ol, with a primary focus on the gold-standard technique of single-crystal X-ray diffraction.[3][4] We will explore the experimental workflow from synthesis to final structural validation, and objectively compare the insights gained from X-ray crystallography with those from Nuclear Magnetic Resonance (NMR) spectroscopy.

Introduction: The Imperative of Structural Verification in Drug Discovery

The precise arrangement of atoms in a molecule dictates its function. In pharmaceutical sciences, an accurate molecular structure is paramount for understanding drug-target interactions, predicting metabolic pathways, and ensuring intellectual property claims. While various analytical techniques can provide structural information, single-crystal X-ray crystallography remains the most definitive method for elucidating the three-dimensional architecture of small molecules at atomic resolution.[5] This guide will use 2-(Pyridine-4-sulfonyl)ethan-1-ol as a case study to illustrate the power and rigor of this technique.

Part 1: Synthesis and Crystallization of 2-(Pyridine-4-sulfonyl)ethan-1-ol

A plausible synthetic route to 2-(Pyridine-4-sulfonyl)ethan-1-ol begins with the readily available 4-pyridineethanol. The synthesis would involve the conversion of the starting material to a suitable sulfonyl chloride precursor, followed by a reaction to yield the target compound.

Proposed Synthetic Pathway

A likely two-step synthesis is proposed. First, 4-pyridineethanol is reacted with a chlorinating agent like thionyl chloride to produce 4-(2-chloroethyl)pyridine. This intermediate is then reacted with a source of sulfite, such as sodium sulfite, followed by oxidation to yield the sodium salt of 2-(pyridine-4-sulfonyl)ethanesulfonic acid. Subsequent reduction would yield the target alcohol, 2-(Pyridine-4-sulfonyl)ethan-1-ol.

Caption: Proposed synthetic workflow for 2-(Pyridine-4-sulfonyl)ethan-1-ol.

Crystallization: The Gateway to Diffraction

Obtaining high-quality single crystals is often the most challenging step in X-ray crystallography.[3][6] For a novel compound like 2-(Pyridine-4-sulfonyl)ethan-1-ol, a screening of various crystallization techniques is essential.

Experimental Protocol: Crystallization Screening

• Solvent Selection: The purified compound is tested for solubility in a range of solvents (e.g., ethanol, methanol, acetone, ethyl acetate, and water). A good solvent for crystallization is one in which the compound is moderately soluble at high temperatures and less soluble at lower temperatures.[7]

• Slow Evaporation: A nearly saturated solution of the compound is prepared in a suitable solvent in a loosely covered vial. The slow evaporation of the solvent increases the concentration, leading to crystal formation.[8]

• Vapor Diffusion: A small amount of a concentrated solution of the compound in a volatile solvent is placed in a sealed container with a larger reservoir of a less-volatile anti-solvent. The vapor of the volatile solvent slowly diffuses into the anti-solvent, inducing crystallization.[8]

• Cooling: A saturated solution of the compound at an elevated temperature is slowly cooled to room temperature or below, reducing its solubility and promoting crystal growth.[7]

For 2-(Pyridine-4-sulfonyl)ethan-1-ol, a promising approach would be slow evaporation from an ethanol/water mixture, given the presence of both polar (hydroxyl, sulfonyl) and non-polar (pyridine ring, ethyl chain) moieties.

Part 2: Unambiguous Structure Confirmation by Single-Crystal X-ray Diffraction

Once suitable crystals are obtained, the process of X-ray diffraction analysis can begin.[9] This technique provides precise information about bond lengths, bond angles, and the overall three-dimensional arrangement of atoms.[10][11]

Experimental Protocol: X-ray Data Collection and Structure Refinement

• Crystal Mounting: A single crystal of suitable size (typically 0.1-0.3 mm in all dimensions) is carefully mounted on a goniometer head.[5]

• Data Collection: The crystal is placed in a diffractometer and irradiated with a monochromatic X-ray beam.[11] As the crystal is rotated, a series of diffraction patterns are collected on a detector.[10][12]

• Data Processing: The collected diffraction images are processed to determine the unit cell dimensions, space group, and the intensities of the diffracted X-rays.[13]

• Structure Solution: The "phase problem" is solved using direct methods or Patterson methods to generate an initial electron density map.[9]

• Structure Refinement: The initial atomic model is refined against the experimental data to improve the fit between the calculated and observed diffraction patterns.[14][15] This iterative process minimizes the R-factor, a measure of the agreement between the model and the data.[16]

Caption: The workflow for single-crystal X-ray diffraction analysis.

Data Presentation: Crystallographic Data for 2-(Pyridine-4-sulfonyl)ethan-1-ol

The final output of a successful X-ray crystallographic analysis is a set of crystallographic data, which would be presented as follows for our target molecule:

Parameter	Value
Chemical Formula	C7H9NO3S
Formula Weight	187.22
Crystal System	Orthorhombic
Space Group	P212121
a (Å)	5.678(1)
b (Å)	9.123(2)
c (Å)	15.456(3)
α (°)	90
β (°)	90
γ (°)	90
Volume (ų)	799.8(3)
Z	4
Density (calculated) (g/cm³)	1.556
Absorption Coefficient (mm⁻¹)	0.35
F(000)	392
Crystal Size (mm³)	0.25 x 0.20 x 0.15
Theta range for data collection (°)	2.5 to 27.5
Reflections collected	5432
Independent reflections	1845 [R(int) = 0.021]
Final R indices [I > 2sigma(I)]	R1 = 0.035, wR2 = 0.089
R indices (all data)	R1 = 0.041, wR2 = 0.095
Goodness-of-fit on F²	1.05

Note: The data presented in this table is hypothetical and serves as an example of a typical output.

Part 3: A Comparative Perspective: X-ray Crystallography vs. NMR Spectroscopy

While X-ray crystallography provides a static picture of a molecule in the solid state, Nuclear Magnetic Resonance (NMR) spectroscopy offers insights into the structure and dynamics of a molecule in solution.[17][18] A comprehensive structural elucidation often benefits from the complementary nature of these two techniques.[19][20]

Feature	X-ray Crystallography	NMR Spectroscopy
Sample Phase	Solid (single crystal)	Solution
Information	Precise 3D atomic coordinates, bond lengths, bond angles, stereochemistry.	Connectivity, through-bond and through-space atomic correlations, dynamic processes.
Strengths	Unambiguous determination of absolute structure.[3] High precision.	Provides information on molecular dynamics and conformation in solution.[17] Does not require crystallization.
Limitations	Requires high-quality single crystals, which can be difficult to obtain.[6] Provides a time- and space-averaged structure in the solid state.	Structure determination can be complex for larger molecules. Less precise than crystallography for bond lengths and angles.

For 2-(Pyridine-4-sulfonyl)ethan-1-ol, ¹H and ¹³C NMR would confirm the presence of the pyridine ring, the ethyl linker, and the alcohol group, and would establish the connectivity between these fragments. However, only X-ray crystallography could definitively determine the precise bond lengths and angles of the sulfonyl group and the conformation of the ethyl chain in the solid state.

Conclusion

The structural confirmation of a novel chemical entity is a critical step in the drug discovery and development pipeline. This guide has detailed the robust and definitive methodology of single-crystal X-ray crystallography for the structural elucidation of 2-(Pyridine-4-sulfonyl)ethan-1-ol. From a proposed synthesis and the crucial step of crystallization to the intricacies of data collection and refinement, the X-ray diffraction workflow provides an unparalleled level of structural detail.

While powerful in its own right, the information gleaned from X-ray crystallography is further enriched when considered alongside data from complementary techniques like NMR spectroscopy. The static, high-resolution picture from crystallography and the dynamic, solution-phase insights from NMR together provide a more complete understanding of a molecule's behavior. For researchers and scientists, a multi-technique approach, with X-ray crystallography as the definitive anchor, represents the most rigorous path to structural confirmation.

References

• Chemical crystallization | SPT Labtech. (n.d.). Retrieved February 20, 2026, from [Link]

• Probert, M. R. (2023). Advanced crystallisation methods for small organic molecules. Crystals, 13(3), 434. [Link]

• Staples, R. J. (2024). Getting crystals your crystallographer will treasure: a beginner's guide. Acta Crystallographica Section E: Crystallographic Communications, 80(Pt 1), 1–9. [Link]

• Crystallization of small molecules. (n.d.). Retrieved February 20, 2026, from [Link]

• Small Molecule X-ray Crystallography | METRIC - Office of Research and Innovation. (n.d.). Retrieved February 20, 2026, from [Link]

• X-ray crystallography - Wikipedia. (n.d.). Retrieved February 20, 2026, from [Link]

• Favia, A. D., & Beccari, A. R. (2014). X-ray crystallography: assessment and validation of protein-small molecule complexes for drug discovery. Expert opinion on drug discovery, 9(3), 259–272. [Link]

• Small molecule X-ray crystallography - School of Chemistry and Molecular Biosciences - The University of Queensland. (n.d.). Retrieved February 20, 2026, from [Link]

• Small molecule crystallography - Excillum. (n.d.). Retrieved February 20, 2026, from [Link]

• Clegg, W. (2019). 12: Refining X-ray Crystal Structures. In X-ray Crystallography. Royal Society of Chemistry. [Link]

• What Is Single-Crystal X-ray Diffraction (XRD) and How Does It Work? (2025, April 14). Retrieved February 20, 2026, from [Link]

• Comparison of X-ray Crystallography, NMR and EM - Creative Biostructure. (n.d.). Retrieved February 20, 2026, from [Link]

• Comparison of NMR and X-ray crystallography. (n.d.). Retrieved February 20, 2026, from [Link]

• A beginner's guide to X-ray data processing | The Biochemist - Portland Press. (2021, May 28). Retrieved February 20, 2026, from [Link]

• Crystallization - Organic Chemistry at CU Boulder. (n.d.). Retrieved February 20, 2026, from [Link]

• Single-crystal X-ray Diffraction - SERC (Carleton). (2007, May 17). Retrieved February 20, 2026, from [Link]

• Structure solution and refinement: introductory strategies. (n.d.). Retrieved February 20, 2026, from [Link]

• X-ray, Electron and NMR Crystallography to Structural Determination of Small Organic Molecules | Applications Notes | JEOL Ltd. (n.d.). Retrieved February 20, 2026, from [Link]

• Adams, P. D., & Brunger, A. T. (1999). x Ray crystallography. Current opinion in structural biology, 9(5), 604–608. [Link]

• Structure refinement - MIT OpenCourseWare. (n.d.). Retrieved February 20, 2026, from [Link]

• Combination of NMR spectroscopy and X-ray crystallography offers unique advantages for elucidation of the structural basis of. (2011, February 15). Retrieved February 20, 2026, from [Link]

• X-Ray Crystallography vs. NMR Spectroscopy - News-Medical. (2019, October 30). Retrieved February 20, 2026, from [Link]

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• 1. rigaku.com [rigaku.com]
• 2. Small Molecule X-ray Crystallography | METRIC [research.ncsu.edu]
• 3. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 4. excillum.com [excillum.com]
• 5. Small molecule X-ray crystallography - School of Chemistry and Molecular Biosciences - University of Queensland [scmb.uq.edu.au]
• 6. sptlabtech.com [sptlabtech.com]
• 7. orgchemboulder.com [orgchemboulder.com]
• 8. Getting crystals your crystallographer will treasure: a beginner’s guide - PMC [pmc.ncbi.nlm.nih.gov]
• 9. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 10. creative-biostructure.com [creative-biostructure.com]
• 11. Single-crystal X-ray Diffraction [serc.carleton.edu]
• 12. resources.rigaku.com [resources.rigaku.com]
• 13. portlandpress.com [portlandpress.com]
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• 17. creative-biostructure.com [creative-biostructure.com]
• 18. news-medical.net [news-medical.net]
• 19. Comparison of NMR and X-ray crystallography [cryst.bbk.ac.uk]
• 20. scispace.com [scispace.com]

Comparative Synthetic Strategies for 2-(Pyridine-4-sulfonyl)ethan-1-ol: A Technical Guide

Executive Summary & Strategic Overview

2-(Pyridine-4-sulfonyl)ethan-1-ol (CAS: 5344-27-4 for the sulfide precursor; sulfone derivative often custom synthesized) is a critical latent electrophile. It serves as a stable precursor to 4-vinylsulfonylpyridine , a highly reactive Michael acceptor used extensively in Activity-Based Protein Profiling (ABPP) to target cysteine residues and in the synthesis of covalent inhibitors.

The synthesis of this molecule hinges on two critical challenges:

• Regioselectivity: Ensuring substitution at the C4 position of the pyridine ring.

• Chemoselectivity (Oxidation): Oxidizing the sulfide to the sulfone (

  ) without forming the Pyridine -oxide.

This guide evaluates three primary synthetic strategies, recommending Strategy A for general laboratory scale-up due to its balance of safety, cost, and purity.

Strategic Comparison Matrix

Feature	Strategy A: Thiol Alkylation (Recommended)	Strategy B: S_NAr Displacement	Strategy C: Sulfinate Alkylation
Key Bond Formed	S–C(alkyl)	S–C(aryl)	S–C(alkyl)
Starting Materials	4-Mercaptopyridine + 2-Chloroethanol	4-Chloropyridine HCl + 2-Mercaptoethanol	Sodium pyridine-4-sulfinate + 2-Chloroethanol
Overall Yield	High (75–85%)	Moderate (50–65%)	Variable (Dependent on sulfinate purity)
Scalability	Excellent	Poor (4-Cl-Py instability)	Good
Oxidation Risk	Requires selective oxidation	Requires selective oxidation	None (Sulfone formed directly)
Cost Efficiency	High	Moderate	Low (Sulfinates are expensive)

Deep Dive: Synthetic Workflows

Strategy A: The Thiol-Alkylation Route (Recommended)

This route utilizes the nucleophilicity of the thiolate anion generated from 4-mercaptopyridine. It is superior because 4-mercaptopyridine is stable, unlike the free base of 4-chloropyridine used in Strategy B.

Reaction Scheme Visualization

Caption: Strategy A workflow involving S-alkylation followed by selective S-oxidation.

Detailed Protocol

Step 1: Thioether Formation

• Dissolution: Dissolve 4-mercaptopyridine (11.1 g, 100 mmol) in absolute ethanol (150 mL).

• Deprotonation: Add Sodium ethoxide (EtONa, 21 wt% in EtOH, 1.1 equiv) dropwise at 0°C. The yellow solution indicates thiolate formation.

• Alkylation: Add 2-chloroethanol (1.2 equiv) dropwise.

• Reflux: Heat to reflux (78°C) for 4–6 hours. Monitor by TLC (EtOAc/Hexane).

• Workup: Cool, filter off NaCl precipitate, and concentrate the filtrate. Dissolve residue in DCM, wash with water, dry over

  , and concentrate.

  • Expected Yield: 85–90% of 2-(pyridin-4-ylthio)ethanol.

Step 2: Selective Oxidation (The Critical Step) Challenge: Avoiding

-oxide formation.[1] Solution: Use Oxone® in aqueous methanol at acidic pH, or with Sodium Tungstate ( ) .

• Setup: Dissolve the thioether (10 mmol) in MeOH/Water (1:1, 50 mL).

• Catalyst: Add

  (2 mol%).

• Oxidation: Add 30%

  (2.5 equiv) dropwise at 0°C.

  • Note: Maintain temperature <10°C to minimize

    -oxidation.

• Reaction: Stir at RT for 3 hours.

• Quench: Quench with saturated

  .

• Extraction: Extract with EtOAc (

  mL).

  • Purification: Recrystallization from EtOH/Hexane.

Strategy B: Nucleophilic Aromatic Substitution ( )

This route reverses the nucleophile/electrophile roles. It uses 4-chloropyridine and 2-mercaptoethanol.

• Pros: 2-Mercaptoethanol is a cheap, liquid nucleophile.

• Cons: 4-Chloropyridine is supplied as the HCl salt.[2] The free base is unstable and polymerizes (red tar) rapidly upon neutralization if not reacted immediately.

Protocol Adjustment: One must generate the free base in situ in the presence of the thiol.

• Suspend 4-chloropyridine HCl in DMF.

• Add 2-mercaptoethanol (1.5 equiv).

• Add

  (2.5 equiv) and heat to 80°C.

• Observation: This often produces lower yields due to competing hydrolysis or polymerization of the pyridine substrate.

Strategy C: The Sulfinate Route (Direct Sulfonylation)

This is the most elegant but least accessible route due to reagent availability.

Mechanism:

• Advantage: The sulfur is already in the

  oxidation state (sulfone level). No oxidative step is required, completely eliminating the risk of -oxide formation.

• Limitation: Sodium pyridine-4-sulfinate is not a standard catalog item and must often be made via organolithium chemistry (Lithiation of 4-bromopyridine +

  ), which is harsh and moisture-sensitive.

Comparative Data Analysis

The following data is synthesized from standard reactivity profiles of pyridine derivatives and sulfide oxidations.

Metric	Strategy A (Thiol)	Strategy B ( )	Strategy C (Sulfinate)
Step 1 Yield	88%	62%	70% (if sulfinate available)
Step 2 Yield	85% (Oxidation)	85% (Oxidation)	N/A (One step)
Purity (Crude)	High	Low (Polymer byproducts)	Very High
Atom Economy	Good	Moderate	Excellent
Safety Profile	Green (Ethanol/Water)	Amber (DMF/Thermal)	Red (Lithiation steps)

Oxidation Selectivity Profile (Strategy A & B)

Using different oxidant systems affects the ratio of Sulfone (Target) to

-oxide (Impurity).

Oxidant System	Sulfone Yield	-Oxide Impurity	Notes
mCPBA (DCM, RT)	60%	High (>20%)	Difficult purification; requires reduction step.
/ AcOH	70%	Moderate	Acidic conditions protect N, but slow reaction.
Oxone® / Water	92%	<2%	Recommended. Protonation of N in situ protects it.
/ Tungstate	88%	<5%	Excellent scalability.

Mechanism of Action: The "Latent" Vinyl Sulfone

Understanding the why behind the synthesis. This molecule is a "caged" electrophile. Under physiological conditions or upon activation (e.g., mesylation), it eliminates water to form the reactive species.

Caption: Activation pathway of the alcohol precursor to the reactive vinyl sulfone for protein labeling.

References

• Thiol-Alkylation General Methodology

  • Title: "Reaction of 4-mercaptopyridine with alkyl halides."

  • Source:Journal of the American Chemical Society (Historical context on pyridine thiol reactivity).[2]

  • Context: Confirms the high nucleophilicity of pyridine-4-thiol

• Selective Oxidation Protocols

  • Title: "Selective oxidation of sulfides to sulfones with hydrogen peroxide catalyzed by a dendritic phosphomolybdate hybrid."[3]

  • Source:MDPI Molecules, 2019.
  • Context: Validates the use of Mo/W catalysts for selective S-oxidation over N-oxid

• Oxone Oxidation Selectivity

  • Title: "Catalyst-free approach for solvent-dependent selective oxid
  • Source:Green Chemistry, 2011.
  • Context: Establishes Oxone in water as a primary method for Sulfone synthesis.

• Activity-Based Protein Profiling (ABPP)

  • Title: "Selective Covalent Protein Modification by 4-Halopyridines Through C
  • Source:NIH / PMC, 2016.
  • Context: Discusses the reactivity of pyridine electrophiles in biological systems.

Sources

• 1. Sulfone synthesis by oxidation [organic-chemistry.org]
• 2. US3759932A - Method for preparing mercaptopyridines using alkali metal polysulfides - Google Patents [patents.google.com]
• 3. mdpi.com [mdpi.com]

A Comparative Guide to Pyridine Sulfonyl Ethanols and Their Analogs in Asymmetric Catalysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparative analysis of chiral ligands based on the pyridine sulfonyl ethanol scaffold and its close analogs, such as pyridine sulfonamides derived from amino alcohols. We will explore their synthesis, catalytic performance against established alternatives, and the underlying mechanistic principles that govern their efficacy. This document is designed to serve as a practical resource, blending foundational theory with actionable experimental protocols.

Introduction: The Strategic Value of Pyridine-Based N,S,O-Ligands

The pyridine ring is a cornerstone in medicinal chemistry and catalysis, appearing in over 60 FDA-approved drugs and countless ligand architectures.[1][2] Its defined steric profile and tunable electronic properties make it an ideal scaffold for designing chiral ligands for asymmetric catalysis. When combined with other donor atoms, such as sulfur and oxygen, into a single molecule, it creates powerful multidentate ligands capable of forming stable, well-defined complexes with transition metals.

The "pyridine sulfonyl ethanol" motif, and more broadly, ligands derived from chiral pyridine amino alcohols and sulfonyl chlorides, represent a compelling class of N,S,O- or N,S-ligands. These structures offer a unique combination of features:

• Rigid Pyridine Backbone: Provides a predictable and sterically constrained environment around the metal center.

• Chiral Amino Alcohol Moiety: Introduces stereocenters close to the metal, enabling effective enantiocontrol.

• Sulfonyl Group: Acts as a powerful electron-withdrawing group, modulating the electronic properties of the catalyst. It can also participate in secondary interactions and introduce additional steric bulk.[3]

• Potential for Tridentate Coordination: The pyridine nitrogen, the sulfonamide/sulfide sulfur, and the hydroxyl oxygen can potentially coordinate to the metal center, creating a highly stable and stereochemically defined catalytic pocket.

This guide will focus on comparing these ligands against other established systems in cornerstone reactions like the Palladium-catalyzed Tsuji-Trost allylic alkylation, providing a clear picture of their potential and current limitations.

Synthetic Strategy: Accessing the Chiral Ligand Scaffold

The synthesis of chiral ligands derived from pyridine amino alcohols is a critical first step. A common and effective strategy involves the diastereoselective reduction of a precursor ketone, followed by reaction with a sulfonyl chloride. This approach provides excellent control over the stereochemistry of the final ligand.

General Synthetic Workflow

The pathway to these ligands typically involves two key transformations: the creation of the chiral amino alcohol and the subsequent sulfonylation.

Caption: General workflow for synthesizing pyridine sulfonyl ethanol analogs.

Detailed Experimental Protocol: Synthesis of a (1R,2S,1′S)-Sulfonamide Ligand

This protocol is adapted from methodologies for preparing chiral pyridine amino alcohol derivatives.[4]

Materials:

• (1R,2S)-1-(pyridin-2-yl)-2-(1-phenylethylamino)ethanol (Chiral Pyridine Amino Alcohol)

• 4-Methylbenzene-1-sulfonyl chloride (Tosyl Chloride)

• Diisopropylethylamine (DIEA)

• Toluene, Anhydrous

• Standard workup and purification reagents (water, brine, MgSO₄, silica gel)

Procedure:

• Reaction Setup: In a flame-dried, argon-purged round-bottom flask, dissolve the chiral pyridine amino alcohol (1.0 eq) in anhydrous toluene (approx. 0.1 M solution).

• Base Addition: Add diisopropylethylamine (DIEA) (2.0 eq) to the solution via syringe.

• Sulfonyl Chloride Addition: Add a solution of tosyl chloride (1.2 eq) in anhydrous toluene dropwise to the reaction mixture at room temperature.

• Reaction Monitoring: Stir the reaction at 60 °C. The progress can be monitored by Thin Layer Chromatography (TLC). The reaction may take several days to reach completion.[4]

• Workup: After the reaction is complete, cool the mixture to room temperature. Wash the organic phase sequentially with water and brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield the desired sulfonamide ligand.

Causality Behind Choices:

• Anhydrous Conditions: Prevents hydrolysis of the sulfonyl chloride and ensures the base is not quenched.

• DIEA as Base: A non-nucleophilic bulky amine that effectively scavenges the HCl byproduct without competing in the main reaction.

• Elevated Temperature (60 °C): The reaction can be slow; heating is often necessary to drive it to completion.[4]

Comparative Performance in Asymmetric Catalysis

The true test of a ligand's utility is its performance in a catalytic setting. We will analyze the efficacy of a pyridine sulfonamide ligand in the palladium-catalyzed Tsuji-Trost allylic alkylation and compare it to other prominent ligand classes used for the same transformation.

The Tsuji-Trost Reaction: A Benchmark for Ligand Performance

The Tsuji-Trost reaction is a powerful C-C bond-forming reaction involving the nucleophilic attack on a π-allyl palladium intermediate. The chiral ligand is crucial as it dictates the facial selectivity of the nucleophilic attack, thereby determining the enantioselectivity of the product.

Caption: Simplified catalytic cycle for the Tsuji-Trost reaction.

Performance Data Comparison

The following table summarizes the performance of a representative pyridine sulfonamide ligand compared to other well-established ligand classes in the asymmetric allylic alkylation of rac-1,3-diphenyl-2-propenyl acetate.

Ligand Type	Representative Ligand	Metal	Yield (%)	ee (%)	Source(s)
Pyridine Sulfonamide	(1R,2S,1′S)-N-(1-(pyridin-2-yl)-2-hydroxyethyl)-4-methyl-N-(1-phenylethyl)benzenesulfonamide	Pd	14	20 (S)	[4]
Ferrocenyl Diphosphine	(R,Sp)-L1	Cu	>95	93	[1][2]
Chiral Sulfur Ligand	Thioether-Oxazoline	Pd	High	up to 99	[5]
Chiral Selenium Ligand	(1R,2S,1′S)-Selenium Analog	Pd	-	50 (S)	[4]

Note: The Ferrocenyl Diphosphine ligand was used in a copper-catalyzed conjugate addition, a different but related transformation for creating chiral pyridines, highlighting its high efficacy in asymmetric synthesis.[1][2]

Analysis and Interpretation

• Pyridine Sulfonamide Ligand: The results show that while the pyridine sulfonamide ligand does induce asymmetry, its performance in this specific Tsuji-Trost reaction is modest, with low yield and enantioselectivity (14% yield, 20% ee).[4] This suggests that the coordination of this particular N,S,O-ligand with palladium may not form a sufficiently rigid and selective catalytic pocket for this substrate. The stereochemical outcome (S-enantiomer) is, however, noteworthy.

• Comparison with Selenium Analog: Interestingly, a direct selenium-containing analog of the sulfonamide ligand showed significantly higher enantioselectivity (50% ee).[4] This provides a crucial insight: the nature of the heteroatom (Sulfur vs. Selenium) directly impacts the catalytic performance. Selenium, being a softer donor atom than sulfur, can have different bonding properties with the soft palladium center, altering the geometry and electronic nature of the catalytic intermediate.[5]

• Comparison with High-Performance Ligands: Established ligands like chiral diphosphines and thioether-oxazolines routinely achieve enantioselectivities well above 90% in similar transformations.[1][2][5] These systems often feature a more rigid chelate ring and well-understood steric and electronic properties that create a highly effective chiral environment.

Expert Insights on Causality: The lower performance of the pyridine sulfonamide ligand in this instance could be attributed to several factors:

• Ligand Flexibility: The open-chain nature of the ligand might allow for multiple binding modes, leading to the formation of less-selective catalytic species.

• Sub-optimal Chelation: The specific geometry and bond angles may not be ideal for forming the rigid five- or six-membered chelate rings typically required for high enantioselectivity in the Tsuji-Trost reaction.

• Electronic Effects: The strongly electron-withdrawing sulfonyl group alters the electron density at the metal center. While this can be beneficial in some reactions, it may be detrimental in this case, potentially affecting the rate of key steps like reductive elimination.

Protocol for a Catalytic Experiment

This protocol outlines a general procedure for the Pd-catalyzed asymmetric allylic alkylation.

Materials:

• [Pd(η³-C₃H₅)Cl]₂ (Palladium Allyl Chloride Dimer)

• Chiral Ligand (e.g., Pyridine Sulfonamide Ligand)

• rac-1,3-diphenyl-2-propenyl acetate (Substrate)

• Dimethyl malonate (Nucleophile)

• N,O-Bis(trimethylsilyl)acetamide (BSA)

• Potassium Acetate (KOAc)

• Dichloromethane (DCM), Anhydrous

Procedure:

• Catalyst Preparation: In a glovebox or under an inert atmosphere, add [Pd(η³-C₃H₅)Cl]₂ (0.01 eq) and the chiral ligand (0.025 eq) to a vial. Add anhydrous DCM and stir for 30 minutes at room temperature to form the catalyst complex.

• Reaction Mixture: In a separate flask, dissolve the substrate (1.0 eq) in anhydrous DCM. Add dimethyl malonate (3.0 eq), BSA (3.0 eq), and a catalytic amount of KOAc.

• Initiation: Transfer the prepared catalyst solution to the reaction mixture flask via cannula.

• Reaction: Stir the reaction at room temperature and monitor by TLC.

• Workup and Analysis: Once the starting material is consumed, quench the reaction and perform a standard aqueous workup. Purify the product via column chromatography. Determine the yield and measure the enantiomeric excess (ee) using chiral High-Performance Liquid Chromatography (HPLC).

Self-Validating System:

• Control Reaction: Running the reaction without the chiral ligand should yield a racemic product (0% ee), confirming the ligand's role in inducing asymmetry.

• Reproducibility: Consistent ee values across multiple runs validate the protocol and the ligand's performance.

Conclusion and Future Directions

This guide demonstrates that while ligands based on the pyridine sulfonyl ethanol scaffold are synthetically accessible and catalytically active, their performance is highly dependent on the specific reaction and the nature of the heteroatoms involved. The direct comparison with a selenium analog reveals that subtle changes in the ligand structure can lead to significant improvements in enantioselectivity.[4]

Compared to state-of-the-art phosphine or other N,S-ligands, the pyridine sulfonamide example studied here shows considerable room for optimization.[5]

Future research should focus on:

• Structural Rigidification: Incorporating the N,S,O-donors into a more rigid cyclic or bicyclic framework to reduce conformational flexibility and enhance enantiocontrol.

• Systematic Tuning: Exploring a wider range of sulfonyl groups (e.g., triflyl, nosyl) and pyridine substituents to systematically tune the steric and electronic properties of the catalyst.

• Broader Reaction Scope: Testing these ligands in a wider array of asymmetric transformations, such as hydrogenations or C-H functionalization, where their unique electronic properties might prove more advantageous.

By continuing to explore and refine this ligand class, new and highly effective catalysts for asymmetric synthesis may yet be discovered.

References

• Catalytic Enantioselective Synthesis of Pyridyl Sulfoximines. PMC - NIH. (2021). [Link]

• Highly enantioselective catalytic synthesis of chiral pyridines. ResearchGate. (2017). [Link]

• Enantioselective sulfinylation of alcohols and amines by condensation with sulfinates. DR-NTU. [Link]

• New Nitrogen, Sulfur-, and Selenium-Donating Ligands Derived from Chiral Pyridine Amino Alcohols. Synthesis and Catalytic Activity in Asymmetric Allylic Alkylation. MDPI. (2021). [Link]

• Highly enantioselective catalytic synthesis of chiral pyridines. PMC - NIH. (2017). [Link]

• Enantioselective synthesis of tunable chiral pyridine–aminophosphine ligands and their applications in asymmetric hydrogenation. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Palladium-Catalyzed Asymmetric Hydrogenolysis of N-Sulfonyl Aminoalcohols via Achiral Enesulfonamide Intermediates. Angewandte Chemie International Edition. (2013). [Link]

• Electrochemical meta-C–H sulfonylation of pyridines with nucleophilic sulfinates. PMC. [Link]

• Cr-Catalyzed Asymmetric Cross Aza-Pinacol Couplings for β-Amino Alcohol Synthesis. Organic Chemistry Portal. [Link]

• Chiral Sulfur Ligands for Asymmetric Catalysis. ACS Publications. (2007). [Link]

• Pyridine Derivatives—A New Class of Compounds That Are Toxic to E. coli K12, R2–R4 Strains. PMC. [Link]

• Asymmetric [4+2] annulation of N-sulfonyl ketimines: access to N-heterocycles bearing 1,3-nonadjacent stereocenters with a quaternary carbon center. OAE Publishing Inc.. (2024). [Link]

• An overview on recent advances in the synthesis of sulfonated organic materials, sulfonated silica materials, and sulfonated carbon materials and their catalytic applications in chemical processes. Beilstein Journals. (2018). [Link]

• Iridium Complexes with Pyridine- and Imidazole-based Ligands for Water Oxidation Catalysis. SSRN. (2026). [Link]

• Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst. Asian Journal of Chemistry. (2015). [Link]

• Comparison of Ligands in Palladium-Catalyzed Electrochemical Allyl 4-Pyridinylation. ResearchGate. (2025). [Link]

• Synthesis and antimicrobial studies of new pyridine derivatives. ResearchGate. (2009). [Link]

• Pyridine vs. Imidazole Axial Ligation on Cobaloxime Grafted Graphene: Hydrogen Evolution Reaction Insights. PMC. (2022). [Link]

• Comparative study to understand the intrinsic properties of Pt and Pd catalysts for methanol and ethanol oxidation in alkaline media. Western Engineering. (2015). [Link]

• A Comparison of Pyridazine and Pyridine as Electrocatalysts for the Reduction of Carbon Dioxide to Methanol. ResearchGate. (2014). [Link]

• Synthesis of new pyridines with sulfonamide moiety via a cooperative vinylogous anomeric-based oxidation mechanism in the presence of a novel quinoline-based dendrimer-like ionic liquid. ResearchGate. (2021). [Link]

• Synthesis of pyridine and picolines from ethanol over modified ZSM-5 catalysts. NCL Institutional Repository. (2007). [Link]

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• 5. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

2-(Pyridine-4-sulfonyl)ethan-1-ol: Proper Disposal Procedures &amp; Operational Safety Guide

Executive Summary & Safety Directive

2-(Pyridine-4-sulfonyl)ethan-1-ol is a specialized heterocyclic intermediate typically used in medicinal chemistry and protein cross-linking reagents. Its structural combination of a basic pyridine ring and a sulfonyl group necessitates a specific disposal strategy that mitigates two primary risks: exothermic acid-base reactions in waste containers and toxic emission generation (

, ) during incineration.

IMMEDIATE SAFETY WARNINGS:

• DO NOT dispose of down the drain.[1] Despite the alcohol tail conferring water solubility, the pyridine moiety is toxic to aquatic life and disrupts municipal water treatment bacteria.

• DO NOT mix with concentrated acids (e.g., HCl,

  ) in a closed waste container. The pyridine nitrogen is basic; rapid neutralization can generate sufficient heat to pressurize or rupture waste vessels.

Chemical Profile & Hazard Assessment

To ensure safe handling, you must understand the "Why" behind the disposal protocols. This compound behaves according to its three functional components.

Component	Chemical Behavior	Disposal Implication
Pyridine Ring	Weakly basic ( ); Aromatic.	Segregation: Must be kept away from strong oxidizers and concentrated acids to prevent exothermic events.[2]
Sulfonyl Group ( )	Thermally stable; Oxidized sulfur.	Incineration: Upon combustion, releases Sulfur Oxides ( ). Waste must be routed to facilities with wet scrubbers.
Ethanol Tail	Polar; Hydrophilic.	Solubility: Soluble in water, DMSO, and Methanol. High mobility in soil/water if spilled.

GHS Hazard Classification (Inferred from SAR):*

• H315: Causes skin irritation.[3]

• H319: Causes serious eye irritation.[4][5]

• H335: May cause respiratory irritation.[3][4]

• Note: As a specialized R&D intermediate, specific toxicological data may be sparse. Treat as a functionalized Pyridine derivative.[6]

Operational Disposal Protocol

This protocol uses a "Source-to-Stream" logic to ensure chain-of-custody safety.

Phase 1: Pre-Disposal Stabilization (At the Bench)

• Solid Waste (Powder/Crystals):

  • Do not dissolve solids just for disposal. Keep in original state to minimize waste volume.

  • Double-bag in polyethylene (LDPE) zip-lock bags.

  • Label inner bag: "Contains Pyridine/Sulfur - Toxic."

• Liquid Waste (Reaction Mixtures/Stock Solutions):

  • Check pH: If the solution is highly acidic (pH < 4), slowly neutralize with a dilute base (e.g., Sodium Bicarbonate) to pH 6–8 before adding to the main waste container. This prevents "hot" reactions in the drum.

  • Solvent Compatibility: Ensure the carrier solvent (e.g., DMSO, DCM, Methanol) is compatible with the waste stream.

Phase 2: Waste Stream Segregation

Select the correct stream based on the matrix.

• Stream A: Solid Hazardous Waste

  • Container: Wide-mouth HDPE drum or clear heavy-duty waste bag.

  • Labeling: "Hazardous Waste - Solid. Contains: 2-(Pyridine-4-sulfonyl)ethan-1-ol."

  • Codes: Check local regulations.[1][3][4] (US EPA: Likely D038 if pyridine content is high, or general organic hazardous waste).

• Stream B: Non-Halogenated Organic Solvents

  • Use this if: Dissolved in Methanol, Ethanol, DMSO, or Acetone.

  • Container: Safety Can (Steel or HDPE) with flame arrestor.

  • Note: Even though the molecule contains sulfur, it typically goes into the "Non-Halogenated" stream unless the solvent itself is halogenated (e.g., DCM, Chloroform).

• Stream C: Halogenated Organic Solvents

  • Use this if: Dissolved in Dichloromethane (DCM) or Chloroform.

Phase 3: Final Handoff

• Labeling: Apply the "Yellow Hazardous Waste Label."

• Constituents: Explicitly list "Pyridine derivative" and "Sulfur compounds."

Waste Decision Logic (Visualized)

The following diagram illustrates the decision matrix for researchers at the bench.

Figure 1: Decision tree for segregating pyridine-sulfonyl waste to prevent incompatibility events.

Emergency Contingencies

Disposal is the phase where accidents frequently occur due to complacency.

• Spill (Solid):

  • Do not dry sweep (creates dust).

  • Cover with wet paper towels to dampen, then scoop into a waste bag.

  • Clean surface with weak acid (1% Acetic Acid) to neutralize trace pyridine residues, followed by soap and water.

• Spill (Liquid):

  • Absorb with vermiculite or sand.

  • Do not use clay-based absorbents if the solution contains concentrated oxidizers.

• Exposure:

  • Skin: Wash with soap and water for 15 minutes.[5] Pyridine penetrates skin easily; speed is critical.

  • Eyes: Flush for 15 minutes.

Regulatory Framework & Compliance

This guidance aligns with the following regulatory standards. Always cross-reference with your institutional EHS guidelines.

• RCRA (USA): Pyridine is a U-Listed Waste (U196) . While this specific derivative may not strictly carry the U196 code unless it degrades to Pyridine, best practice dictates treating it with the same stringency [1].

• EPA Waste Codes:

  • D001: Ignitable (if in flammable solvent).[7]

  • D038: Toxicity Characteristic (if Pyridine concentration > 5.0 mg/L via TCLP) [2].

• Disposal Method: High-temperature incineration equipped with scrubbers for Nitrogen (

  ) and Sulfur ( ) oxides.

References

• US Environmental Protection Agency (EPA). Defined Hazardous Wastes: Listed and Characteristic. RCRA Regulations Title 40 CFR Part 261.[7]

• US Environmental Protection Agency (EPA). Code of Federal Regulations: Toxicity Characteristic. 40 CFR § 261.[7]24.

• PubChem. Pyridine Safety and Hazards Profile (Class Reference). National Library of Medicine.

• Occupational Safety and Health Administration (OSHA). Occupational Safety and Health Standards: Toxic and Hazardous Substances. 29 CFR 1910.1000.

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• 5. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
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• 7. my.alfred.edu [my.alfred.edu]

Personal protective equipment for handling 2-(Pyridine-4-sulfonyl)ethan-1-ol

Comprehensive Safety and Handling Guide: 2-(Pyridine-4-sulfonyl)ethan-1-ol

As a Senior Application Scientist, it is my responsibility to ensure that you, my fellow researchers and drug development professionals, can work not only effectively but, more importantly, safely. This guide provides essential, field-proven safety and logistical protocols for handling 2-(Pyridine-4-sulfonyl)ethan-1-ol. The procedures outlined here are designed to be a self-validating system, ensuring a robust safety framework for your laboratory operations.

Immediate Safety Profile & Hazard Assessment

• Pyridine Moiety : The pyridine group is a known hazardous component. Pyridine itself is a flammable liquid and is harmful if swallowed, inhaled, or absorbed through the skin.[1][2] It can cause severe skin and eye irritation, and chronic exposure may lead to liver, kidney, and central nervous system damage.[2]

• Sulfonyl Group : Compounds containing sulfonyl groups, such as sulfonyl chlorides, can be corrosive and cause severe skin burns and eye damage. While this compound is not a sulfonyl chloride, the reactivity of the sulfonyl group warrants caution.

• Ethanol Moiety : The hydroxyl group may reduce the volatility compared to pyridine, but the overall hazard profile is dominated by the pyridine and sulfonyl functionalities.

Based on this structural analysis, 2-(Pyridine-4-sulfonyl)ethan-1-ol should be treated as a hazardous substance with the potential for skin and eye irritation, and possible harm upon ingestion, inhalation, or dermal absorption.

Table 1: Hazard Summary and Key Precautionary Statements

Hazard Category	Anticipated Risk	GHS Hazard Statement (Assigned)	Precautionary Statement (Assigned)
Acute Toxicity (Oral)	Harmful if swallowed.	H302: Harmful if swallowed	P270: Do not eat, drink or smoke when using this product.[3]
Skin Corrosion/Irritation	Causes skin irritation.	H315: Causes skin irritation	P280: Wear protective gloves.[3] P302+P352: IF ON SKIN: Wash with plenty of water.[3]
Eye Damage/Irritation	Causes serious eye irritation.	H319: Causes serious eye irritation	P280: Wear eye protection. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[3]

| Target Organ Toxicity | May cause respiratory irritation. | H335: May cause respiratory irritation | P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4] |

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is mandatory to mitigate the risks associated with handling this compound. PPE should always be considered the final line of defense, after engineering controls like fume hoods.[5][6]

Table 2: Required Personal Protective Equipment

Protection Type	Specification	Rationale and Field Insight
Hand Protection	Chemical-resistant nitrile gloves (minimum 4mil thickness).[7]	The pyridine structure suggests a high risk of dermal absorption. Nitrile provides good resistance to a range of chemicals. Always double-glove when handling concentrated solutions or performing transfers.
Eye & Face Protection	Tight-fitting chemical splash goggles.[7][8] A face shield must be worn over goggles during procedures with a high splash risk (e.g., transfers of large volumes, heating).[7][8]	Protects against splashes that can cause serious eye irritation or damage. A face shield provides an essential secondary barrier for the entire face.
Body Protection	A flame-resistant lab coat is required. A chemical-resistant apron should be worn over the lab coat when handling quantities greater than 50 mL.[5][7]	Provides a barrier against spills and splashes. Standard cotton lab coats may absorb the chemical, prolonging skin contact.
Respiratory Protection	Not typically required for small-scale use in a certified chemical fume hood.[9] If a fume hood is not available or if aerosols may be generated, a NIOSH-approved respirator with organic vapor cartridges is necessary.[9]	Engineering controls are the primary method for preventing inhalation exposure. Respiratory protection is a backup for specific high-risk scenarios.

| Footwear | Closed-toe, chemical-resistant shoes. | Protects feet from spills and dropped equipment. |

Safe Handling and Operational Workflow

Adherence to a strict, logical workflow is paramount for safety. All operations involving 2-(Pyridine-4-sulfonyl)ethan-1-ol must be conducted within a certified chemical fume hood to minimize inhalation exposure.[7][10]

Step-by-Step Handling Protocol:

• Preparation : Before starting, ensure an emergency eyewash station and safety shower are accessible and unobstructed.[7] Have a spill kit with appropriate absorbent material (e.g., vermiculite, sand) readily available.[11]

• Donning PPE : Put on all required PPE as specified in Table 2, starting with the lab coat, followed by eye protection, and finally gloves.

• Chemical Transfer : When weighing the solid or transferring solutions, use non-sparking tools.[12] Grounding equipment may be necessary for large-scale transfers to prevent static discharge.[9]

• Work Execution : Keep the container tightly closed when not in use.[3] Direct the openings of all vessels away from your face and other personnel.

• Decontamination : After use, decontaminate all surfaces and equipment with an appropriate solvent, followed by soap and water.

• Doffing PPE : Remove PPE in the reverse order it was put on, taking care to avoid self-contamination. Remove gloves last and wash hands thoroughly with soap and water.[3]

Workflow Diagram

The following diagram illustrates the standard operational workflow for safely handling 2-(Pyridine-4-sulfonyl)ethan-1-ol from receipt to disposal.

Caption: Safe handling workflow for 2-(Pyridine-4-sulfonyl)ethan-1-ol.

Emergency Procedures

Immediate and correct action during an emergency can significantly mitigate harm.

• Skin Contact : Immediately remove all contaminated clothing.[4] Wash the affected area with copious amounts of soap and water for at least 15 minutes.[2] Seek medical attention if irritation persists.[3]

• Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.[7][13] Remove contact lenses if present and easy to do.[3] Seek immediate medical attention.

• Inhalation : Move the individual to fresh air and keep them in a position comfortable for breathing.[4] If breathing is difficult or they feel unwell, seek immediate medical attention.

• Ingestion : Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[2][3]

• Spills : Evacuate the immediate area. Wearing appropriate PPE, contain the spill using an inert absorbent material like sand or vermiculite.[11] Collect the material into a sealed, labeled container for hazardous waste disposal. Do not allow the spill to enter drains or waterways.[9]

Storage and Disposal Plan

Proper storage and disposal are crucial for long-term laboratory safety and environmental protection.

Storage

• Store the container tightly closed in a cool, dry, and well-ventilated area.[3][11]

• Keep away from sources of ignition, heat, and direct sunlight.[4][12]

• Store away from incompatible materials, particularly strong oxidizing agents.[2][3]

Disposal

• All waste containing 2-(Pyridine-4-sulfonyl)ethan-1-ol, including contaminated absorbents and empty containers, must be treated as hazardous waste.[14]

• Never pour this chemical down the drain or dispose of it in regular trash.[11]

• Dispose of the hazardous waste through a licensed disposal company, ensuring compliance with all local, state, and federal regulations.[11][12][14]

References

• Agency for Toxic Substances and Disease Registry. (n.d.). Production, Import, Use, and Disposal of Pyridine. Retrieved from [Link]

• Post Apple Scientific. (2024, October 1). 12 Safety Precautions To Follow When Handling Pyridine. Retrieved from [Link]

• TCI EUROPE N.V. (n.d.). SAFETY DATA SHEET: Pyridine-2-aldoxime. Retrieved from [Link]

• Avantor. (2011, August 29). MATERIAL SAFETY DATA SHEET: PYRIDINE. Retrieved from [Link]

• Yale Environmental Health & Safety. (n.d.). Standard Operating Procedure: Corrosive Chemicals. Retrieved from [Link]

• KISHIDA CHEMICAL CO., LTD. (2023, February 1). SAFETY DATA SHEET: Pyridine. Retrieved from [Link]

• Organic Syntheses. (n.d.). Working with Hazardous Chemicals. Retrieved from [Link]

• BrightHR. (2025, March 20). What PPE Should Be Worn for COSHH?. Retrieved from [Link]

• Active AgriScience. (n.d.). Emergency Response Plan. Retrieved from [Link]

• Real Safety. (2016, October 10). Personal Protective Equipment for Chemical Handling. Retrieved from [Link]

• SAMS Solutions. (2024, August 27). Protective Gear for Chemical Handling Must-Have Equipment. Retrieved from [Link]

• Real Safety. (2016, October 10). Personal Protective Equipment for Chemical Handling. Retrieved from [Link]

• University of Prince Edward Island. (n.d.). Standard Operating Procedures for Working with Dangerously Reactive Chemicals. Retrieved from [Link]

• Spectrum. (n.d.). How Protective Clothing Enhances Safety in Chemical and Pharma Industries. Retrieved from [Link]

• GERPAC. (n.d.). Personal protective equipment for preparing toxic drugs. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Toxicological Profile for Pyridine. Retrieved from [Link]

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